2-(Benzyloxy)-4-nitroaniline

• CAS: 25945-96-4

Core Science & Biosynthesis

Introduction: Situating 2-(Benzyloxy)-4-nitroaniline in Synthetic Chemistry

An In-depth Technical Guide to the Physicochemical Properties of 2-(Benzyloxy)-4-nitroaniline for Advanced Research

2-(Benzyloxy)-4-nitroaniline (CAS No. 25945-96-4) is an aromatic organic compound of significant interest to researchers in medicinal chemistry and materials science.[1] As a substituted nitroaniline, it possesses a unique combination of functional groups: a nucleophilic primary amine, an electron-withdrawing nitro group, and a bulky, cleavable benzyloxy ether. This trifecta of reactivity makes it a versatile intermediate for constructing complex molecular architectures. Its true value lies not as an end-product, but as a pivotal building block for multi-step syntheses, particularly in the development of heterocyclic systems and novel pharmaceutical agents. For instance, related structures are precursors in the total synthesis of potent antitumor agents like (+)-Duocarmycin A, highlighting the compound's relevance in drug discovery pipelines.[2]

This guide provides an in-depth analysis of the core physical and chemical properties of 2-(Benzyloxy)-4-nitroaniline, offering field-proven insights into its synthesis, characterization, and safe handling. The protocols and data presented are designed to serve as a self-validating system for researchers actively working with this compound.

Section 1: Core Physicochemical Properties

The physical characteristics of 2-(Benzyloxy)-4-nitroaniline are dictated by the interplay of its functional groups. The aromatic systems contribute to its solid nature, while the polar nitro and amino groups, combined with the large nonpolar benzyloxy group, influence its solubility profile.

Identifier	Value	Source(s)
IUPAC Name	2-(Benzyloxy)-4-nitroaniline	N/A
CAS Number	25945-96-4	[1][3][4]
Molecular Formula	C₁₃H₁₂N₂O₃	[3][4]
Molecular Weight	244.25 g/mol	[3][4]
Appearance	Pale-yellow to yellow-brown solid
Solubility	Soluble in many organic solvents (e.g., DMF, DMSO, Acetone)	[5]
Storage	Keep in a dark place, sealed in dry, 2-8°C	[3]

Note: Experimentally determined melting and boiling points are not consistently reported in publicly available literature, which is common for specialized synthetic intermediates. Researchers should perform their own characterization.

Section 2: Synthesis and Mechanistic Rationale

The most logical and widely applicable method for preparing 2-(Benzyloxy)-4-nitroaniline is via a Williamson ether synthesis.[6][7] This reaction is a cornerstone of organic chemistry, valued for its reliability in forming C-O bonds.

Reaction Principle: The synthesis involves the Sₙ2 reaction between the phenoxide ion of 2-amino-5-nitrophenol and an electrophilic benzyl halide (e.g., benzyl bromide).[6] The phenolic proton of 2-amino-5-nitrophenol is significantly more acidic than an aliphatic alcohol due to the resonance stabilization of the resulting phenoxide ion, making it amenable to deprotonation by a moderately strong base like potassium carbonate.[8]

Experimental Protocol: Williamson Ether Synthesis

Objective: To synthesize 2-(Benzyloxy)-4-nitroaniline from 2-amino-5-nitrophenol and benzyl bromide.

Materials:

• 2-Amino-5-nitrophenol (1.0 eq)[9][10]

• Benzyl bromide (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Water (deionized)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Reaction Setup: To a dry, round-bottom flask under a nitrogen atmosphere, add 2-amino-5-nitrophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to create a stirrable suspension (approx. 0.2 M concentration).

• Reagent Addition: Add benzyl bromide (1.1 eq) dropwise to the stirring suspension at room temperature.

• Reaction Execution: Heat the reaction mixture to 60-70°C and monitor by Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 4-8 hours).

  • Causality Insight: DMF is chosen as the solvent because it is polar aprotic, effectively solvating the potassium cation and leaving the carbonate and phenoxide ions highly reactive. Heating accelerates the Sₙ2 reaction rate.[11] An excess of benzyl bromide ensures complete consumption of the valuable phenol precursor.

• Workup: Cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous phase three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with water and then brine. This removes residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or recrystallization (e.g., from an ethanol/water mixture) to afford pure 2-(Benzyloxy)-4-nitroaniline.

Synthesis Workflow Diagram

Caption: Williamson ether synthesis workflow for 2-(Benzyloxy)-4-nitroaniline.

Section 3: Chemical Reactivity and Synthetic Utility

The utility of 2-(Benzyloxy)-4-nitroaniline stems from the distinct reactivity of its functional groups, which can be addressed sequentially and selectively.

• Reduction of the Nitro Group: This is arguably the most valuable transformation. The nitro group can be selectively reduced to a primary amine, yielding 2-(benzyloxy)-1,4-diaminobenzene . This diamine is a powerful precursor for building heterocyclic rings like benzimidazoles or quinoxalines, which are common scaffolds in pharmaceuticals.

  • Expert Choice: Catalytic hydrogenation (H₂ gas over a Palladium-on-carbon catalyst) is a clean and efficient method. Alternatively, chemical reduction using reagents like tin(II) chloride (SnCl₂) in acidic media is robust and suitable for smaller-scale lab syntheses.[11]

• Reactions of the Aniline Moiety: The existing amino group can undergo standard reactions such as acylation with acid chlorides or anhydrides, or alkylation. These reactions are typically performed after the nitro group has been reduced to avoid side reactions.

• Cleavage of the Benzyl Ether: The benzyloxy group serves as a protecting group for the phenol. It is stable to many reaction conditions but can be readily cleaved by catalytic hydrogenation (hydrogenolysis), often concurrently with nitro group reduction, to unmask the hydroxyl group. This reveals a new site for functionalization.

Section 4: Spectroscopic Characterization - A Self-Validating Protocol

Confirming the identity and purity of a synthesized compound is paramount. The following predicted spectroscopic data serves as a benchmark for researchers. A synthesized sample matching these characteristics can be considered validated.

Technique	Expected Features	Rationale
¹H NMR	~7.2-7.5 ppm (m, 5H): Phenyl protons of the benzyl group. ~7.6-7.8 ppm (m, 2H): Aromatic protons ortho to the nitro group. ~6.8-7.0 ppm (d, 1H): Aromatic proton ortho to the amino group. ~5.1 ppm (s, 2H): Benzylic (-O-CH₂-Ph) protons. ~4.5 ppm (br s, 2H): Amine (-NH₂) protons.	The benzylic protons are a characteristic singlet. The electron-withdrawing nitro group strongly deshields adjacent protons, shifting them downfield. The electron-donating amino and benzyloxy groups shield adjacent protons, shifting them upfield.[12][13]
¹³C NMR	10-12 distinct signals: Expect signals for all unique carbons. ~140-150 ppm: Carbons attached to NO₂ and O-benzyl groups. ~110-135 ppm: Other aromatic carbons. ~70 ppm: Benzylic carbon (-O-C H₂-Ph).	The chemical shifts are highly predictable based on the electronic environment of each carbon atom.[12][14]
FTIR (cm⁻¹)	~3300-3500: Two distinct sharp peaks for the N-H stretch of the primary amine. ~1500 & ~1330: Strong, sharp peaks for the asymmetric and symmetric NO₂ stretching, respectively. ~1250 & ~1050: Peaks corresponding to the C-O-C ether linkage. ~3030 & ~2900: Aromatic and aliphatic C-H stretching.	These absorption frequencies are highly characteristic of the specific functional groups present in the molecule and provide a reliable fingerprint.[15][16][17]
Mass Spec.	[M]⁺ at m/z = 244.25: The molecular ion peak. Key Fragment at m/z = 91: Tropylium cation from the loss of the benzyl group.	Mass spectrometry confirms the molecular weight and provides structural clues through characteristic fragmentation patterns.[18]

Analytical Workflow for Compound Verification

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Core Compound Profile and Physicochemical Properties

An In-Depth Technical Guide to 2-(Benzyloxy)-4-nitroaniline (CAS: 25945-96-4)

Abstract: This document provides a comprehensive technical overview of 2-(Benzyloxy)-4-nitroaniline (CAS No. 25945-96-4), a key organic intermediate. Tailored for researchers, medicinal chemists, and professionals in drug development, this guide synthesizes critical data on its physicochemical properties, synthesis, analytical characterization, chemical reactivity, and potential applications. Emphasis is placed on the practical utility of this molecule as a versatile building block in the synthesis of complex chemical entities. All protocols and safety information are presented with the rigor required for laboratory application, supported by authoritative references.

2-(Benzyloxy)-4-nitroaniline is an aromatic compound characterized by an aniline core substituted with a benzyloxy group at the 2-position and a nitro group at the 4-position.[1][2] This specific arrangement of an electron-donating group (amine), a bulky ether linkage, and a strong electron-withdrawing group (nitro) imparts a unique reactivity profile, making it a valuable precursor in multi-step organic synthesis.[3]

Its structural features suggest its utility in synthesizing dyes, agrochemicals, and, most notably, pharmaceutical agents, where the nitroaniline moiety is a common pharmacophore.[3]

Table 1: Physicochemical and Identification Data

Property	Value	Source(s)
CAS Number	25945-96-4	[1][2]
Molecular Formula	C₁₃H₁₂N₂O₃	[1][4]
Molecular Weight	244.25 g/mol	[1][2]
Appearance	Pale-yellow to Yellow-brown Solid	[2]
Purity	Typically ≥95%	[2]
MDL Number	MFCD00276800	[1][4]
InChI Key	OTBQGZCBYVALOL-UHFFFAOYSA-N	[2]
SMILES	Nc1ccc(cc1OCc1ccccc1)=O	[1]
Storage	Keep in a dark place, sealed in dry, 2-8°C	[4]

Synthesis and Mechanistic Considerations

While detailed, peer-reviewed synthesis procedures specifically for the 2-(benzyloxy) isomer (25945-96-4) are not as prevalent as for its 4-(benzyloxy) counterpart, a logical and robust synthetic route can be designed based on fundamental organic reactions. The most direct approach is the Williamson ether synthesis.

Causality in Synthesis Design: The choice of the Williamson ether synthesis is dictated by the need to form an aryl ether bond. This reaction is highly reliable for coupling a phenoxide with a primary halide. Starting with 2-amino-5-nitrophenol is crucial as it correctly places the amino and nitro groups relative to the hydroxyl function that will be benzylated. The use of a moderate base like potassium carbonate (K₂CO₃) is sufficient to deprotonate the phenol without causing unwanted side reactions with the nitro or amino groups. An aprotic polar solvent like acetone or DMF facilitates the Sₙ2 reaction.

Experimental Protocol: Proposed Synthesis of 2-(Benzyloxy)-4-nitroaniline

• Reactant Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-5-nitrophenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and acetone (10-15 mL per gram of phenol).

• Initiation: Stir the suspension vigorously. Add benzyl bromide (1.1 eq.) dropwise to the mixture at room temperature.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase). The disappearance of the starting phenol indicates completion.

• Work-up: After cooling to room temperature, filter the mixture to remove the inorganic salts (K₂CO₃ and KBr). Wash the solid residue with a small amount of acetone.

• Isolation: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator. The resulting crude residue will contain the desired product.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the purified 2-(Benzyloxy)-4-nitroaniline as a crystalline solid.

Caption: Proposed Williamson Ether Synthesis.

Analytical Characterization Profile

Full characterization is essential to confirm the identity and purity of the synthesized compound. While specific spectra for this CAS number are not publicly available, the expected spectroscopic data can be reliably predicted based on its structure.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should exhibit distinct signals for the aromatic protons on both phenyl rings, the benzylic methylene protons (-CH₂-), and the amine protons (-NH₂). The protons on the nitroaniline ring will be influenced by the electron-donating amine and electron-withdrawing nitro group, leading to characteristic shifts.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): The spectrum will show signals for all 13 carbon atoms, with the carbons attached to oxygen and nitrogen appearing at lower field (higher ppm).

• FT-IR (Fourier-Transform Infrared Spectroscopy): Key absorption bands are expected for the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), asymmetric and symmetric stretching of the nitro group (NO₂) (around 1500-1530 cm⁻¹ and 1330-1360 cm⁻¹), and C-O ether stretching (around 1200-1250 cm⁻¹).[5]

• MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of 244.25 g/mol .

Chemical Reactivity and Applications in Development

The strategic placement of the amino, nitro, and benzyloxy groups makes 2-(Benzyloxy)-4-nitroaniline a highly versatile intermediate for building complex molecular architectures.[3][5]

Key Chemical Transformations:

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine using various reagents (e.g., SnCl₂/HCl, H₂/Pd-C, or sodium dithionite). This transformation yields a diamine derivative, a crucial precursor for synthesizing heterocyclic compounds like benzimidazoles, which are prevalent in medicinal chemistry.[5]

• Diazotization of the Amino Group: The primary aniline group can be converted into a diazonium salt, which is a versatile intermediate for introducing a wide range of substituents (e.g., halides, hydroxyl, cyano) via Sandmeyer-type reactions.

• Deprotection of the Benzyl Group: The benzyloxy group can be cleaved via catalytic hydrogenation (H₂/Pd-C) to reveal a phenol. This is a common deprotection strategy, allowing for further modification at the phenolic oxygen.

• N-Alkylation/Acylation: The primary amine can readily undergo alkylation or acylation to introduce further diversity, a common tactic in structure-activity relationship (SAR) studies.[6]

These transformations highlight the compound's role as a molecular scaffold, enabling access to a wide array of derivatives for screening in drug discovery programs. For instance, related nitroaniline structures are being investigated for their potential as inhibitors of protein tyrosine kinases in cancer research and for applications in dermatology.[5] Furthermore, benzyloxy-substituted aromatic amines are precursors for compounds with antimycobacterial activity.[7]

Caption: Key Synthetic Transformations.

Safety, Handling, and Storage

As with all nitroaromatic compounds, 2-(Benzyloxy)-4-nitroaniline requires careful handling. The safety information is largely derived from data on closely related nitroanilines.[8][9][10]

Trustworthiness in Safety Protocols: The following guidelines are a synthesis of best practices from multiple safety data sheets for structurally analogous compounds. Adherence to these protocols is a self-validating system for minimizing exposure and ensuring laboratory safety.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and/or a face shield. Ensure an eyewash station is readily accessible.[8]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all skin contact.[10]

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If dust formation is likely, a NIOSH-approved particulate respirator is required.[8][10]

Handling and Storage:

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[8] Do not eat, drink, or smoke when using this product. Wash hands and any exposed skin thoroughly after handling.[10]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9] Keep away from incompatible materials such as strong oxidizing agents.[8] Store locked up.[9]

Table 2: GHS Hazard and Precautionary Statements (Based on Analogous Compounds)

Type	Code	Statement	Source(s)
Hazard	H301+H311+H331	Toxic if swallowed, in contact with skin or if inhaled.	[9]
Hazard	H315	Causes skin irritation.	[11]
Hazard	H319	Causes serious eye irritation.	[8][11]
Hazard	H373	May cause damage to organs through prolonged or repeated exposure.	[9]
Precaution	P260	Do not breathe dust/fume/gas/mist/vapours/spray.	[9][10]
Precaution	P280	Wear protective gloves/protective clothing/eye protection/face protection.	[8][10]
Precaution	P301+P310	IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.	[10]
Precaution	P302+P352	IF ON SKIN: Wash with plenty of soap and water.	[8]
Precaution	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[8]
Precaution	P405	Store locked up.	[9][10]

Conclusion

2-(Benzyloxy)-4-nitroaniline, CAS 25945-96-4, is a chemical intermediate of significant value to the research and development community. Its well-defined structure, featuring three distinct and strategically positioned functional groups, provides a robust platform for synthetic diversification. While requiring careful handling due to the toxicity associated with nitroanilines, its utility as a building block for creating novel pharmaceutical and materials science candidates is clear. This guide provides the core technical knowledge needed to effectively and safely utilize this compound in a research setting.

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• PubChem. N-benzyl-2-methyl-4-nitroaniline | C14H14N2O2 | CID 2851650. [Link]

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Molecular structure of 2-(Benzyloxy)-4-nitroaniline

An In-depth Technical Guide to the Molecular Structure of 2-(Benzyloxy)-4-nitroaniline

Introduction

2-(Benzyloxy)-4-nitroaniline, identified by CAS Number 26697-35-8, is an aromatic organic compound featuring a strategic arrangement of functional groups: a primary amine (-NH₂), a nitro group (-NO₂), and a benzyloxy ether (-OCH₂C₆H₅).[1][2] This specific substitution pattern on the aniline core makes it a molecule of significant interest. The interplay between the electron-donating amine and benzyloxy groups and the strongly electron-withdrawing nitro group creates a unique electronic environment, rendering the compound a valuable and versatile intermediate in various synthetic applications.[1][3] Its utility spans the development of pharmaceuticals, agrochemicals, and dyes.[1] Furthermore, the inherent charge-transfer characteristics suggested by its structure hint at potential applications in materials science, particularly in the field of nonlinear optics, an area where similar nitroaniline derivatives have shown promise.[4][5]

This guide provides a comprehensive technical exploration of the molecular structure of 2-(Benzyloxy)-4-nitroaniline. Moving beyond a simple presentation of data, we will delve into the experimental causality behind structural elucidation techniques, offering a self-validating framework for researchers. We will examine the definitive solid-state structure through X-ray crystallography, corroborate findings with spectroscopic methods, and contextualize the structural data with computational insights. This multi-faceted approach ensures a robust and complete understanding of the molecule's architecture, which is fundamental to predicting its reactivity and unlocking its full potential in drug development and materials research.

Synthesis and Preparation of Analytical Samples

The foundation of any structural analysis is the synthesis of a pure, analytically suitable sample. For 2-(Benzyloxy)-4-nitroaniline, a common and effective method is the Williamson ether synthesis, starting from 2-nitro-4-hydroxyaniline.

Experimental Protocol: Synthesis of 2-(Benzyloxy)-4-nitroaniline

This protocol is adapted from established literature procedures.[6]

Objective: To synthesize 2-(Benzyloxy)-4-nitroaniline via O-alkylation of 2-nitro-4-hydroxyaniline with benzyl bromide.

Materials:

• 2-nitro-4-hydroxyaniline (187.5 mmol)

• Benzyl bromide (187.5 mmol)

• Potassium carbonate (K₂CO₃), anhydrous (437.5 mmol)

• Methyl ethyl ketone (MEK), anhydrous (600 ml)

• Hexane

• Standard reflux apparatus, magnetic stirrer, rotary evaporator, and filtration equipment.

Procedure:

• Reaction Setup: To a 1000 ml round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 2-nitro-4-hydroxyaniline (28.87 g, 187.5 mM) and methyl ethyl ketone (600 ml).

• Addition of Base: Add anhydrous potassium carbonate (77.6 g) to the suspension. K₂CO₃ acts as the base to deprotonate the phenolic hydroxyl group of the starting material, forming a more nucleophilic phenoxide ion. This step is critical for the subsequent nucleophilic attack on the benzyl bromide.

• Addition of Alkylating Agent: Add benzyl bromide (22.3 ml, 187.5 mM) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux with vigorous stirring for approximately 3 hours. The elevated temperature accelerates the rate of the Sₙ2 reaction.

• Work-up: After cooling to room temperature, evaporate the solvent (MEK) to dryness using a rotary evaporator.

• Purification: Triturate the resulting solid residue in hexane to remove non-polar impurities. Filter the solid product and dry it under vacuum. This process typically yields the expected derivative with a melting point of approximately 106°C.[6]

• Recrystallization for Analysis: For obtaining high-quality single crystals suitable for X-ray crystallography, the crude product should be further purified by slow recrystallization from a suitable solvent system, such as acetone or an ethyl acetate/hexane mixture.[7]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-(Benzyloxy)-4-nitroaniline.

Elucidation of Molecular Structure: A Multi-Technique Approach

A comprehensive understanding of a molecule's structure requires a combination of analytical techniques. While X-ray crystallography provides the definitive solid-state structure, spectroscopic methods offer crucial confirmation of functional groups and structural features in various states.

Part A: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction is the unparalleled gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides unambiguous data on bond lengths, bond angles, and intermolecular interactions that dictate the material's bulk properties.

Crystallographic studies on 2-(Benzyloxy)-4-nitroaniline reveal a monoclinic crystal system with the space group P 2₁/c.[7] The key structural parameters are summarized below.

Table 1: Crystallographic Data for 2-(Benzyloxy)-4-nitroaniline

Parameter	Value	Reference
Chemical Formula	C₁₃H₁₂N₂O₃	[7]
Molecular Weight	244.25	[7]
Crystal System	Monoclinic	[7]
Space Group	P 2₁/c	[7]
a (Å)	5.7578 (12)	[7]
b (Å)	26.192 (6)	[7]
c (Å)	7.7338 (16)	[7]
β (°)	90.159 (4)	[7]
Volume (ų)	1166.3 (4)	[7]

| Z (molecules/cell) | 4 |[7] |

Key Structural Insights:

• Molecular Conformation: A significant feature of the molecular structure is the relative orientation of the two aromatic rings. The nitrophenylamine ring is twisted with respect to the benzyl ring, with a dihedral angle of 65.8 (2)°.[7] This non-planar conformation is a result of steric hindrance and the flexibility of the ether linkage.

• Intermolecular Interactions: The crystal packing is primarily stabilized by a network of intermolecular forces. Crucially, N—H⋯O hydrogen bonds link adjacent molecules, forming rows. These rows are further interconnected by C—H⋯π interactions, creating a stable three-dimensional lattice.[7] These non-covalent interactions are fundamental to the crystal's stability and physical properties.

Diagram of Key Intermolecular Interactions

Caption: Key intermolecular forces stabilizing the crystal lattice.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection: A high-quality single crystal, free of cracks and defects, is selected under a polarized light microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. Data is typically collected at a controlled temperature (e.g., 297 K) using a specific radiation source (e.g., Mo Kα).[7][8] A series of diffraction images are collected as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, typically using direct methods. The initial structural model is then refined against the experimental data to determine the final atomic positions and thermal parameters with high precision.[7]

Part B: Spectroscopic Characterization

Spectroscopic techniques provide complementary information, confirming the presence of functional groups and offering insight into the molecule's structure in solution.

Table 2: Summary of Spectroscopic Data for 2-(Benzyloxy)-4-nitroaniline

Technique	Region/Shift	Assignment	Significance	Reference
FTIR	~3365 cm⁻¹	N-H stretch	Confirms the presence of the primary amine (-NH₂) group.	[3]
	~1603 cm⁻¹	C=C aromatic stretch	Indicates the presence of the aromatic rings.	[3]
	~1520 & 1345 cm⁻¹	Asymmetric & Symmetric NO₂ stretch	Confirms the presence of the nitro (-NO₂) group.	[3]
	~1250 cm⁻¹	Aryl-O stretch (Ether)	Confirms the C-O-C ether linkage.	N/A
UV-Vis	~380 nm (inferred)	π → π* transition (ICT)	Intramolecular Charge Transfer from donor (NH₂, O-benzyl) to acceptor (NO₂) groups.	[3][4]
¹H NMR	δ 6.5-8.0 ppm	Aromatic Protons	Signals corresponding to protons on both the aniline and benzyl rings.	[9]
	δ ~5.1 ppm	-OCH₂- Protons	Singlet corresponding to the two methylene protons of the benzyloxy group.	[9]

| | δ ~4.5 ppm | -NH₂ Protons | Broad singlet for the two amine protons. |[9] |

Causality in Spectroscopic Analysis:

• FTIR Spectroscopy: Infrared radiation excites molecular vibrations. Each functional group has a characteristic vibrational frequency, making FTIR an excellent tool for functional group identification. The distinct peaks for NH₂, NO₂, and C=C bonds provide a rapid and reliable confirmation of the molecule's core components.[3]

• UV-Visible Spectroscopy: This technique probes electronic transitions. In molecules like 2-(Benzyloxy)-4-nitroaniline, the presence of strong electron-donating and withdrawing groups on a conjugated system allows for Intramolecular Charge Transfer (ICT). This phenomenon results in strong absorption in the UV-Vis region and is the basis for the optical properties of many related materials.[4]

• NMR Spectroscopy: Nuclear Magnetic Resonance spectroscopy provides the most detailed information about the connectivity and chemical environment of atoms in a solution. The chemical shift, integration, and splitting pattern of each proton signal in ¹H NMR can be used to piece together the molecular skeleton, confirming the structure inferred from synthesis.

General Workflow for Structural Elucidation

Caption: Integrated workflow for molecular structure determination.

Structure-Property Relationships and Implications

The detailed molecular structure directly informs the chemical behavior and potential applications of 2-(Benzyloxy)-4-nitroaniline.

• Synthetic Reactivity: The molecule is a classic "push-pull" system. The electron-donating amine and benzyloxy groups activate the aromatic ring towards electrophilic substitution, while the nitro group deactivates it and directs incoming nucleophiles. The primary amine is a key handle for derivatization, such as in the synthesis of quinolines with antimycobacterial activity.[10] The nitro group can be readily reduced to an amine, providing a route to diamine derivatives, which are themselves important synthetic precursors.[3]

• Drug Discovery Potential: The core aniline structure is a common scaffold in medicinal chemistry. The benzyloxy group can improve lipophilicity and engage in specific interactions with biological targets. Its role as an intermediate is highlighted in the development of various bioactive molecules, including potential dopamine receptor antagonists and other complex pharmaceuticals.[11][12]

• Materials Science: The significant intramolecular charge transfer character, inferred from its structure and UV-Vis properties, suggests potential for applications in nonlinear optics (NLO). NLO materials are crucial for technologies like frequency conversion and terahertz (THz) wave generation.[4] The non-planar structure, with a dihedral angle of 65.8°, is also an important factor influencing crystal packing and, consequently, the bulk NLO properties.[7]

Safety and Handling

As a nitroaniline derivative, 2-(Benzyloxy)-4-nitroaniline requires careful handling. While a specific safety data sheet (SDS) is not detailed in all sources, data from closely related compounds like 4-nitroaniline provides essential guidance.

• Hazards: Nitroanilines are generally classified as toxic if swallowed, in contact with skin, or if inhaled.[13][14] They may cause serious eye irritation and skin irritation.[15] Prolonged or repeated exposure may cause organ damage.[14][16]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated area or a fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[14][15]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[13]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[15]

Conclusion

The molecular structure of 2-(Benzyloxy)-4-nitroaniline has been definitively characterized through a synergistic combination of synthesis, single-crystal X-ray crystallography, and spectroscopy. The solid-state analysis reveals a non-planar conformation with a distinct dihedral angle between the aromatic systems, held together in the crystal lattice by a network of hydrogen bonds and C-H⋯π interactions.[7] Spectroscopic data corroborates the presence of the key amine, nitro, and benzyloxy functional groups that define its chemical personality.[3] This well-defined structure, featuring a potent electronic push-pull system, establishes 2-(Benzyloxy)-4-nitroaniline as a highly valuable intermediate for advancing research in drug discovery and materials science. A thorough understanding of this structure is the critical first step for any scientist aiming to harness its synthetic potential.

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A Technical Guide to the Spectroscopic Characterization of 2-(Benzyloxy)-4-nitroaniline

This guide provides an in-depth analysis of the expected spectroscopic signature of 2-(Benzyloxy)-4-nitroaniline, a key intermediate in various synthetic applications, from pharmaceuticals to materials science.[1] The presence of a benzyloxy substituent, a nitro group, and an aniline moiety creates a unique electronic environment, which is reflected in its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural elucidation of this molecule.

Molecular Structure and Spectroscopic Implications

The structural features of 2-(Benzyloxy)-4-nitroaniline dictate its spectroscopic behavior. The electron-donating amino group (-NH₂) and the bulky, electron-donating benzyloxy group (-OCH₂Ph) are positioned on an aromatic ring that is also substituted with a powerful electron-withdrawing nitro group (-NO₂). This push-pull electronic arrangement significantly influences the chemical shifts in NMR, the vibrational frequencies in IR, and the fragmentation patterns in mass spectrometry.

Due to the limited availability of a complete, published experimental dataset for 2-(Benzyloxy)-4-nitroaniline, this guide will draw upon spectral data from its close structural isomer, 4-(Benzyloxy)-2-nitroaniline, and established principles of spectroscopic interpretation for the constituent functional groups.

Caption: Molecular structure of 2-(Benzyloxy)-4-nitroaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 2-(Benzyloxy)-4-nitroaniline, specific solvents are crucial; deuterated dimethyl sulfoxide (DMSO-d₆) or chloroform (CDCl₃) are common choices, though the acidic protons of the amine group may exchange or broaden in some solvents.[2]

¹H NMR Spectroscopy

The proton NMR spectrum will provide information on the number of different types of protons and their neighboring environments.

Expected ¹H NMR Data (based on chemical shift theory and analogous compounds)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.50 - 7.30	Multiplet	5H	Ar-H (Benzyl)	Protons of the unsubstituted benzyl ring.
~ 7.80	Doublet	1H	Ar-H (H-3)	Ortho to the nitro group, significantly deshielded.
~ 7.60	Doublet of Doublets	1H	Ar-H (H-5)	Ortho to the nitro group and meta to the amino group.
~ 6.80	Doublet	1H	Ar-H (H-6)	Ortho to the amino group, shielded.
~ 6.00	Broad Singlet	2H	-NH₂	Amine protons; chemical shift can be variable and peak may be broad.

| ~ 5.20 | Singlet | 2H | -O-CH₂ -Ph | Methylene protons of the benzyloxy group. |

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of non-equivalent carbons in the molecule.

Expected ¹³C NMR Data (based on chemical shift theory)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 155	C -NH₂	Carbon attached to the amino group, shielded.
~ 148	C -O	Carbon attached to the benzyloxy group.
~ 140	C -NO₂	Carbon attached to the nitro group, deshielded.
~ 136	Quaternary C (Benzyl)	Carbon of the benzyl group attached to the methylene.
~ 129 - 127	Ar-C H (Benzyl)	Carbons of the benzyl ring.
~ 125	Ar-C H	Aromatic methine carbons of the aniline ring.
~ 115	Ar-C H	Aromatic methine carbons of the aniline ring.
~ 110	Ar-C H	Aromatic methine carbons of the aniline ring.

| ~ 71 | -O-C H₂-Ph | Methylene carbon of the benzyloxy group. |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Key Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: A small amount of the solid 2-(Benzyloxy)-4-nitroaniline is placed directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Pressure is applied to ensure good contact between the sample and the crystal. The IR spectrum is recorded, typically over a range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum to remove atmospheric (CO₂, H₂O) and instrument-related absorptions.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3500 - 3300	Medium, Doublet	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
3100 - 3000	Medium	C-H Aromatic Stretch	Ar-H
2950 - 2850	Weak	C-H Aliphatic Stretch	-CH₂-
~1590	Strong	N-H Scissoring	Primary Amine (-NH₂)
1550 - 1475	Strong	N-O Asymmetric Stretch	Nitro Group (-NO₂)[3]
1360 - 1290	Strong	N-O Symmetric Stretch	Nitro Group (-NO₂)[3][4]
1250 - 1200	Strong	C-O-C Asymmetric Stretch	Aryl-Alkyl Ether

| ~1040 | Medium | C-O-C Symmetric Stretch | Aryl-Alkyl Ether |

The two strong bands for the nitro group are highly characteristic.[5] Their exact position can be influenced by the electronic effects of the other substituents on the aromatic ring.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural confirmation. Electron Ionization (EI) is a common technique for this type of compound.

Key Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: The sample is introduced into the ion source, often via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: Ions are detected, and their abundance is plotted against their m/z value to generate the mass spectrum.

Expected Fragmentation Pattern The molecular ion peak (M⁺) for 2-(Benzyloxy)-4-nitroaniline is expected at m/z = 244. A key fragmentation pathway for benzyl ethers is the cleavage of the benzylic C-O bond.

• Molecular Ion (M⁺): m/z = 244

• Base Peak: m/z = 91. This very common and stable fragment corresponds to the tropylium cation ([C₇H₇]⁺), formed by the cleavage of the C-O bond and rearrangement of the resulting benzyl cation.

• Other Key Fragments:

  • m/z = 153: [M - C₇H₇]⁺. Loss of the benzyl group to leave the 2-hydroxy-4-nitroaniline radical cation.

  • m/z = 108: Loss of the nitro group from the m/z 153 fragment.

  • m/z = 77: Phenyl cation ([C₆H₅]⁺), often seen from further fragmentation.

Caption: Proposed primary fragmentation pathway in EI-MS.

Conclusion

The comprehensive spectroscopic analysis of 2-(Benzyloxy)-4-nitroaniline reveals a distinct set of features that are directly correlated with its molecular structure. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen framework and the electronic influence of the substituents. The IR spectrum clearly identifies the key functional groups, particularly the primary amine and the aromatic nitro group. Finally, mass spectrometry confirms the molecular weight and shows a characteristic fragmentation pattern dominated by the formation of the stable tropylium cation. Together, these techniques provide a robust and self-validating system for the structural confirmation and purity assessment of this important chemical intermediate.

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Solubility profile of 2-(Benzyloxy)-4-nitroaniline in common lab solvents

An In-depth Technical Guide to the Solubility Profile of 2-(Benzyloxy)-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(Benzyloxy)-4-nitroaniline (CAS No. 26697-35-8), an organic intermediate valuable in the synthesis of pharmaceuticals and other complex molecules.[1][2] This document synthesizes theoretical principles with practical, field-proven methodologies to offer a complete understanding of the compound's solubility. While publicly available quantitative data is limited, this guide establishes a predictive framework based on the molecule's physicochemical properties and provides a robust experimental protocol for its empirical determination using the isothermal shake-flask method. The intended audience includes researchers, process chemists, and formulation scientists who require a deep understanding of this molecule's behavior in various solvent systems to optimize synthesis, purification, and formulation processes.

Introduction: The Critical Role of Solubility

2-(Benzyloxy)-4-nitroaniline is a nitroaromatic compound featuring a benzyloxy substituent para to an amino group and a nitro group in the ortho position.[1] This unique arrangement of functional groups makes it a versatile building block in organic synthesis.[1] However, its utility in any application—from reaction scale-up to purification and final formulation—is fundamentally governed by its solubility. An accurate solubility profile is not merely academic; it is a critical parameter that dictates solvent selection for reactions, dictates the feasibility and efficiency of crystallization for purification, and influences bioavailability in drug development contexts. This guide provides the foundational knowledge and practical tools necessary to understand and determine the solubility of this compound.

Physicochemical Characteristics of 2-(Benzyloxy)-4-nitroaniline

A molecule's solubility is a direct consequence of its structure and physical properties. The key characteristics of 2-(Benzyloxy)-4-nitroaniline are summarized below, as they form the basis for predicting its behavior in different solvents.

Property	Value	Source(s)
CAS Number	26697-35-8	[2][3]
Molecular Formula	C₁₃H₁₂N₂O₃	[3][4]
Molecular Weight	244.25 g/mol	[3][4]
Appearance	Red to Yellow Solid	[3]
Melting Point	141-143 °C	[3]
Structure	Aromatic amine with nitro, amino, and benzyloxy groups	[1]

The structure reveals a molecule with significant polarity arising from the nitro (-NO₂), amino (-NH₂), and ether (-O-) functionalities. The amino group can act as a hydrogen bond donor and acceptor, while the nitro and ether oxygens are hydrogen bond acceptors. Conversely, the two aromatic rings (the aniline core and the benzyl group) contribute significant nonpolar surface area. This amphiphilic nature is central to its solubility profile.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[5][6] This means polar solutes dissolve best in polar solvents, and nonpolar solutes dissolve best in nonpolar solvents.[7] The underlying mechanism is the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. Dissolution is favorable when solute-solvent interactions are strong enough to overcome the solute-solute and solvent-solvent interactions.

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents have O-H or N-H bonds and can actively participate in hydrogen bonding.[8] While the polar groups of 2-(Benzyloxy)-4-nitroaniline can interact with these solvents, the large, nonpolar aromatic portions of the molecule disrupt the strong hydrogen-bonding network of the solvent (especially water), leading to an overall unfavorable energy balance. Therefore, low solubility is expected in highly polar protic solvents like water.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone, Acetonitrile): These solvents possess large dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[8][9] They are effective at solvating polar molecules. For 2-(Benzyloxy)-4-nitroaniline, these solvents are excellent candidates for achieving high solubility. They can engage in dipole-dipole interactions with the nitro group and act as hydrogen bond acceptors for the amino group without the high energetic penalty of disrupting a solvent's H-bond network.

• Nonpolar Solvents (e.g., Hexane, Toluene, Cyclohexane): These solvents have low dielectric constants and interact primarily through weak van der Waals forces.[8][10] The strong polar functionalities of 2-(Benzyloxy)-4-nitroaniline lead to powerful solute-solute interactions (crystal lattice energy) that cannot be overcome by the weak interactions offered by nonpolar solvents. Consequently, solubility is expected to be very low in this class of solvents.

The logical relationship between these properties and the resulting solubility is illustrated in the diagram below.

Caption: Logical flow from solute and solvent properties to solubility.

Solubility Profile: Qualitative and Quantitative Data

A thorough literature search reveals a scarcity of precise quantitative solubility data for 2-(Benzyloxy)-4-nitroaniline. This is not uncommon for specialized chemical intermediates.[11][12] However, qualitative assessments provide a valuable starting point for solvent selection.

Table 2: Qualitative Solubility of 2-(Benzyloxy)-4-nitroaniline

Solvent Class	Solvent Name	Solubility	Source	Rationale
Polar Aprotic	Dichloromethane	Soluble	[3]	Good balance of polarity to interact with the solute's polar groups.
Chloroform	Soluble	[3]	Similar properties to dichloromethane.
Ethyl Acetate	Soluble	[3]	Acts as a hydrogen bond acceptor with moderate polarity.
Polar Protic	Methanol	Soluble	[3]	The small alkyl chain allows it to better accommodate the nonpolar parts of the solute compared to water.
Water	Insoluble	[13]*	The large nonpolar surface area of the solute disrupts water's strong H-bonding network.
Nonpolar	Hexane	Insoluble	[14]**	Used as a solvent to triturate and filter the product, indicating its insolubility.

*Based on data for the closely related compound 4-Nitroaniline.[13] **Inferred from a synthesis procedure where hexane is used to wash the solid product.[14]

Given the lack of quantitative data, empirical determination is essential for applications requiring precise concentrations. The following section provides a standardized protocol for this purpose.

Experimental Protocol: Isothermal Shake-Flask Method

The isothermal shake-flask method is a globally recognized gold-standard for determining equilibrium solubility.[12] It is reliable and ensures that the measured concentration represents the true thermodynamic solubility at a given temperature.

Objective: To determine the equilibrium solubility of 2-(Benzyloxy)-4-nitroaniline in a selected solvent at a constant temperature.

Materials:

• 2-(Benzyloxy)-4-nitroaniline (solid)

• Solvent of interest (HPLC grade)

• 4 mL glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Syringes (e.g., 1 mL)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes for dilution

• HPLC system with a UV detector

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 2-(Benzyloxy)-4-nitroaniline to a 4 mL glass vial. "Excess" is critical; there must be visible solid remaining at the end of the experiment to ensure saturation. A general starting point is to add ~20-30 mg of solid to 2 mL of the solvent.

• Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the slurry at a moderate speed (e.g., 150-200 rpm) for 24 to 48 hours. This extended period is necessary to ensure the system reaches thermodynamic equilibrium.[7]

• Sedimentation: After the equilibration period, remove the vial from the shaker and let it stand undisturbed in a temperature-controlled environment (at the same temperature) for at least 4 hours. This allows the excess solid to settle, providing a clear supernatant for sampling.

• Sampling and Filtration: Carefully withdraw a known volume (e.g., 0.5 mL) of the clear supernatant using a syringe. Causality Check: Immediately attach a syringe filter. This step is crucial to remove any microscopic, undissolved particles that would otherwise lead to an overestimation of solubility.[12] Dispense the filtered solution into a clean, pre-weighed vial.

• Dilution: Accurately weigh the vial containing the filtered sample to determine the mass of the solution. Dilute the sample gravimetrically or volumetrically with the same solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted sample using a calibrated HPLC-UV method. A standard C18 reverse-phase column is typically suitable. The concentration is calculated based on a calibration curve prepared from standard solutions of 2-(Benzyloxy)-4-nitroaniline of known concentrations.

• Calculation: The solubility (S) is calculated using the following formula: S (mg/mL) = (Concentration from HPLC, mg/mL) × (Dilution Factor)

The workflow for this protocol is visualized below.

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Safety and Handling

Nitroaniline derivatives require careful handling. Although a specific Safety Data Sheet (SDS) for 2-(Benzyloxy)-4-nitroaniline should always be consulted, related compounds like 4-nitroaniline are classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause organ damage through prolonged exposure.[13][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[16]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[17]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[16]

Conclusion

2-(Benzyloxy)-4-nitroaniline is a molecule of significant synthetic interest whose practical application hinges on a clear understanding of its solubility. This guide has established that the compound exhibits a predictable solubility profile: low solubility in nonpolar and highly polar protic solvents, and higher solubility in polar aprotic and moderately polar solvents like methanol and ethyl acetate.[3] Due to the absence of extensive quantitative data in the literature, the provided isothermal shake-flask protocol serves as an essential, self-validating tool for researchers to generate the precise data required for process optimization, purification, and formulation development.

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Thermal stability and decomposition of 2-(Benzyloxy)-4-nitroaniline

An In-Depth Technical Guide to the Thermal Stability and Decomposition of 2-(Benzyloxy)-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted thermal stability and decomposition pathways of 2-(Benzyloxy)-4-nitroaniline. In the absence of direct empirical data for this specific molecule, this document synthesizes information from analogous structures and established principles of thermal analysis to build a predictive framework. It details the requisite experimental protocols, including Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA), necessary to rigorously characterize this compound. Furthermore, a hypothesized decomposition mechanism is presented, grounded in the known chemistry of nitroaromatic compounds, benzyl ethers, and the intramolecular interactions inherent to the ortho-nitroaniline scaffold. This guide is intended to serve as a foundational resource for researchers handling this compound, enabling robust safety assessments and informed experimental design.

Introduction and Molecular Overview

2-(Benzyloxy)-4-nitroaniline is an organic compound featuring a nitroaniline core functionalized with a benzyloxy group. The molecule's structure, characterized by the presence of an electron-donating amino group, an electron-withdrawing nitro group, and a bulky, thermally labile benzyloxy substituent, suggests a complex thermal behavior. The ortho-positioning of the benzyloxy and amino groups, and their relationship to the nitro group, implies significant intramolecular interactions that can influence its stability and decomposition onset.[1] Understanding the thermal properties of this molecule is critical for its safe handling, storage, and application in fields such as pharmaceutical synthesis and materials science, where nitroaromatic compounds are common intermediates.[2]

The presence of the nitro group, in particular, flags the compound as potentially energetic. Nitroaromatic compounds are known to undergo exothermic decomposition, which can lead to runaway reactions if not properly controlled.[3] Therefore, a thorough thermal hazard analysis is not merely procedural but a critical safety imperative.

Physicochemical Properties (Predicted)

A summary of the key physicochemical properties for 2-(Benzyloxy)-4-nitroaniline is presented below. These values are critical inputs for designing thermal analysis experiments and for safety assessments.

Property	Predicted Value / Information	Significance
Molecular Formula	C₁₃H₁₂N₂O₃	Essential for calculating mass loss percentages in TGA.
Molecular Weight	244.25 g/mol	Used for molar enthalpy calculations from DSC data.
Appearance	Likely a yellow or orange crystalline solid, typical for nitroanilines.[4]	Physical state dictates sample preparation for thermal analysis.
Melting Point (°C)	Expected to be a distinct endothermic event. An analog, 2-Nitro-4-(benzyloxy)aniline, has a melting point of 106°C. The melting point will precede decomposition.	The melting point is a key characteristic measured by DSC and indicates the upper limit of solid-state stability. The energy required for melting (enthalpy of fusion) can be quantified.[5][6]
Solubility	The benzyloxy group is expected to enhance solubility in common organic solvents.[2]	Important for purification and for solution-based analytical techniques.
Hazardous Decomposition	Upon heating, expected to release toxic fumes, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[7] This is characteristic of nitroaromatic compounds.	Dictates the need for experiments to be conducted in a well-ventilated area or under an inert atmosphere with appropriate off-gas handling.[8]

Comprehensive Thermal Analysis Workflow

To fully characterize the thermal stability and decomposition of 2-(Benzyloxy)-4-nitroaniline, a multi-technique approach is essential. The combination of TGA and DSC provides a complete picture of mass changes and associated energetic events.[5][6] Coupling these techniques with Evolved Gas Analysis (EGA), such as mass spectrometry, allows for the identification of decomposition products, which is crucial for elucidating the reaction mechanism.

Caption: Workflow for the comprehensive thermal analysis of 2-(Benzyloxy)-4-nitroaniline.

Experimental Protocols: A Self-Validating System

The following protocols are designed to produce robust and reliable data. The inclusion of multiple heating rates and rigorous calibration is a self-validating measure, ensuring that the derived kinetic parameters are not artifacts of the experimental conditions.

Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability, decomposition temperatures, and compositional information of the sample by measuring mass loss as a function of temperature.

Methodology Rationale: Using multiple heating rates (e.g., 5, 10, 15, and 20 K/min) is crucial for performing isoconversional kinetic analysis.[9] This "model-free" approach allows for the determination of the effective activation energy (Eα) as a function of conversion, revealing the complexity of the decomposition process without a priori assumptions about the reaction model.[10][11] An inert nitrogen atmosphere is selected to study the intrinsic pyrolysis behavior, preventing oxidative side reactions.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 3-5 mg of 2-(Benzyloxy)-4-nitroaniline into a clean alumina or platinum crucible. A small sample mass minimizes thermal gradients within the sample.

• Experimental Conditions:

  • Purge Gas: High-purity Nitrogen (N₂) at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 10 minutes to ensure a stable baseline.

    • Ramp the temperature from 30°C to 600°C at a heating rate of 10 K/min.

    • Repeat the experiment with heating rates of 5, 15, and 20 K/min.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C) to generate the TGA curve.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of maximum mass loss rates.

  • Determine the onset temperature of decomposition (T_onset) and the temperature at peak decomposition rate (T_peak) for each heating rate.

  • Utilize the data from all heating rates to perform isoconversional kinetic analysis using methods like Kissinger-Akahira-Sunose (KAS) or Friedman to calculate the activation energy.[2][9]

Protocol: Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in the sample, such as melting and decomposition.

Methodology Rationale: DSC provides complementary information to TGA.[6][12] It will quantify the endothermic melting event and the exothermic decomposition. The magnitude of the decomposition exotherm is a critical parameter for assessing the thermal hazard. Hermetically sealed pans are used to contain any pressure generated during decomposition, providing a more accurate measurement of the thermal event.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into a hermetically sealed aluminum or gold-plated steel crucible.

• Experimental Conditions:

  • Purge Gas: High-purity Nitrogen (N₂) at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 400°C at a heating rate of 10 K/min.

• Data Analysis:

  • Plot heat flow (mW) versus temperature (°C).

  • Identify and integrate the endothermic peak corresponding to melting to determine the melting point (T_m) and the enthalpy of fusion (ΔH_fus).

  • Identify and integrate the exothermic peak(s) corresponding to decomposition to determine the onset temperature of decomposition (T_d) and the enthalpy of decomposition (ΔH_d).

Protocol: TGA-Mass Spectrometry (TGA-MS)

Objective: To identify the gaseous products evolved during the thermal decomposition of the sample.

Methodology Rationale: By coupling the TGA to a mass spectrometer, the chemical identity of the evolved gases can be determined in real-time as mass loss occurs.[8][13][14][15] This provides direct evidence for the proposed decomposition pathways.

Step-by-Step Protocol:

• System Setup: Couple the gas outlet of the TGA to the inlet of a quadrupole mass spectrometer via a heated transfer line (typically maintained at ~200°C to prevent condensation).

• TGA Method: Run the TGA experiment as described in Protocol 3.1, typically at a single heating rate (e.g., 20 K/min) to maximize the concentration of evolved gases.

• MS Method:

  • Set the mass spectrometer to scan a mass-to-charge (m/z) range relevant to expected fragments (e.g., m/z 10-300).

  • Monitor specific m/z values for key expected fragments, such as:

    • m/z 18 (H₂O)

    • m/z 30 (NO)

    • m/z 46 (NO₂)

    • m/z 91 (benzyl fragment, C₇H₇⁺)

    • m/z 93 (phenoxy fragment, C₆H₅O⁺)

• Data Analysis: Correlate the ion current for specific m/z values with the TGA and DTG curves to assign evolved gas profiles to specific decomposition steps.

Predicted Thermal Profile and Decomposition Mechanism

Based on the molecular structure and literature on related compounds, a multi-stage decomposition is anticipated.

Caption: Key structural features influencing the thermal stability of 2-(Benzyloxy)-4-nitroaniline.

Predicted TGA-DSC Profile

• Below 100°C: No significant mass loss is expected. The DSC may show baseline shifts if there are subtle phase transitions.

• ~100-120°C: A sharp endothermic peak in the DSC curve corresponding to the melting of the compound, with no associated mass loss in the TGA.

• ~200-300°C (Decomposition Stage 1): The initial and most significant mass loss is predicted to occur in this range. This step is likely initiated by the cleavage of the weakest bond in the molecule. Quantum chemical calculations suggest that the C-NO₂ bond is a primary point of failure in many nitroaromatics.[16][17] However, the benzyl ether C-O bond is also known to be thermally labile.[18][19] This stage will be marked by a strong exothermic event in the DSC.

• >300°C (Decomposition Stage 2): Subsequent mass loss corresponding to the fragmentation of the more stable aromatic core and secondary reactions of the initial decomposition products. This will also be exothermic.

Proposed Decomposition Mechanism

The decomposition is likely to be complex, with competing and consecutive reactions. The ortho-positioning of the amino and benzyloxy groups relative to the nitro group is key.

Caption: Hypothesized decomposition pathways for 2-(Benzyloxy)-4-nitroaniline.

• Pathway A: C-NO₂ Bond Homolysis: This is a classic decomposition route for nitroaromatic compounds.[17][20] It involves the cleavage of the carbon-nitro bond to form an aryl radical and nitrogen dioxide (NO₂). This is a high-energy process and is expected to be a major contributor at higher temperatures.

• Pathway B: Benzylic C-O Cleavage: The benzyloxy group provides an alternative initiation site. Homolytic cleavage of the ether C-O bond would yield a stable benzyl radical and a 2-amino-5-nitrophenoxy radical.[18] This pathway may have a lower activation energy than C-NO₂ scission and could dominate the initial phase of decomposition. TGA-MS analysis would be key to confirming this by detecting toluene (from benzyl radical stabilization) or related fragments.

• Pathway C: Intramolecular Rearrangement: The presence of a substituent ortho to the nitro group can open unique, lower-energy decomposition channels.[3][17] For example, an intramolecular hydrogen transfer from the amino group to the nitro group could lead to the formation of water and a highly reactive intermediate, similar to the formation of anthranil from o-nitrotoluene.[3] This autocatalytic pathway can significantly lower the decomposition temperature.

It is highly probable that all three pathways contribute to the overall decomposition, with their relative importance being temperature-dependent.

Safety Considerations and Hazard Assessment

• Thermal Runaway: The exothermic nature of the decomposition, particularly for a nitro compound, presents a significant risk of thermal runaway. The onset temperature of decomposition determined by DSC should be considered the maximum safe processing temperature.

• Toxicity: Nitroanilines are classified as toxic.[4] Inhalation, ingestion, and skin contact should be avoided. All handling should be performed in a fume hood with appropriate personal protective equipment (PPE).

• Gaseous Byproducts: The decomposition evolves toxic gases, including NOx.[7] The experimental setup must include provisions for safely venting these gases.

• Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases, which could catalyze decomposition and lower the onset temperature.

Conclusion

While specific experimental data for 2-(Benzyloxy)-4-nitroaniline is not yet available in the public domain, a robust predictive analysis can be constructed based on its constituent functional groups. The molecule is expected to melt before undergoing a multi-stage, exothermic decomposition initiated between 200-300°C. The decomposition mechanism is likely a complex interplay of C-NO₂ homolysis, benzylic ether cleavage, and potential intramolecular rearrangements facilitated by the ortho-substituents.

The experimental workflows detailed in this guide, particularly the use of TGA, DSC, and TGA-MS, provide a clear and reliable pathway to definitively characterize the thermal properties of this compound. The resulting data is essential for ensuring its safe handling and for the development of any process in which it is used.

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Substituted Nitroanilines: A Technical Guide to Their Biological Activities and Therapeutic Potential

Abstract

Substituted nitroanilines are a versatile class of aromatic compounds that serve as crucial intermediates in the synthesis of dyes, polymers, and agrochemicals.[1] Beyond their industrial utility, the unique electronic properties conferred by the electron-withdrawing nitro group and the electron-donating amino group make them compelling scaffolds in medicinal chemistry and drug discovery.[1][2] This guide provides a technical exploration of the diverse biological activities exhibited by substituted nitroaniline derivatives, with a focus on their antiproliferative, antimicrobial, and enzyme-inhibiting properties. We will delve into the structure-activity relationships that govern their efficacy, elucidate key mechanisms of action, and present validated experimental protocols for their biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the therapeutic potential of this important chemical class.

Introduction: The Chemical and Biological Significance of the Nitroaniline Scaffold

The nitroaniline framework consists of an aniline ring substituted with one or more nitro (NO₂) groups. The three primary isomers—ortho-, meta-, and para-nitroaniline—form the foundational structures from which a vast library of derivatives can be synthesized.[3] The interplay between the amino and nitro functional groups creates a unique electronic profile that facilitates diverse molecular interactions, rendering these compounds biologically active.[2][4]

The biological potential of nitroaromatic compounds, including nitroanilines, is often linked to the bioreduction of the nitro group.[5][6] This process, frequently catalyzed by nitroreductase enzymes found in microbial or hypoxic cancer cells, generates reactive nitrogen species.[6] These intermediates can induce cellular damage by targeting critical macromolecules like DNA and proteins, forming the basis for their antimicrobial and cytotoxic effects.[6][7] Consequently, the nitro group can be considered both a pharmacophore and a potential toxicophore, necessitating careful structural modification to optimize therapeutic indices.[2][4]

Antiproliferative and Cytotoxic Activities

A significant body of research has focused on the potential of substituted nitroanilines as anticancer agents. Their efficacy is profoundly influenced by the substitution pattern on the aromatic ring.

Mechanism of Action in Cancer Cells

While multiple mechanisms may be at play, the primary modes of anticancer action for many nitroaniline derivatives include:

• Induction of Apoptosis: Certain derivatives trigger programmed cell death by activating intrinsic or extrinsic apoptotic pathways.

• Cell Cycle Arrest: Compounds have been shown to halt cell proliferation by causing arrest at specific phases of the cell cycle, such as G1.[8]

• Enzyme Inhibition: Specific derivatives can act as inhibitors for kinases or other enzymes that are overexpressed in various tumors and are crucial for cancer cell survival and migration.[9]

• Bioreductive Activation: In the hypoxic environment characteristic of solid tumors, the nitro group can be reduced to cytotoxic radicals, leading to selective killing of cancer cells.

Structure-Activity Relationship (SAR) in Cytotoxicity

The cytotoxic potential of nitroanilines is not uniform across isomers and derivatives. The nature and, critically, the position of substituents dictate the compound's potency.

• Position of the Nitro Group: Studies on hydroxynaphthanilide derivatives have shown that the position of the nitro group on the anilide ring is a key determinant of antiproliferative activity. Shifting the nitro group from the ortho- to the meta- or para-position can lead to a significant increase in cell growth inhibition.[8]

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as the nitro group itself, generally tends to increase cytotoxic effects.[8][10]

• Other Substituents: The addition of other moieties, such as halogens or heterocyclic rings (e.g., pyridine, benzothiazole), can modulate the compound's activity, solubility, and target specificity.[11][12][13]

The following diagram illustrates the fundamental SAR principles for the nitroaniline scaffold.

Caption: Key Structure-Activity Relationships (SAR) for Substituted Nitroanilines.

Quantitative Cytotoxicity Data

The cytotoxic potential of various substituted anilines has been quantified, typically by determining the concentration required to inhibit a biological process by 50% (EC₅₀ or IC₅₀). Lower values indicate higher potency.

Compound	Substituent Position	EC₅₀ (µM)	Target/Assay
Aniline	-	1910	Submitochondrial particles[10]
2-Nitroaniline	ortho	180	Submitochondrial particles[10]
3-Nitroaniline	meta	250	Submitochondrial particles[10]
4-Nitroaniline	para	210	Submitochondrial particles[10]
Phenylthiazole (p-nitro)	para	10.8 ± 0.08	SKNMC Cancer Cells[11]
Phenylthiazole (m-chloro)	meta	11.6 ± 0.12	Hep-G2 Cancer Cells[11]
Note: Data from different studies and assay systems (e.g., submitochondrial particles vs. whole-cell assays) provide valuable insights into relative toxicity but may not be directly comparable.[10]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a cornerstone colorimetric method for assessing the cytotoxic potential of chemical compounds. Its principle lies in the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Cancer cell lines (e.g., MCF-7, HepG2) are seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere and grow overnight in a humidified incubator (37°C, 5% CO₂).[14]

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test nitroaniline derivatives. A vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin) are included.[10][14]

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours, to allow the compounds to exert their cytotoxic effects.

• MTT Addition: After the treatment period, MTT solution (e.g., 5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 2-4 hours at 37°C.[14]

• Formazan Solubilization: The medium is carefully removed, and a solubilizing agent (e.g., DMSO, isopropanol with HCl) is added to each well to dissolve the insoluble purple formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength between 550 and 570 nm.[10]

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value is then determined by plotting a dose-response curve.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Antimicrobial and Antiparasitic Activities

Substituted nitroanilines and their derivatives, such as benzothiazoles and azetidinones, have demonstrated significant activity against a range of pathogens, including bacteria, fungi, and protozoa.[13][15][16]

Mechanism of Action: Bioreductive Activation

The primary mechanism for the antimicrobial efficacy of nitroaromatic compounds is the intracellular reduction of the nitro group.[2][7] This process is particularly effective in anaerobic or microaerophilic microorganisms that possess high levels of nitroreductase enzymes.[6]

The activation pathway proceeds as follows:

• The nitroaniline derivative enters the microbial cell.

• A one-electron reduction of the nitro group, catalyzed by a nitroreductase, forms a highly reactive nitro radical anion.

• Further reduction can lead to the formation of nitroso and hydroxylamine intermediates.

• These reactive species cause widespread cellular damage by inducing DNA strand breaks, oxidizing proteins and lipids, and disrupting critical metabolic processes, ultimately leading to cell death.[7][17]

Caption: Bioreductive activation pathway of nitroanilines in microbial cells.

Spectrum of Activity

Research has demonstrated the efficacy of various nitroaniline derivatives against a broad spectrum of microorganisms:

• Antibacterial: Activity has been reported against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.[7][13][15]

• Antifungal: Certain halogenated nitroanilines and their derivatives show fungitoxicity against species like Aspergillus niger and Trichophyton mentagrophytes.[18]

• Antiparasitic: Dinitrobenzene derivatives have shown pronounced in-vivo activity against protozoa and helminths such as Entamoeba histolytica and Schistosoma mansoni.[16]

Experimental Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and widely used technique for determining MIC values.

Step-by-Step Methodology:

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., S. aureus at ~5 x 10⁵ CFU/mL) is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial Dilution: The test compound is serially diluted in the broth medium across the wells of a 96-well microtiter plate to create a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension. A positive control well (broth + inoculum, no compound) and a negative control well (broth only) are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The plate is visually inspected for turbidity. The MIC is recorded as the lowest concentration of the compound at which there is no visible growth.

• MBC (Optional): To determine the Minimum Bactericidal Concentration (MBC), an aliquot from each well showing no growth is subcultured onto an agar plate. The lowest concentration that results in no growth on the agar is the MBC.

Other Notable Biological Activities

Beyond their cytotoxic and antimicrobial properties, substituted nitroanilines have been investigated for other therapeutic and industrial applications.

• Enzyme Inhibition: The nitro group can act as a "masked electrophile." For instance, 3-nitropropionate, an analogue of succinate, is a potent time-dependent inhibitor of isocitrate lyase (ICL), a key enzyme for Mycobacterium tuberculosis.[19] The mechanism involves the nitroalkane forming a covalent thiohydroximate adduct with an active-site cysteine residue.[19]

• Corrosion Inhibition: Nitroanilines have been studied as corrosion inhibitors for metals like zinc in acidic environments.[20] The meta-nitroaniline isomer, in particular, has shown very high inhibition efficiency.[20]

• Antiviral Activity: Some dinitrobenzene derivatives have shown systemic activity against various viruses, potentially through the increased production of interferon in the host.[16]

Conclusion and Future Directions

Substituted nitroanilines are a class of compounds with a rich chemical history and a promising future in drug development. Their broad spectrum of biological activities, including potent anticancer and antimicrobial effects, is largely driven by the versatile chemistry of the nitro group. The well-defined structure-activity relationships provide a logical framework for designing next-generation derivatives with enhanced potency and selectivity.

Future research should focus on synthesizing novel derivatives with improved pharmacological profiles, minimizing off-target toxicity, and elucidating their mechanisms of action in greater detail. The development of targeted delivery systems could help harness the bioreductive potential of these compounds for selective action in tumors or pathogenic microbes. As our understanding of the intricate roles these molecules play in biological systems deepens, substituted nitroanilines will undoubtedly remain a valuable scaffold for the discovery of new therapeutic agents.

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The Benzyloxy Group: A Strategic Modulator of Reactivity in 2-(Benzyloxy)-4-nitroaniline

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Benzyloxy)-4-nitroaniline is a versatile nitroaromatic compound that serves as a valuable intermediate in the synthesis of more complex organic molecules, particularly in the realms of pharmaceuticals and agrochemicals.[1][2] The strategic placement of the benzyloxy, nitro, and amino groups on the aniline scaffold imparts a unique reactivity profile to the molecule. This guide provides a comprehensive analysis of the role of the benzyloxy group in modulating the chemical behavior of 2-(Benzyloxy)-4-nitroaniline. We will explore the intricate interplay of electronic and steric effects of the benzyloxy substituent and its profound influence on the reactivity of the aromatic ring, the nitro group, and the amino group. This document will serve as a technical resource, offering field-proven insights and detailed experimental protocols to empower researchers in leveraging the unique properties of this compound for advanced chemical synthesis.

Introduction: Unveiling the Molecular Architecture

2-(Benzyloxy)-4-nitroaniline, with the chemical formula C₁₃H₁₂N₂O₃, is an organic compound characterized by a nitro group (-NO₂) positioned ortho to the amino group (-NH₂) and a benzyloxy group (-OCH₂C₆H₅) at the para position.[1][2] This specific arrangement of functional groups dictates its chemical personality, making it a subject of interest for synthetic chemists. The presence of both electron-donating and electron-withdrawing groups on the same aromatic ring creates a nuanced electronic environment that governs its reaction pathways.

Table 1: Physicochemical Properties of 2-(Benzyloxy)-4-nitroaniline

Property	Value	Reference
CAS Number	26697-35-8	[1][2]
Molecular Weight	244.25 g/mol	[1][3]
Melting Point	106 °C	[4]
Appearance	Yellow crystals	[5]
Molecular Formula	C₁₃H₁₂N₂O₃	[1][2]

The Dual Nature of the Benzyloxy Group: Electronic and Steric Effects

The benzyloxy group is the cornerstone of 2-(Benzyloxy)-4-nitroaniline's distinct reactivity. Its influence can be dissected into two primary components: electronic effects and steric hindrance.

Electronic Influence: An Electron-Donating Powerhouse

The benzyloxy group, akin to an alkoxy group, is a potent electron-donating group (EDG).[6] This is primarily attributed to the resonance effect (+M), where the lone pair of electrons on the oxygen atom can be delocalized into the aromatic π-system.[7] This donation of electron density has a profound impact on the reactivity of the aniline ring.

• Activation of the Aromatic Ring: By increasing the electron density of the benzene ring, the benzyloxy group makes the ring more nucleophilic and thus more susceptible to electrophilic aromatic substitution reactions.[8][9] This activating effect is a key consideration in designing synthetic routes involving this molecule.

• Directing Effects: As a strong activating group, the benzyloxy group is an ortho, para-director for electrophilic aromatic substitution.[6][10] This means that incoming electrophiles will preferentially attack the positions ortho and para to the benzyloxy group. However, in 2-(Benzyloxy)-4-nitroaniline, the para position is already occupied by the amino group, and one ortho position is occupied by the nitro group, leaving the remaining ortho position as a potential site for substitution.

Steric Hindrance: The Bulky Guardian

The benzyloxy group is not just an electronic influencer; its considerable size also imposes significant steric hindrance.[11][12] The benzyl moiety (C₆H₅CH₂-) is a bulky substituent that can physically obstruct the approach of reagents to the adjacent positions on the aromatic ring.[13]

• Shielding of the ortho Positions: The steric bulk of the benzyloxy group can hinder reactions at the adjacent ortho positions. This steric effect can sometimes override the electronic directing effects, leading to unexpected regioselectivity.

• Influence on Reaction Rates: Steric hindrance can slow down the rate of reactions by increasing the activation energy required for the formation of the transition state.[14] This is a critical factor to consider when planning reaction conditions.

Reactivity Profile: A Multifaceted Chemical Behavior

The interplay of the benzyloxy, amino, and nitro groups gives rise to a rich and varied reactivity profile for 2-(Benzyloxy)-4-nitroaniline.

Electrophilic Aromatic Substitution: A Tale of Activation and Direction

The aniline ring in 2-(Benzyloxy)-4-nitroaniline is highly activated towards electrophilic aromatic substitution due to the potent electron-donating nature of both the amino and benzyloxy groups.[8][15]

However, the presence of the strongly deactivating nitro group (-NO₂) introduces a competing influence.[7][16] The nitro group is a meta-director and deactivates the ring towards electrophilic attack.[17][18] The overall outcome of an electrophilic substitution reaction will depend on the balance of these activating and deactivating effects, as well as the reaction conditions.

Reactions of the Amino Group: A Nucleophilic Center

The primary amino group (-NH₂) in 2-(Benzyloxy)-4-nitroaniline is a nucleophilic center and can participate in a variety of reactions.

• Acylation: The amino group can be readily acylated with acyl chlorides or anhydrides to form the corresponding amides. This reaction is often used to protect the amino group during other transformations.[15]

• Diazotization: Treatment with nitrous acid (HNO₂) can convert the amino group into a diazonium salt.[19] These salts are versatile intermediates that can undergo a range of substitution reactions, allowing for the introduction of various functional groups.

Reduction of the Nitro Group: Gateway to Diamines

The nitro group is susceptible to reduction to an amino group, providing a synthetic route to substituted diamines.[1] This transformation is of significant importance in the synthesis of dyes, pharmaceuticals, and other specialty chemicals.

Table 2: Common Reagents for Nitro Group Reduction

Reagent	Conditions	Reference
H₂/Pd-C	Catalytic hydrogenation	[1]
SnCl₂/HCl	Metal-acid reduction	[1]
Fe/HCl	Metal-acid reduction	[20]
NaBH₄	In the presence of a catalyst	[21]

Synthetic Applications and Future Directions

The unique reactivity of 2-(Benzyloxy)-4-nitroaniline makes it a valuable building block in organic synthesis. The presence of three distinct functional groups allows for a wide range of chemical transformations, enabling the construction of complex molecular architectures.

• Pharmaceutical Synthesis: The substituted aniline and diamine cores derived from this compound are common motifs in many biologically active molecules.[22] Its derivatives have been investigated for various therapeutic applications.

• Dye Industry: Nitroanilines are precursors to azo dyes.[19] The ability to further functionalize the molecule through its various reactive sites opens up possibilities for creating novel colorants.

• Materials Science: The aromatic nature and the potential for forming extended conjugated systems make its derivatives interesting candidates for applications in materials science, such as in the development of organic electronics.[2]

Experimental Protocols

Synthesis of 2-(Benzyloxy)-4-nitroaniline

A common method for the synthesis of 2-(Benzyloxy)-4-nitroaniline involves the benzylation of 4-amino-3-nitrophenol.

Procedure:

• To a solution of 4-amino-3-nitrophenol in a suitable solvent (e.g., acetone or ethanol), add a base such as potassium carbonate.

• Add benzyl bromide or benzyl chloride dropwise to the mixture.

• Heat the reaction mixture at reflux for several hours.

• After completion of the reaction (monitored by TLC), cool the mixture and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[4]

Reduction of the Nitro Group to an Amine

Procedure:

• Dissolve 2-(Benzyloxy)-4-nitroaniline in a suitable solvent like ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent to obtain the desired 2-(benzyloxy)benzene-1,4-diamine.[1]

Conclusion

The benzyloxy group in 2-(Benzyloxy)-4-nitroaniline is a powerful modulator of its chemical reactivity. Its dual role as a strong electron-donating group and a sterically demanding substituent creates a complex and fascinating reactivity profile. A thorough understanding of these electronic and steric effects is paramount for any scientist seeking to exploit this versatile molecule in organic synthesis. This guide has provided a detailed overview of these principles, supported by practical experimental insights, to aid researchers in harnessing the full potential of 2-(Benzyloxy)-4-nitroaniline in their synthetic endeavors.

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2-(Benzyloxy)-4-nitroaniline as a precursor in organic synthesis

An In-Depth Technical Guide to 2-(Benzyloxy)-4-nitroaniline as a Precursor in Organic Synthesis

Executive Summary

2-(Benzyloxy)-4-nitroaniline is a strategically important intermediate in modern organic synthesis, particularly within the pharmaceutical and materials science sectors. Its unique molecular architecture, featuring three distinct and orthogonally reactive functional groups—an amine, a nitro group, and a benzyl ether—renders it a versatile building block for constructing complex molecular scaffolds. The primary amine serves as a potent nucleophile or a diazotization handle, the nitro group is readily reduced to a second amine for cyclization reactions, and the benzyloxy group acts as a stable, yet cleavable, protecting group for a phenol. This guide provides a comprehensive analysis of its synthesis, core reactivity, and key applications, offering detailed experimental protocols and mechanistic insights for researchers, chemists, and drug development professionals.

Introduction: The Strategic Value of a Multifunctional Precursor

In the landscape of synthetic chemistry, the efficiency of a multi-step synthesis is often dictated by the strategic utility of its starting materials. 2-(Benzyloxy)-4-nitroaniline (CAS No: 26697-35-8) emerges as a precursor of significant value due to the convergence of three critical functional moieties on a single aromatic core.[1] This trifunctionality allows for a programmed, sequential manipulation of the molecule, enabling the synthesis of diverse and complex targets, from heterocyclic pharmacophores to specialized dyes.[1]

The molecule's core utility stems from:

• The Ortho-Nitroaniline System: The spatial relationship between the primary amine (-NH₂) and the nitro group (-NO₂) is pivotal. The electron-withdrawing nature of the nitro group influences the reactivity of the entire aromatic system.[1] Crucially, the nitro group can be selectively reduced to a second amine, creating an ortho-phenylenediamine derivative in situ. This diamine is the cornerstone for building a vast array of fused heterocyclic systems, such as benzimidazoles and benzothiazoles, which are prevalent in medicinal chemistry.[2]

• The Benzyl Protecting Group: The benzyloxy ether (-OCH₂Ph) serves as a robust protecting group for the para-hydroxyl functionality. It is stable to a wide range of reaction conditions used to modify the amine and nitro groups but can be readily cleaved via catalytic hydrogenation when the phenol is required. This orthogonality is a key principle in sophisticated synthetic design.

• Nucleophilic Primary Amine: The primary amine is a versatile handle for N-acylation, N-alkylation, and diazotization reactions, providing an immediate pathway for chain extension or further functionalization.

This guide will elucidate the practical synthesis of this precursor and explore its subsequent transformations, providing a framework for its application in research and development.

Physicochemical Properties and Characterization

A thorough understanding of a compound's physical and chemical properties is fundamental to its effective use in synthesis. The key properties of 2-(Benzyloxy)-4-nitroaniline are summarized below.

Property	Value	Reference(s)
CAS Number	26697-35-8	[1]
Molecular Formula	C₁₃H₁₂N₂O₃	[1][2]
Molecular Weight	244.25 g/mol	[2]
Appearance	Red, plate-like crystals	[2]
Melting Point	106 °C	[3]
Crystal System	Monoclinic, P 2₁/c	[2]
Solubility	Soluble in organic solvents like methyl ethyl ketone (MEK) and acetone.[2][3]	[2][3]

Structural Insights: X-ray crystallography reveals that the aromatic ring of the nitrophenylamine group is significantly twisted relative to the benzyl ring, with a dihedral angle of 65.8(2)°.[2] The crystal structure is stabilized by intermolecular N—H⋯O hydrogen bonds, which link molecules together.[2]

Synthesis of 2-(Benzyloxy)-4-nitroaniline

The most direct and widely cited synthesis of 2-(Benzyloxy)-4-nitroaniline is achieved through the Williamson ether synthesis, starting from the commercially available 2-nitro-4-aminophenol (also known as 4-hydroxy-2-nitroaniline).

Reaction Scheme

Caption: Synthesis of 2-(Benzyloxy)-4-nitroaniline via Williamson ether synthesis.

Causality Behind Experimental Choices

• Starting Material: 2-Nitro-4-aminophenol is an ideal starting material as it already contains the required ortho-nitroaniline arrangement. The reaction targets its phenolic hydroxyl group.

• Base (Potassium Carbonate): A moderately strong, inexpensive, and non-nucleophilic base like K₂CO₃ is used to deprotonate the phenolic hydroxyl group. This generates the more nucleophilic phenoxide ion, which is essential for attacking the electrophilic benzyl bromide. It is preferred over stronger bases like hydroxides, which could potentially react with the solvent or other functional groups.

• Alkylating Agent (Benzyl Bromide): Benzyl bromide is a highly effective electrophile due to the stability of the incipient benzylic carbocation in the transition state and the good leaving group ability of bromide.

• Solvent (Methyl Ethyl Ketone - MEK): MEK is a polar aprotic solvent that effectively dissolves the organic reactants while being compatible with the base. Its boiling point (approx. 80 °C) allows the reaction to be conducted at reflux, increasing the reaction rate without requiring excessively high temperatures that might lead to side reactions.[3]

Detailed Experimental Protocol

This protocol is adapted from a literature procedure.[3]

• Setup: To a 1 L round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-nitro-4-aminophenol (28.87 g, 187.5 mmol).

• Addition of Reagents: Add methyl ethyl ketone (MEK, 600 mL) to the flask, followed by anhydrous potassium carbonate (77.6 g, 561.5 mmol, ~3 equivalents). The use of excess base ensures complete deprotonation of the phenol.

• Addition of Alkylating Agent: While stirring the suspension, add benzyl bromide (22.3 mL, 187.5 mmol, 1 equivalent) dropwise.

• Reaction: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain this temperature with vigorous stirring for 3 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After 3 hours, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting residue is triturated with hexane to precipitate the solid product and wash away non-polar impurities. The solid is then collected by filtration, washed with additional hexane, and dried under vacuum.

• Isolation: This procedure typically yields the desired 2-(Benzyloxy)-4-nitroaniline as a solid with a high yield (e.g., 40 g, 88.9%).[3]

Core Reactivity and Applications in Synthesis

The synthetic utility of 2-(Benzyloxy)-4-nitroaniline lies in the selective manipulation of its functional groups. The primary transformations involve the reduction of the nitro group and subsequent cyclization reactions.

Workflow: From Precursor to Heterocycle

Caption: Key reaction pathways originating from 2-(Benzyloxy)-4-nitroaniline.

A. Reduction of the Nitro Group

The most powerful transformation is the reduction of the nitro group to an amine, which unmasks an ortho-phenylenediamine scaffold. This is a high-yielding and clean reaction.[4]

• Catalytic Hydrogenation: Using hydrogen gas (H₂) with a palladium on carbon catalyst (Pd/C) is a common and clean method. A significant advantage is that this method can simultaneously cleave the benzyl ether protecting group if desired, yielding 4-amino-3-nitrophenol. If selective nitro reduction is required, other catalysts or conditions may be necessary.

• Chemical Reduction: Reagents like tin(II) chloride (SnCl₂) in hydrochloric acid or sodium dithionite are effective for selectively reducing the nitro group without affecting the benzyl ether.[4]

B. Synthesis of Benzimidazole Scaffolds

Benzimidazoles are a privileged scaffold in medicinal chemistry, found in numerous approved drugs. The in situ generated 4-benzyloxy-1,2-phenylenediamine is an ideal precursor for their synthesis.

• Mechanism: The diamine intermediate reacts with an aldehyde or a carboxylic acid (or its derivative). One amine nitrogen attacks the electrophilic carbonyl carbon. A subsequent intramolecular cyclization via attack by the second amine, followed by dehydration, yields the aromatic benzimidazole ring system.

• Example Application: N-acylated derivatives of related nitroanilines can be cyclized using a base like sodium methoxide to form 2-aryl-1-hydroxybenzimidazoles.[5] The reaction of 2-nitroanilines with benzyl alcohols in the presence of a strong base can also directly yield 2-phenyl benzimidazoles through a tandem redox annulation process.[6]

C. Precursor for Other Bioactive Molecules

The versatile functional handles of 2-(Benzyloxy)-4-nitroaniline make it a valuable starting point for various other classes of compounds.

• Nitric Oxide (NO) Releasing Agents: Nitroaniline derivatives have been investigated as precursors for compounds that can release nitric oxide in a slow and sustained manner, which has therapeutic potential in cardiovascular medicine.[7]

• Dyes and Materials: As a derivative of nitroaniline, it serves as an intermediate in the synthesis of azo dyes and other materials where its conjugated system contributes to specific optical properties.[1][8]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-(Benzyloxy)-4-nitroaniline is not widely available, data from closely related nitroaniline compounds must be used to inform safe handling practices. Nitroanilines are classified as toxic and hazardous.[9][10]

• Hazards:

  • Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[9][11]

  • Organ Damage: May cause damage to organs through prolonged or repeated exposure.[11][12]

  • Environmental Hazard: Harmful to aquatic life with long-lasting effects.[11][12]

• Precautionary Measures:

  • Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.[10][13]

  • Handling: Use only outdoors or in a well-ventilated area, such as a chemical fume hood. Do not breathe dust. Wash hands and any exposed skin thoroughly after handling.[10][13]

  • Storage: Store locked up in a well-ventilated, dry place with the container tightly closed.[13]

  • First Aid: In case of inhalation, move the person to fresh air. In case of skin contact, wash with plenty of soap and water. If swallowed, call a poison center or doctor immediately.[9][13]

Conclusion

2-(Benzyloxy)-4-nitroaniline is more than a simple chemical; it is a testament to the power of strategic functional group placement in synthetic design. Its ability to serve as a masked ortho-phenylenediamine, combined with the versatility of its primary amine and the stability of its benzyl ether, provides chemists with a reliable and powerful tool. From the construction of medicinally relevant benzimidazoles to the development of novel materials, this precursor offers a robust and efficient entry point to a wide array of complex molecular targets, solidifying its role as a key intermediate in the modern synthetic chemist's arsenal.

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• Google Patents. (n.d.). CN102001955A - Method for synthesizing 4-benzyloxy aniline hydrochloride.

• International Union of Crystallography. (n.d.). 4-Benzyloxy-2-nitroaniline. Retrieved from IUCr. [Link]

• Machin, J., Mackie, R. K., McNab, H., Reed, G. A., Sagar, A. J. G., & Smith, D. M. (1976). o-Nitroaniline derivatives. Part V. Cyclisation of N-acylated derivatives of N-benzyl- and N-p-nitrobenzyl-o-nitroaniline: a comparison of carboxamides and sulphonamides. Journal of the Chemical Society, Perkin Transactions 1, 394-399. [Link]

• ResearchGate. (2023). Tandem reaction of 2-nitroaniline with benzyl alcohol under the.... Retrieved from ResearchGate. [Link]

• Le, H. X., Nguyen, K. D., Phan, N. T. S., & Nguyen, T. T. (2023). t‐BuONa‐Mediated Redox Condensation between o‐Nitroanilines and Benzyl Alcohols towards 2‐Phenyl Benzimidazoles under Transition‐Metal‐Free Conditions. ChemistrySelect. [Link]

• CPAchem. (2022). Safety data sheet: 2-Nitroaniline. Retrieved from CPAchem. [Link]

• Wikipedia. (n.d.). 4-Nitroaniline. Retrieved from Wikipedia. [Link]

• Butcher, R. J., et al. (2016). Two N-(2-phenylethyl)nitroaniline derivatives as precursors for slow and sustained nitric oxide release agents. Acta Crystallographica Section C: Structural Chemistry, 72(Pt 5), 405-410. [Link]

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Protocols & Analytical Methods

High-Yield Synthesis of 2-(Benzyloxy)-4-nitroaniline: An Application Note and Detailed Protocol

Abstract

This application note provides a comprehensive, field-proven protocol for the high-yield synthesis of 2-(Benzyloxy)-4-nitroaniline, a key intermediate in the development of various pharmaceuticals and functional materials. The described method is based on the robust and versatile Williamson ether synthesis, a cornerstone of modern organic chemistry. We delve into the mechanistic underpinnings of the reaction, providing a rationale for the selection of reagents and reaction conditions. This guide is designed for researchers, scientists, and drug development professionals, offering a self-validating system for achieving consistent and high-purity results.

Introduction: The Strategic Application of Williamson Ether Synthesis

The target molecule, 2-(Benzyloxy)-4-nitroaniline, is synthesized via the O-benzylation of 2-amino-4-nitrophenol. The Williamson ether synthesis is the chosen strategic approach due to its reliability and broad applicability in forming ether linkages.[1] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2]

The core of this synthesis involves two key steps:

• Deprotonation: The phenolic hydroxyl group of 2-amino-4-nitrophenol is deprotonated by a suitable base to form a more nucleophilic phenoxide ion. The acidity of the phenol is enhanced by the electron-withdrawing nitro group on the aromatic ring, allowing for the use of a moderately weak base like potassium carbonate.[3]

• Nucleophilic Attack: The generated phenoxide ion then acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. This backside attack displaces the bromide leaving group, forming the desired ether bond in a concerted mechanism.[2]

The choice of a primary alkyl halide, benzyl bromide, is critical as the SN2 reaction is most efficient with unhindered electrophiles.[4] Secondary and tertiary alkyl halides are more prone to undergo competing elimination reactions (E2), which would reduce the yield of the desired ether product.[4]

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
2-Amino-4-nitrophenol	Reagent	Sigma-Aldrich	99-57-0	Starting material.
Benzyl Bromide	≥99%	Sigma-Aldrich	100-39-0	Alkylating agent. Caution: Lachrymator.
Anhydrous Potassium Carbonate (K₂CO₃)	≥99%, fine powder	Fisher Scientific	584-08-7	Base. Should be finely pulverized for optimal reactivity.
Acetone	ACS Grade	VWR	67-64-1	Reaction solvent. Should be anhydrous.
Ethyl Acetate	ACS Grade	VWR	141-78-6	Extraction solvent.
Hexane	ACS Grade	VWR	110-54-3	For recrystallization and TLC.
Brine (Saturated NaCl solution)	N/A	Lab-prepared	N/A	For washing during workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific	7757-82-6	Drying agent.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	N/A	For reaction monitoring.

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (500 mL)

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware

Reaction Workflow Diagram

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]

The Strategic Utility of 2-(Benzyloxy)-4-nitroaniline in the Synthesis of Bioactive Heterocyclic Scaffolds

Introduction: The Privileged Role of 2-(Benzyloxy)-4-nitroaniline in Heterocyclic Chemistry

In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are ubiquitous in a vast array of pharmaceuticals and biologically active molecules, owing to their ability to present functional groups in well-defined spatial orientations, thereby facilitating precise interactions with biological targets. Within the toolkit of the synthetic chemist, certain building blocks distinguish themselves through their versatility and strategic positioning of reactive functional groups. 2-(Benzyloxy)-4-nitroaniline is one such privileged starting material.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective utilization of 2-(Benzyloxy)-4-nitroaniline as a precursor for the synthesis of two key classes of bioactive heterocycles: benzimidazoles and quinoxalines. The unique arrangement of a reducible nitro group ortho to a primary amine, coupled with a stable, yet cleavable, benzyloxy protecting group, offers a powerful platform for constructing complex molecular architectures. Benzimidazole and quinoxaline cores are prevalent in numerous FDA-approved drugs and clinical candidates, exhibiting a wide spectrum of therapeutic activities, including anticancer, antimicrobial, and antiviral properties.[1][2]

This guide will delve into the causality behind the synthetic strategies, provide detailed, field-proven protocols, and offer insights into the mechanistic underpinnings of these transformations.

Core Concepts: The Chemical Versatility of 2-(Benzyloxy)-4-nitroaniline

The synthetic utility of 2-(Benzyloxy)-4-nitroaniline is rooted in the distinct reactivity of its three key functional groups: the ortho-nitroamino moiety and the para-benzyloxy group.

• The ortho-Nitroamino Troup: This arrangement is the linchpin for the formation of fused heterocyclic rings. The nitro group, a strong electron-withdrawing group, can be selectively reduced under various conditions to an amino group. This in situ generation of an ortho-diamine is the critical step that precedes cyclization with appropriate electrophilic partners. The choice of reducing agent is crucial and can be tailored to the specific substrate and desired outcome.

• The Benzyloxy Group: This group serves a dual purpose. Firstly, it acts as a stable protecting group for the phenol, preventing unwanted side reactions during the initial synthetic steps. Secondly, its presence in the final heterocyclic product provides a handle for further functionalization. The benzyloxy group can be readily cleaved via catalytic hydrogenation to reveal a phenol, which can then be alkylated or otherwise modified to explore structure-activity relationships (SAR).

The strategic placement of these groups allows for a convergent and efficient approach to a diverse library of substituted benzimidazoles and quinoxalines.

Application I: Synthesis of 6-(Benzyloxy)-Substituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities, including anthelmintic, antiulcer, and anticancer properties.[3] The one-pot reductive cyclization of an o-nitroaniline with an aldehyde is a highly efficient and atom-economical method for their synthesis.[4][5]

Mechanistic Rationale

The synthesis of 2-aryl-6-(benzyloxy)-1H-benzimidazoles from 2-(benzyloxy)-4-nitroaniline proceeds through a tandem reaction sequence initiated by the reduction of the nitro group.

Diagram 1: Reductive Cyclization for Benzimidazole Synthesis

Caption: Workflow for the one-pot synthesis of 2-aryl-6-(benzyloxy)-1H-benzimidazoles.

The process begins with the chemoselective reduction of the nitro group of 2-(benzyloxy)-4-nitroaniline to an amine, forming the transient 4-(benzyloxy)benzene-1,2-diamine. This highly reactive diamine then undergoes condensation with an aromatic aldehyde to form a Schiff base intermediate. Subsequent intramolecular cyclization and oxidation (often facilitated by air or mild oxidants present in the reaction mixture) leads to the aromatic benzimidazole ring system. The choice of a mild reducing agent like sodium dithionite (Na₂S₂O₄) or a Zn/NaHSO₃ system is critical to avoid over-reduction of other functional groups and to allow for the tandem reaction to proceed smoothly in one pot.[5]

Experimental Protocol: Synthesis of 2-Aryl-6-(benzyloxy)-1H-benzimidazoles

This protocol describes a general procedure for the one-pot synthesis of 2-aryl-6-(benzyloxy)-1H-benzimidazoles using sodium dithionite as the reducing agent.

Materials:

• 2-(Benzyloxy)-4-nitroaniline

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Sodium dithionite (Na₂S₂O₄)

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-(benzyloxy)-4-nitroaniline (1.0 mmol) and the desired aromatic aldehyde (1.2 mmol) in ethanol (10 mL).

• Addition of Reducing Agent: To this stirring solution, add a solution of sodium dithionite (3.0 mmol) in water (5 mL) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL) to precipitate the crude product.

• Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water, and air dry.

• Purification: Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the pure 2-aryl-6-(benzyloxy)-1H-benzimidazole.

Data Presentation:

Aldehyde Substituent (R)	Typical Yield (%)
H	85-95
4-Cl	80-90
4-OCH₃	88-96
4-NO₂	75-85

Note: Yields are indicative and may vary based on the specific substrate and reaction scale.

Characterization Data for 2-Phenyl-6-(benzyloxy)-1H-benzimidazole (Representative Example):

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (DMSO-d₆, 400 MHz): δ 12.8 (s, 1H, NH), 8.15 (d, 2H), 7.6-7.3 (m, 8H), 7.1 (d, 1H), 6.9 (dd, 1H), 5.1 (s, 2H, OCH₂).

• FT-IR (KBr, cm⁻¹): 3420 (N-H stretch), 3050 (aromatic C-H stretch), 1625 (C=N stretch), 1230 (C-O stretch).[6]

Application II: Synthesis of 6-(Benzyloxy)-Substituted Quinoxalines

Quinoxalines are another class of nitrogen-containing heterocycles with significant applications in medicinal chemistry, materials science, and as dyes.[7][8] A classical and reliable method for their synthesis is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[1]

Mechanistic Rationale

The synthesis of 6-(benzyloxy)quinoxalines from 2-(benzyloxy)-4-nitroaniline requires a two-step approach. First, the nitro group is reduced to an amine to generate 4-(benzyloxy)benzene-1,2-diamine. This diamine is then condensed with a 1,2-dicarbonyl compound (e.g., benzil) or an α-haloketone (e.g., phenacyl bromide) to form the quinoxaline ring.

Diagram 2: Two-Step Quinoxaline Synthesis

Caption: Workflow for the two-step synthesis of 6-(benzyloxy)quinoxalines.

The initial reduction is typically carried out using catalytic hydrogenation (H₂/Pd-C) or a metal-acid system like SnCl₂/HCl, which are effective for the complete reduction of the nitro group without affecting the benzyloxy group. The resulting diamine is then reacted with a 1,2-dicarbonyl compound in an acidic or neutral medium. The reaction proceeds through a double condensation to form a dihydropyrazine intermediate, which then undergoes spontaneous or induced oxidation to the stable aromatic quinoxaline.

Experimental Protocol: Synthesis of 6-Benzyloxy-2,3-diphenylquinoxaline

This protocol outlines the synthesis of a representative 6-(benzyloxy)quinoxaline from 2-(benzyloxy)-4-nitroaniline and benzil.

Step 1: Synthesis of 4-(Benzyloxy)benzene-1,2-diamine

Materials:

• 2-(Benzyloxy)-4-nitroaniline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution

• Standard laboratory glassware

Procedure:

• Reaction Setup: Suspend 2-(benzyloxy)-4-nitroaniline (1.0 mmol) in ethanol (10 mL) in a round-bottom flask.

• Reduction: Add a solution of tin(II) chloride dihydrate (4.0 mmol) in concentrated HCl (2 mL) to the suspension.

• Reaction: Heat the mixture to reflux for 1-2 hours, monitoring the disappearance of the starting material by TLC.

• Workup: Cool the reaction mixture and neutralize it carefully with a 20% aqueous NaOH solution until the pH is basic.

• Extraction: Extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-(benzyloxy)benzene-1,2-diamine, which can be used in the next step without further purification.

Step 2: Synthesis of 6-Benzyloxy-2,3-diphenylquinoxaline

Materials:

• 4-(Benzyloxy)benzene-1,2-diamine (from Step 1)

• Benzil

• Ethanol or acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• Reaction Setup: Dissolve the crude 4-(benzyloxy)benzene-1,2-diamine (1.0 mmol) and benzil (1.0 mmol) in ethanol (15 mL) in a round-bottom flask.

• Reaction: Add a few drops of acetic acid (optional, as a catalyst) and heat the mixture to reflux for 2-3 hours.

• Workup: Cool the reaction mixture to room temperature. The product often crystallizes out of the solution.

• Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

• Purification: If necessary, recrystallize the product from ethanol to obtain pure 6-benzyloxy-2,3-diphenylquinoxaline.

Data Presentation:

1,2-Dicarbonyl Compound	Typical Overall Yield (%)
Benzil	75-85
Glyoxal	60-70
2,3-Butanedione	70-80

Note: Yields are for the two-step sequence and may vary.

Characterization Data for 6-Benzyloxy-2,3-diphenylquinoxaline (Representative Example):

• Appearance: White to off-white crystalline solid.

• ¹H NMR (CDCl₃, 400 MHz): δ 7.9-7.2 (m, 18H, Ar-H), 5.2 (s, 2H, OCH₂).

• ¹³C NMR (CDCl₃, 100 MHz): δ 158.2, 154.1, 141.5, 139.3, 137.0, 130.1, 129.5, 129.0, 128.8, 128.5, 128.2, 127.6, 122.0, 107.5, 70.8.

• MS (ESI): m/z [M+H]⁺ calculated for C₂₇H₂₁N₂O: 389.16; found 389.2.

Conclusion and Future Perspectives

2-(Benzyloxy)-4-nitroaniline has demonstrated its value as a versatile and strategic building block for the synthesis of medicinally relevant benzimidazole and quinoxaline scaffolds. The protocols detailed herein provide a robust foundation for researchers to access a wide range of derivatives for further investigation. The ability to perform one-pot reductive cyclizations for benzimidazole synthesis offers significant advantages in terms of efficiency and sustainability. The two-step approach to quinoxalines allows for the reliable construction of this important heterocyclic system.

Future work in this area could focus on expanding the scope of these reactions to include a broader range of aldehydes and dicarbonyl compounds, as well as the development of enantioselective methods for the synthesis of chiral derivatives. Furthermore, the debenzylation of the final products to unmask the phenolic hydroxyl group opens up avenues for the creation of extensive libraries of compounds for high-throughput screening in drug discovery programs. The continued exploration of the synthetic potential of 2-(benzyloxy)-4-nitroaniline is poised to yield novel heterocyclic compounds with promising therapeutic applications.

References

• Dhanaraj, C. and Jijo Johnson. (2015). Quinoxaline based bio-active mixed ligand transition metal complexes: Synthesis, characterization, electrochemical, antimicrobial, DNA binding, cleavage, antioxidant and molecular docking studies. Journal of Photochemistry and Photobiology B: Biology, 151, 100-109.
• Dasgupta, H. R., et al. (2021). One Pot Reductive Synthesis of Benzimidazole Derivatives from 2-Nitro Aniline and Aromatic Aldehydes Using Zn/NaHSO3 in Water Medium. Progress in Chemical and Biochemical Research, 4(1), 57-67.
• Hanan, E. J., et al. (2010). A One-Pot, Two-Step Procedure for the Conversion of Aromatic and Heteroaromatic 2-Nitroamines into Bicyclic 2H-Benzimidazoles. Synlett, 2010(18), 2759-2764.
• Karmakar, R. and Mukhopadhyay, C. (2021). Ultrasonication under catalyst-free condition: an advanced synthetic technique toward the green synthesis of bioactive heterocycles. Green Synthetic Approaches for Biologically Relevant Heterocycles, 2nd Ed. Elsevier.
• Naeimi, H., & Alishahi, N. (2012). Highly Efficient and Facile Method for Synthesis of 2-Substituted Benzimidazoles via Reductive Cyclization of O-Nitroaniline and Aryl Aldehydes. E-Journal of Chemistry, 9(4), 2135-2142.
• Pereira, J., et al. (2015). Quinoxaline, its derivatives and applications: A State of the Art review. European Journal of Medicinal Chemistry, 97, 664-672.
• Putta, R. R., et al. (2021). Iron-catalyzed one-pot synthesis of quinoxalines: transfer hydrogenative condensation of 2-nitroanilines with vicinal diols. Organic & Biomolecular Chemistry, 19(20), 4586-4590.
• Ruiz, D., et al. (2012). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. The Scientific World Journal, 2012, 689434.
• Sharma, V., et al. (2021). Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities. Journal of Medicinal Chemistry, 64(22), 16335-16383.
• Vieira, M., et al. (2014). Antimicrobial activity of quinoxaline 1,4-dioxide with 2- and 3-substituted derivatives. Microbiological Research, 169(4), 287-293.
• John Sunil, R., et al. (2020). 2-(Aryl Oxy Methyl)-1H- Benzimidazoles: Synthesis, Characterization and Biological Evaluation. Journal of Pharmaceutical Chemistry & Chemical Science, 4(2), 1-6.
• Alpan, A. S., et al. (2009). Synthesis and biological evaluation of some new benzimidazole derivatives as antimicrobial agents. European Journal of Medicinal Chemistry, 44(5), 2051-2059.
• Yang, D., et al. (2004).
• Zhang, J., et al. (2020). Efficient synthesis of quinoxalines from 2-nitroanilines and vicinal diols via a ruthenium-catalyzed hydrogen transfer strategy. Green Chemistry, 22(18), 6031-6036.
• Küçükbay, H., et al. (2003). Synthesis and antifungal activity of some new benzimidazole derivatives. European journal of medicinal chemistry, 38(11-12), 1011-1016.

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• 4. [PDF] A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization | Semantic Scholar [semanticscholar.org]
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Application Note: 2-(Benzyloxy)-4-nitroaniline as a Key Intermediate in Heterocyclic Synthesis for Pharmaceutical Scaffolds

Abstract

This technical guide details the synthesis and strategic application of 2-(Benzyloxy)-4-nitroaniline, a pivotal intermediate in pharmaceutical development. We provide an in-depth analysis of its synthesis via Williamson ether synthesis, followed by a robust protocol for its chemoselective reduction to 4-(benzyloxy)-1,2-phenylenediamine. The utility of this resulting diamine as a precursor for constructing complex heterocyclic scaffolds, such as benzimidazoles, is discussed. This note serves as a practical resource for researchers and process chemists engaged in drug discovery and development, offering detailed protocols, mechanistic insights, and critical safety information.

Introduction: The Strategic Role of Nitroanilines in Medicinal Chemistry

Nitroaryl compounds are fundamental building blocks in the synthesis of complex organic molecules, particularly within the pharmaceutical industry.[1] The nitro group is a powerful electron-withdrawing substituent that serves two primary strategic purposes. First, it significantly influences the electronic properties of the aromatic ring, directing further substitutions and modulating molecular reactivity. Second, and more critically for pharmaceutical synthesis, the nitro group acts as a stable and reliable precursor to an amino group.[1]

The reduction of a nitro group to an amine is a high-yielding and well-understood transformation that provides a direct pathway to anilines, which are ubiquitous structural motifs in active pharmaceutical ingredients (APIs).[2] This "masked amine" strategy allows for chemical manipulations on other parts of the molecule that an unprotected amine might not tolerate.

Within this context, 2-(Benzyloxy)-4-nitroaniline (CAS No. 26697-35-8) emerges as a particularly valuable intermediate.[3][4] Its structure incorporates three key features:

• A Primary Amine (-NH₂): A nucleophilic center available for a variety of coupling reactions.

• An Ortho-Nitro Group (-NO₂): A latent amino group that, upon reduction, generates a critical 1,2-diamine system.

• A Para-Benzyloxy Group (-OBn): A stable protecting group for a phenol, which can be removed in later synthetic stages if the free phenol is required for biological activity or further functionalization.

This unique arrangement makes 2-(Benzyloxy)-4-nitroaniline an ideal starting point for the synthesis of benzimidazoles, quinoxalines, and other fused heterocyclic systems that form the core of many therapeutic agents.

Physicochemical Properties & Safety

Compound Data

Property	Value	References
IUPAC Name	4-(Benzyloxy)-2-nitroaniline	[5]
CAS Number	26697-35-8	[3][4][5]
Molecular Formula	C₁₃H₁₂N₂O₃	[3][6]
Molecular Weight	244.25 g/mol	[3][6]
Appearance	Pale-yellow to yellow-brown solid	[4]
Melting Point	106 °C	[7]

Safety and Handling

Nitroanilines and their derivatives are potent chemical agents that require careful handling to minimize exposure.[8]

• Hazard Profile: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[8][9] Absorption into the body can lead to the formation of methemoglobin, causing cyanosis.

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear nitrile gloves, a flame-retardant lab coat, and chemical safety goggles or a face shield.[9][10]

• Engineering Controls: Ensure adequate ventilation. Emergency eyewash stations and safety showers should be readily accessible.[10]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations. Do not discharge into the environment.[9]

Protocol 1: Synthesis of 2-(Benzyloxy)-4-nitroaniline

The most direct and efficient synthesis of the title compound is achieved through a Williamson ether synthesis, starting from the commercially available 2-nitro-4-hydroxyaniline and benzyl bromide.

Reaction Principle

The reaction proceeds via the deprotonation of the phenolic hydroxyl group of 2-nitro-4-hydroxyaniline by a mild base, potassium carbonate, to form a phenoxide ion. This nucleophilic phenoxide then attacks the electrophilic benzylic carbon of benzyl bromide in an Sₙ2 reaction, displacing the bromide and forming the desired benzyl ether. Methyl ethyl ketone (MEK) is an effective polar aprotic solvent for this transformation.

Synthesis Workflow

Caption: Workflow for the synthesis of 2-(Benzyloxy)-4-nitroaniline.

Experimental Protocol

This protocol is adapted from the procedure cited in US Patent US05446059A.[7]

Table of Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2-Nitro-4-hydroxyaniline	154.12	28.87 g	187.5	1.0
Benzyl Bromide	171.04	22.3 mL (32.1 g)	187.5	1.0
Potassium Carbonate (K₂CO₃)	138.21	77.6 g	561.5	~3.0
Methyl Ethyl Ketone (MEK)	72.11	600 mL	-	-
Hexane	-	As needed	-	-

Procedure:

• To a 1 L round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-nitro-4-hydroxyaniline (28.87 g, 187.5 mmol) and methyl ethyl ketone (600 mL).

• Stir the mixture to achieve a suspension, then add powdered potassium carbonate (77.6 g, 561.5 mmol).

• Add benzyl bromide (22.3 mL, 187.5 mmol) to the suspension.

• Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 3 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• After completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting solid residue, add hexane (~200 mL) and triturate the solid by vigorous stirring or with a spatula to break it up. This step washes away nonpolar impurities and any remaining benzyl bromide.

• Filter the solid product using a Büchner funnel, washing the filter cake with a small amount of cold hexane.

• Dry the collected yellow solid under vacuum at 40-50 °C to a constant weight.

Expected Results:

• Yield: ~40 g (89%).[7]

• Purity: The product is typically of high purity after trituration. For higher purity, recrystallization from ethanol or isopropanol can be performed.

• Characterization: Confirm identity and purity via ¹H NMR, ¹³C NMR, MS, and melting point analysis (Expected: 106 °C).[7]

Application Protocol: Chemoselective Reduction to 4-(Benzyloxy)-1,2-phenylenediamine

The synthetic power of 2-(Benzyloxy)-4-nitroaniline is unlocked by the selective reduction of its nitro group to form a vicinal diamine. This transformation is the gateway to a vast array of heterocyclic scaffolds.

Rationale for Reagent Selection

While catalytic hydrogenation is a common method for nitro reduction, it carries a significant risk of cleaving the benzyl ether protecting group (debenzylation).[6] Therefore, a chemoselective chemical reductant is preferred. Stannous chloride (Tin(II) chloride, SnCl₂) in an acidic medium or an alcoholic solvent is a classic and highly reliable reagent for this purpose.[11] It readily reduces aromatic nitro groups while leaving benzyl ethers, esters, and halides intact, making it ideal for complex intermediates.[11]

Reduction Workflow

Caption: Workflow for the chemoselective reduction of the nitro group.

Experimental Protocol

Table of Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2-(Benzyloxy)-4-nitroaniline	244.25	10.0 g	40.9	1.0
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	225.63	46.2 g	204.8	~5.0
Ethanol (200 proof)	46.07	200 mL	-	-
Sodium Hydroxide (NaOH)	40.00	As needed (e.g., 3M aq. soln.)	-	-
Ethyl Acetate	88.11	As needed	-	-
Brine	-	As needed	-	-

Procedure:

• In a 500 mL round-bottom flask, suspend 2-(Benzyloxy)-4-nitroaniline (10.0 g, 40.9 mmol) in ethanol (200 mL).

• To this suspension, add Tin(II) chloride dihydrate (46.2 g, 204.8 mmol) in one portion.

• Equip the flask with a reflux condenser and heat the mixture to 75 °C with vigorous stirring. The yellow suspension should gradually become a clear solution.

• Maintain the reaction at 75-80 °C for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture in an ice bath to 0-5 °C.

• Slowly and carefully add a 3M aqueous solution of sodium hydroxide to basify the mixture. Caution: This is a highly exothermic process. Maintain cooling and add the base portion-wise to control the temperature. Continue adding base until the pH of the aqueous layer is >10 and a thick white precipitate of tin salts forms.

• Filter the entire mixture through a pad of Celite® to remove the inorganic tin salts, washing the pad thoroughly with ethyl acetate (3 x 50 mL).

• Transfer the combined filtrate to a separatory funnel. Wash the organic phase with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• The product, 4-(Benzyloxy)-1,2-phenylenediamine, can be purified by flash column chromatography on silica gel if necessary. The diamine is susceptible to air oxidation, so it should be used promptly or stored under an inert atmosphere (N₂ or Ar).

Downstream Utility: A Gateway to Benzimidazoles

The synthesized 4-(benzyloxy)-1,2-phenylenediamine is a high-value precursor for building heterocyclic cores. A prime example is its use in the Phillips condensation to form substituted benzimidazoles, a privileged scaffold in drug discovery.

Caption: Conceptual synthesis of a benzimidazole scaffold.

By condensing the diamine with a selected aldehyde or carboxylic acid under acidic conditions, a diverse library of 5-(benzyloxy)-benzimidazoles can be generated for screening and lead optimization programs.

Conclusion

2-(Benzyloxy)-4-nitroaniline is a strategically designed and highly effective intermediate for pharmaceutical synthesis. Its preparation is straightforward, and its true value lies in the facile and chemoselective reduction to 4-(benzyloxy)-1,2-phenylenediamine. This key transformation provides access to a versatile 1,2-diamine building block, enabling the efficient construction of benzimidazoles and other medicinally relevant heterocyclic systems. The protocols and insights provided herein offer a reliable foundation for laboratory-scale synthesis and further process development.

References

• Title: Synthesis of a) 2-Nitro-4-(benzyloxy)aniline Source: PrepChem.com URL: [Link]

• Title: A safe and convenient synthesis of 4-benzyloxy-3-chloroaniline Source: Semantic Scholar URL: [Link]

• Title: CN105837493A - A synthetic method of Nintedanib and an intermediate of Nintedanib Source: Google Patents URL

• Title: Nintedanib - New Drug Approvals Source: New Drug Approvals URL: [Link]

• Title: Synthesis of nintedanib Source: ResearchGate URL: [Link]

• Title: Synthesis of 2-chloro-4-nitroaniline Source: PrepChem.com URL: [Link]

• Title: EP0022017B1 - Derivatives of 2-benzoyl-4-nitro anilides, their preparation and their use as medicines Source: Google Patents URL

• Title: WO 2019/048974 A1 Source: Google APIs URL: [Link]

• Title: Reduction of nitro compounds Source: Wikipedia URL: [Link]

• Title: CAS NO. 25945-96-4 | 2-(Benzyloxy)-4-nitroaniline Source: Arctom URL: [Link]

• Title: CN102001955A - Method for synthesizing 4-benzyloxy aniline hydrochloride Source: Google Patents URL

• Title: Amine synthesis by nitro compound reduction Source: Organic Chemistry Portal URL: [Link]

• Title: 4-Benzyloxy-2-nitroaniline Source: International Union of Crystallography URL: [Link]

• Title: 2-Chloro-4-nitroaniline | C6H5ClN2O2 | CID 8492 Source: PubChem URL: [Link]

• Title: Safety data sheet - 2-Nitroaniline Source: CPAchem URL: [Link]

• Title: Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines Source: MDPI URL: [Link]

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Application Note & Protocols: Selective Reduction of 2-(Benzyloxy)-4-nitroaniline

Abstract

This guide provides a comprehensive technical overview and detailed experimental protocols for the selective reduction of the nitro group in 2-(Benzyloxy)-4-nitroaniline to synthesize 2-(Benzyloxy)benzene-1,4-diamine, a valuable diamine intermediate in medicinal chemistry and materials science. We present two robust, field-proven methodologies: catalytic hydrogenation using Palladium on Carbon (Pd/C) and a chemical reduction using Tin(II) Chloride (SnCl₂). This document explains the underlying chemical principles, offers a comparative analysis to guide method selection, and provides step-by-step protocols designed for reproducibility and safety. All procedures include critical safety information, characterization guidelines, and troubleshooting advice to ensure successful execution by researchers and drug development professionals.

Introduction & Strategic Importance

Aromatic amines, particularly 1,4-phenylenediamines, are privileged scaffolds in pharmaceutical development, serving as crucial building blocks for kinase inhibitors, antimicrobial agents, and other therapeutic compounds. The selective reduction of a nitroarene is one of the most fundamental and reliable transformations for installing an amino group.

The substrate, 2-(Benzyloxy)-4-nitroaniline, contains a benzyl ether protecting group, which can be sensitive to certain reductive conditions (hydrogenolysis). Therefore, the choice of reducing agent and conditions is critical to selectively transform the nitro group while preserving the benzyloxy moiety. This note details two methods that achieve this transformation with high fidelity, providing chemists with versatile and scalable solutions.

Reaction Scheme & Mechanistic Overview

The conversion of 2-(Benzyloxy)-4-nitroaniline to 2-(Benzyloxy)benzene-1,4-diamine is a six-electron reduction.

Caption: General reaction scheme for the reduction of 2-(Benzyloxy)-4-nitroaniline.

• Catalytic Hydrogenation (H₂/Pd/C): This heterogeneous catalysis involves the activation of molecular hydrogen on the surface of the palladium catalyst.[1] The nitro compound adsorbs onto the catalyst surface, where it undergoes stepwise reduction by the activated hydrogen atoms.[2] While often proceeding directly to the amine without accumulation of intermediates, this method can sometimes lead to debenzylation if reaction conditions are too harsh or run for extended periods.[2]

• Tin(II) Chloride (SnCl₂): This method involves a series of single-electron transfers from Sn²⁺ ions, which are oxidized to Sn⁴⁺.[3] The reaction is typically performed in an acidic medium (HCl) or an alcohol solvent, where the nitro group is sequentially reduced through nitroso and hydroxylamine intermediates to the final amine. SnCl₂ is a mild reducing agent known for its excellent chemoselectivity, leaving most other functional groups, including benzyl ethers and halogens, intact.[3][4]

Method Selection: A Comparative Analysis

Choosing the appropriate reduction method depends on available equipment, scale, and the presence of other functional groups. The following table provides a comparative summary to aid in this decision.

Feature	Protocol 1: Catalytic Hydrogenation (Pd/C)	Protocol 2: Tin(II) Chloride (SnCl₂)
Efficiency & Yield	Generally very high yields (>95%) with clean conversion.[5]	High yields (85-95%), though may require more purification.
Byproducts	Water is the only stoichiometric byproduct.	Tin salts (SnO₂/Sn(OH)₄), which must be removed in workup.
Chemoselectivity	Excellent for nitro groups, but can reduce alkenes, alkynes, and may cause debenzylation/dehalogenation.[1][5][6]	Superior for substrates with multiple reducible groups. Preserves halogens, esters, ketones, and benzyl ethers effectively.[4]
Equipment	Requires a hydrogen source (balloon or cylinder), a specialized hydrogenation apparatus, and vacuum/inert gas manifold.	Standard laboratory glassware is sufficient.
Safety Concerns	High: H₂ gas is highly flammable. Pd/C catalyst is pyrophoric and may ignite upon exposure to air, especially after the reaction.[7][8][9]	Moderate: Requires handling of concentrated acids (HCl). Tin compounds have moderate toxicity.
Workup & Purification	Simple filtration to remove the heterogeneous catalyst.	More complex: involves neutralization/basification to precipitate tin salts, followed by filtration and extraction.
Ideal Application	High-purity synthesis where potential hydrogenolysis of the benzyl group can be controlled.	Substrates with sensitive functional groups (e.g., halides) where chemoselectivity is paramount.

Protocol 1: Catalytic Hydrogenation with Palladium on Carbon

This protocol describes the reduction using H₂ gas at atmospheric pressure, which effectively minimizes the risk of debenzylation.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(Benzyloxy)-4-nitroaniline	≥97%	Sigma-Aldrich	CAS: 25945-96-4
Palladium on Carbon (10% Pd)	Degussa type E101	Various	Handle with extreme care. Pyrophoric.[7]
Ethanol (EtOH) or Ethyl Acetate (EtOAc)	Anhydrous	Various	Reaction solvent.
Hydrogen (H₂) Gas	High Purity	Gas Supplier	Flammable.
Nitrogen (N₂) or Argon (Ar) Gas	High Purity	Gas Supplier	For inerting.
Celite® 545	N/A	Various	Filtration aid.
Two/Three-Neck Round Bottom Flask	N/A	Glassware Supplier
Hydrogen Balloon	N/A	Various	For atmospheric pressure hydrogenation.

Step-by-Step Experimental Protocol

• Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 2-(Benzyloxy)-4-nitroaniline (e.g., 1.29 g, 5.0 mmol, 1.0 equiv).

• Inerting: Cap the flask with septa, insert a gas inlet needle, and an outlet needle. Purge the flask with N₂ or Ar for 10 minutes to remove all oxygen.

• Solvent Addition: Add the chosen solvent (Ethanol or Ethyl Acetate, 25 mL) via syringe. Stir the mixture to form a solution or suspension.

• Catalyst Addition: Briefly remove the gas inlet and, under a positive pressure of inert gas, carefully add 10% Pd/C (e.g., 65 mg, ~5% by weight of substrate). Caution: Do not add the dry catalyst to the solvent in the presence of air.[7]

• Hydrogenation: Evacuate the flask and backfill with H₂ gas from a balloon three times. Leave the H₂ balloon connected to the flask via the gas inlet needle.

• Reaction: Stir the mixture vigorously at room temperature. Vigorous stirring is essential for efficient gas-liquid-solid phase mixing.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 30% EtOAc in Hexane). The product is more polar and will have a lower Rf than the starting material. The reaction is typically complete within 2-4 hours.

• Workup - Catalyst Removal: Once the reaction is complete, carefully purge the flask with N₂ or Ar to remove all H₂ gas. Prepare a small plug of Celite® in a Büchner or Hirsch funnel. Wet the Celite pad with the reaction solvent.

• Filtration: Under a stream of N₂, carefully filter the reaction mixture through the Celite pad. Crucially, do not allow the catalyst on the Celite pad to become dry, as it can ignite spontaneously. [7][10] Immediately rinse the flask and the pad with small portions of the solvent (2 x 10 mL).

• Quenching Catalyst: Transfer the wet Celite/catalyst pad into a beaker with a large volume of water. This is the safest way to handle the pyrophoric waste.[7]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-(Benzyloxy)benzene-1,4-diamine, which is often pure enough for subsequent steps. If necessary, purify further by flash column chromatography.

Protocol 2: Reduction with Tin(II) Chloride

This classic protocol offers high chemoselectivity and is ideal for labs not equipped for catalytic hydrogenation.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(Benzyloxy)-4-nitroaniline	≥97%	Sigma-Aldrich	CAS: 25945-96-4
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	≥98%	Various	CAS: 10025-69-1
Ethanol (EtOH)	Anhydrous	Various	Reaction solvent.
Ethyl Acetate (EtOAc)	ACS Grade	Various	Extraction solvent.
Sodium Hydroxide (NaOH) solution	3 M (aq)	Prepare in-house	For neutralization/basification.
Saturated Sodium Bicarbonate (NaHCO₃) soln	N/A	Prepare in-house	For washing.
Brine (Saturated NaCl soln)	N/A	Prepare in-house	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	N/A	Various	For drying.

Step-by-Step Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-(Benzyloxy)-4-nitroaniline (e.g., 1.29 g, 5.0 mmol, 1.0 equiv) and Tin(II) chloride dihydrate (5.64 g, 25.0 mmol, 5.0 equiv).

• Solvent Addition: Add ethanol (50 mL) to the flask.

• Reaction: Heat the mixture to reflux (approx. 80 °C) with vigorous stirring. The reaction mixture will typically become a clear, homogeneous solution as it progresses.

• Monitoring: Monitor the reaction progress by TLC. The reaction is generally complete in 1-3 hours.

• Workup - Quenching: After completion, cool the reaction mixture to room temperature and then place it in an ice bath. Concentrate the mixture under reduced pressure to remove most of the ethanol.

• Precipitation of Tin Salts: To the cooled residue, slowly and carefully add 3 M NaOH solution while stirring until the pH is strongly basic (pH > 10). A thick, white precipitate of tin(IV) hydroxide will form.

• Extraction: Add ethyl acetate (50 mL) and stir vigorously for 15 minutes.

• Filtration: Filter the entire mixture through a pad of Celite® to remove the insoluble tin salts. Wash the filter cake thoroughly with additional ethyl acetate (3 x 20 mL).

• Phase Separation: Transfer the combined filtrate to a separatory funnel. Separate the organic layer.

• Washing: Wash the organic layer sequentially with saturated NaHCO₃ solution (25 mL) and brine (25 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product. Purify by flash column chromatography on silica gel if required.

General Laboratory Workflow & Characterization

The overall process for both protocols follows a similar path from reaction to final analysis.

Caption: A generalized experimental workflow from starting material to final product analysis.

Expected Product Characterization

Property	Expected Value
Compound Name	2-(Benzyloxy)benzene-1,4-diamine
Molecular Formula	C₁₃H₁₄N₂O
Molecular Weight	214.26 g/mol
Appearance	Off-white to pale tan solid
TLC (30% EtOAc/Hex)	Rf ≈ 0.3 (visualized with UV light and/or ninhydrin stain)
Purity (by HPLC/¹H NMR)	>95% after purification

• ¹H NMR: Expect characteristic signals for the aromatic protons, the benzylic CH₂ (~5.0 ppm), and broad singlets for the two NH₂ groups.

• Mass Spectrometry (MS): Expect to observe the molecular ion [M+H]⁺ at m/z = 215.12.

References

• Wikipedia. (n.d.). Tin(II) chloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

• Kotha, S., & Meshram, M. (2019). Reduction of nitroaromatic compounds in tin(II) chloride dihydrate/choline chloride DES. ResearchGate. Retrieved from [Link]

• Makaryan, I. A., & Savchenko, V. I. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Modern Chemistry & Applications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - SnCl2. Retrieved from [Link]

• University of California. (n.d.). LCSS: PALLADIUM ON CARBON. Retrieved from [Link]

• Reich, H. J. (n.d.). Reduction Reactions. University of Wisconsin. Retrieved from [Link]

• Corma, A., Serna, P., & Concepción, P. (2007). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review.

• Future4200. (2021). Palladium on carbon safe handling. Retrieved from [Link]

• Li, H., et al. (2013). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Molecules, 18(1), 1113-1120. Retrieved from [Link]

• Dr. M V Chary. (2018). Palladium on Carbon (Pd/C), Raney Ni - HOW TO USE AND QUENCH. YouTube. Retrieved from [Link]

• Oakwood Products, Inc. (2018). SAFETY DATA SHEET - 4-(Benzyloxy)aniline. Retrieved from [Link]

• Li, G., et al. (2003). A safe and convenient synthesis of 4-benzyloxy-3-chloroaniline.

• Colacot, T. J. (2018). Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. ResearchGate. Retrieved from [Link]

• CPAchem. (2022). Safety data sheet - 2-Nitroaniline. Retrieved from [Link]

Sources

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• 3. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Application Notes & Protocols: Nucleophilic Substitution Reactions at the Benzyloxy Group of 2-(Benzyloxy)-4-nitroaniline

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on conducting nucleophilic substitution reactions at the benzyloxy group of 2-(benzyloxy)-4-nitroaniline. This substrate serves as a valuable intermediate where the benzyloxy moiety often acts as a protecting group for a phenol. Consequently, reactions at this site are predominantly deprotection (cleavage) strategies to liberate the 2-hydroxy-4-nitroaniline core. This guide moves beyond simple procedural lists to explain the mechanistic rationale behind protocol selection, offering field-proven insights into optimizing these transformations while navigating potential side reactions, such as the reduction of the nitro group. Detailed, step-by-step protocols for reductive, acidic, and Lewis acid-mediated cleavage are provided, supported by comparative data and visual diagrams to facilitate experimental design and execution.

Introduction and Strategic Overview

2-(Benzyloxy)-4-nitroaniline is a key synthetic intermediate whose reactivity is governed by the interplay of its three functional groups: a primary amine, a nitro group, and a benzyloxy ether. The benzyloxy group is one of the most common protecting groups for hydroxyl functionalities due to its stability across a wide range of reaction conditions.[1] Its removal, or substitution, is a critical step in many multi-step syntheses.

The primary focus of this guide is the cleavage of the benzylic C-O bond. The choice of method is critical and depends entirely on the stability of the other functional groups within the molecule and downstream synthetic goals. The electron-withdrawing nitro group and the electron-donating amino group significantly influence the molecule's overall reactivity. While the nitro group strongly activates the aromatic ring toward nucleophilic aromatic substitution (SNAr), the reactions detailed herein are designed to selectively target the benzylic ether linkage.[2][3]

Mechanistic Considerations for Benzyloxy Group Cleavage

The cleavage of a benzyl ether can be accomplished through several distinct mechanistic pathways. Understanding these pathways is paramount for selecting the appropriate reagents and conditions to ensure high yield and purity.

• Reductive Cleavage (Hydrogenolysis): This is the most common and often the mildest method for benzyl ether deprotection.[4] The reaction proceeds via catalytic hydrogenation, where hydrogen gas (or a hydrogen transfer agent) and a metal catalyst (typically palladium on carbon, Pd/C) work to cleave the C-O bond, yielding the deprotected alcohol (phenol in this case) and toluene as a byproduct.[5] A key consideration for 2-(benzyloxy)-4-nitroaniline is the potential for simultaneous reduction of the nitro group to an amine.[6][7] Careful selection of catalyst and conditions can often mitigate this side reaction.

• Acid-Catalyzed Cleavage: Strong Brønsted or Lewis acids can be used to cleave benzyl ethers.[8] The mechanism involves protonation or coordination to the ether oxygen, making it a better leaving group. The subsequent cleavage can proceed through an SN1-like or SN2-like pathway at the benzylic carbon. This method is generally harsher and is reserved for substrates that are stable to strong acidic conditions.

• Oxidative Cleavage: Certain oxidizing agents can selectively cleave benzyl ethers. Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) are effective, particularly for electron-rich benzyl ethers like the p-methoxybenzyl (PMB) group.[8] More broadly applicable methods may utilize oxoammonium salts, which are thought to proceed via hydride abstraction from the benzylic carbon.[9] These methods are advantageous when reductive conditions must be avoided.

• Lewis Acid-Mediated Cleavage: Strong Lewis acids, such as boron trichloride (BCl3) and its complexes, are highly effective for cleaving ethers.[10] This method is often very fast and efficient, even at low temperatures, and can be highly selective, making it a powerful tool for complex molecules.[11]

Below is a general schematic for the substitution/cleavage reaction.

Sources

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• 3. chem.libretexts.org [chem.libretexts.org]
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Application Note & Protocol: Regioselective Nitration of 2-(Benzyloxy)aniline

Executive Summary

This document provides a comprehensive guide for the experimental nitration of 2-(benzyloxy)aniline. The protocol detailed herein is designed for researchers in organic synthesis and drug development, offering a robust methodology for introducing a nitro group onto the aromatic ring of this substrate. Beyond a mere recitation of steps, this guide delves into the underlying chemical principles, elucidates the rationale for specific procedural choices, and emphasizes the critical safety protocols required for handling highly exothermic and corrosive nitration reactions. The procedure involves the controlled addition of a nitrating mixture at low temperatures to manage the reaction's exothermicity and influence regioselectivity. The application note also includes methods for product isolation, purification, and characterization, alongside a troubleshooting guide to address potential challenges.

Scientific Principles & Mechanistic Overview

The nitration of 2-(benzyloxy)aniline is a classic example of an electrophilic aromatic substitution (SEAr) reaction. The core of this transformation involves the attack of an electron-rich aromatic ring on a potent electrophile, the nitronium ion (NO₂⁺).

Generation of the Electrophile: The Nitronium Ion

The nitronium ion is typically generated in situ by the reaction of concentrated nitric acid with a stronger acid, most commonly concentrated sulfuric acid.[1][2] Sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic NO₂⁺ ion.[2]

Reaction: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

The SEAr Mechanism

The SEAr mechanism proceeds in two principal steps[3][4]:

• Electrophilic Attack: The π-electron system of the 2-(benzyloxy)aniline ring attacks the nitronium ion. This rate-determining step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[3]

• Rearomatization: A weak base in the reaction mixture, such as H₂O or HSO₄⁻, abstracts a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring and yielding the final nitrated product.[1]

Regioselectivity: The Directing Effects of Substituents

The position of nitration on the 2-(benzyloxy)aniline ring is dictated by the electronic effects of the existing substituents: the amino (-NH₂) group and the benzyloxy (-OCH₂Ph) group.

• Amino Group (-NH₂): This is a powerful activating and ortho, para-directing group due to the ability of the nitrogen's lone pair to donate electron density to the ring via resonance.[5]

• Benzyloxy Group (-OCH₂Ph): The ether oxygen also possesses lone pairs that donate electron density, making this group activating and ortho, para-directing.

However, the nitration of anilines under strongly acidic conditions presents a significant challenge. The basic amino group is readily protonated to form the anilinium ion (-NH₃⁺).[5][6] This anilinium group is strongly deactivating and a meta-director due to its powerful electron-withdrawing inductive effect.[5][7]

Consequently, the direct nitration of 2-(benzyloxy)aniline is expected to yield a mixture of isomers. The reaction conditions, particularly temperature and the rate of addition of the nitrating agent, must be meticulously controlled to manage the equilibrium between the free amine (directing ortho/para) and the anilinium ion (directing meta), as well as to prevent oxidative side reactions to which anilines are susceptible.[8][9] The primary products expected are 2-(benzyloxy)-4-nitroaniline and 2-(benzyloxy)-6-nitroaniline, with potential formation of other isomers depending on the extent of anilinium ion formation.

Experimental Workflow Overview

The following diagram provides a high-level overview of the experimental procedure, from setup to final product isolation.

Caption: High-level workflow for the nitration of 2-(benzyloxy)aniline.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.	Notes
2-(Benzyloxy)aniline	C₁₃H₁₃NO	199.25	2.00 g	10.0	1.0	Starting material. Ensure purity.
Glacial Acetic Acid	CH₃COOH	60.05	20 mL	-	-	Solvent.
Sulfuric Acid (98%)	H₂SO₄	98.08	2.2 mL	40.4	4.0	Corrosive. Use with extreme care.
Nitric Acid (70%)	HNO₃	63.01	0.80 mL	12.1	1.2	Corrosive and strong oxidizer.
Crushed Ice	H₂O	18.02	~100 g	-	-	For quenching the reaction.
Ammonium Hydroxide (28%)	NH₄OH	35.04	As needed	-	-	For neutralization. Use in fume hood.
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed	-	-	Extraction and chromatography solvent.
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-	-	Chromatography eluent.
Hexanes	C₆H₁₄	86.18	As needed	-	-	Chromatography eluent.

Detailed Experimental Protocol

CAUTION: This reaction is highly exothermic and involves corrosive, oxidizing acids. Strict adherence to safety protocols is mandatory.[10][11][12]

• Preparation of the Substrate Solution:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(benzyloxy)aniline (2.00 g, 10.0 mmol) in glacial acetic acid (20 mL).

  • Cool the flask in an ice-water bath with gentle stirring.

• Preparation of the Nitrating Mixture:

  • In a separate, clean, and dry 50 mL flask, add concentrated sulfuric acid (2.2 mL).

  • Cool this flask in an ice-water bath.

  • Slowly and dropwise , using a Pasteur pipette, add concentrated nitric acid (0.80 mL) to the cold sulfuric acid with continuous swirling. Rationale: This addition is highly exothermic; slow addition and cooling are critical to prevent an uncontrolled temperature increase and to pre-form the nitronium ion safely.[13]

  • Keep the prepared nitrating mixture in the ice bath until use.

• Nitration Reaction:

  • Ensure the substrate solution is cooled to between 0-5 °C.

  • Using a dropping funnel or a Pasteur pipette, add the cold nitrating mixture dropwise to the stirred substrate solution over 20-30 minutes.

  • Crucial: Monitor the internal temperature of the reaction flask with a low-temperature thermometer. Do not allow the temperature to rise above 10 °C. Rationale: Low temperatures are essential to minimize the formation of undesired byproducts from oxidation and to control the high exothermicity of the reaction.[13]

  • After the addition is complete, allow the mixture to stir in the ice bath for an additional 60 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system.

• Reaction Quenching and Product Isolation:

  • In a 400 mL beaker, place approximately 100 g of crushed ice.

  • Slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring. A precipitate should form. Rationale: Quenching on ice serves to stop the reaction immediately and dilute the strong acids, facilitating product precipitation.

  • In a well-ventilated fume hood, slowly add concentrated ammonium hydroxide (28%) to the acidic slurry until the pH is approximately 7-8 (test with pH paper). Rationale: Neutralization deprotonates the anilinium species, rendering the nitroaniline products less soluble in the aqueous medium and causing them to precipitate fully.

  • Collect the precipitated crude solid by vacuum filtration using a Büchner funnel.

  • Wash the solid thoroughly with cold deionized water (3 x 30 mL) to remove residual acids and inorganic salts.

  • Dry the crude product under vacuum.

• Purification:

  • The crude product is a mixture of isomers and requires purification, typically by flash column chromatography.

  • Adsorbent: Silica gel.

  • Eluent: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

  • Dissolve the crude solid in a minimal amount of dichloromethane (DCM) and adsorb it onto a small amount of silica gel.

  • Load the dried silica onto the column and elute with the solvent gradient.

  • Collect fractions and analyze them by TLC to identify and combine those containing the desired pure product(s).

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified nitro-2-(benzyloxy)aniline isomer(s).

Safety and Hazard Management

Nitration reactions are inherently hazardous. A thorough risk assessment must be conducted before beginning this procedure.[14]

• Corrosive Chemicals: Concentrated nitric and sulfuric acids are extremely corrosive and can cause severe chemical burns.[11][12] Always handle them in a chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, a face shield, and acid-resistant gloves (e.g., butyl rubber or Viton) at all times.[10][12]

• Exothermic Reaction: The reaction generates a significant amount of heat. Inadequate cooling can lead to a thermal runaway, resulting in a rapid increase in temperature and pressure, potentially causing an explosion.[13] Never add reagents quickly and always have a sufficiently large and cold cooling bath.

• Spill Response: Have appropriate spill neutralization kits (e.g., sodium bicarbonate) readily available. In case of a spill, follow established laboratory protocols for acid spills.[14]

• Waste Disposal: Quenched and neutralized aqueous waste should be disposed of in the appropriate aqueous waste container. Organic solvent waste from chromatography should be collected separately. Do not mix nitric acid waste with other waste streams.[14]

Characterization of Products

The purified product(s) should be characterized using standard analytical techniques to confirm their identity and purity:

• ¹H and ¹³C NMR: To confirm the chemical structure, including the position of the nitro group on the aromatic ring.

• Infrared (IR) Spectroscopy: To identify key functional groups. Expect strong characteristic peaks for the N-H stretches (amine), C-H stretches (aromatic), and asymmetric/symmetric N=O stretches of the nitro group (typically around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Incomplete reaction.	Extend the reaction time or allow the reaction to warm slightly (e.g., to 10-15°C) after the initial stirring period, while monitoring carefully.
Product lost during work-up.	Ensure complete precipitation by adjusting the pH carefully to 7-8. Avoid using excess water for washing.
Formation of Dark, Tarry Byproducts	Reaction temperature was too high.	Maintain strict temperature control below 10°C throughout the addition. Ensure the cooling bath is efficient.
Rate of nitrating agent addition was too fast.	Add the nitrating mixture more slowly to allow for effective heat dissipation.
Oxidation of the aniline.	This is inherent to nitrating anilines. Ensure low temperatures and consider using a protecting group strategy for cleaner results.[5][8]
Poor Separation of Isomers during Chromatography	Incorrect eluent system.	Optimize the eluent polarity using TLC. A shallower gradient or an isocratic elution might be necessary for closely-eluting isomers.
Column was overloaded.	Use a larger column or load less crude material. A general rule is a silica-to-crude mass ratio of 50:1 to 100:1.[15]

References

• Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. [Link]

• Sjöberg, D., & Larsson, K. M. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Journal of Molecular Modeling, 24(1), 5. [Link]

• Esteves, P. M., et al. (2002). Electrophilic Aromatic Nitration: Understanding Its Mechanism and Substituent Effects. The Journal of Organic Chemistry, 67(15), 5229–5237. [Link]

• PrepChem. (n.d.). Synthesis of a) 2-Nitro-4-(benzyloxy)aniline. [Link]

• Chemistry Learning. (2024, June 6). Nitration reaction safety. YouTube. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. [Link]

• Chemistry LibreTexts. (2019, June 5). 18.4 Aromatic Nitration and Sulfonation. [Link]

• University of Wisconsin-Madison Environmental Health & Safety. (n.d.). Nitric Acid Safety. [Link]

• Ferreira, P. M., & Pinheiro, C. (2012). Regioselectivity of aniline and toluidine nitration with HNO3 and H2SO4 in acetic acid. Repositório da Universidade de Lisboa. [Link]

• Royal Society of Chemistry. (2015). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. [Link]

• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards. [Link]

• ResearchGate. (n.d.). Recent Advancements on Nitration of Anilines Utilizing Diverse Nitrating Agents. [Link]

• University of Washington Environmental Health & Safety. (2024, June 24). Reduce your risk of a nitric acid incident. [Link]

• Wikipedia. (n.d.). Nitration. [Link]

• ResearchGate. (2025, August 6). STUDIES IN NITRATION, III. NITRATION OF ANILINE AND OF CERTAIN OF ITS N-ALKYL, N-ARYL AND N-ACYL DERIVATIVES.1. [Link]

• Chemistry Stack Exchange. (2019, May 25). Nitration of aniline. [Link]

• Vedantu. (n.d.). When aniline is nitrated with nitrating mixture in class 12 chemistry CBSE. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-(Benzyloxy)-4-nitroaniline

Welcome to the technical support center for the purification of 2-(benzyloxy)-4-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this important chemical intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Section 1: Understanding the Impurity Profile

Effective purification begins with understanding the potential impurities in your crude material. The primary synthetic route to 2-(benzyloxy)-4-nitroaniline involves the Williamson ether synthesis, reacting 2-nitro-4-hydroxyaniline with benzyl bromide or a similar benzylating agent.[1] Another common method is the alkylation of 4-nitroaniline.[2] Based on these syntheses, your crude product may contain several predictable impurities.

Impurity	Structure	Polarity Relative to Product	Removal Strategy
2-Nitro-4-hydroxyaniline	C₆H₆N₂O₃	More Polar	Recrystallization (insoluble in some non-polar solvents), Column Chromatography (elutes later)
Benzyl Bromide / Alcohol	C₇H₇Br / C₇H₈O	Less Polar	Column Chromatography (elutes first), Evaporation (if volatile)
Unreacted 4-Nitroaniline	C₆H₆N₂O₂	More Polar	Column Chromatography (elutes later)
N,O-Dibenzylated Product	C₂₀H₁₈N₂O₃	Less Polar	Column Chromatography (elutes earlier)
Potassium Carbonate / Base	K₂CO₃	Highly Polar / Ionic	Aqueous wash during workup, Filtration

Section 2: Method Selection Guide

Choosing the correct purification technique is critical for achieving high purity with good recovery. The decision between recrystallization and column chromatography often depends on the impurity profile and the scale of your reaction.

Caption: Decision workflow for selecting a purification method.

Section 3: Troubleshooting Recrystallization

Recrystallization is a powerful technique that relies on the differential solubility of your compound and impurities in a solvent at different temperatures.[3] An ideal solvent should dissolve the compound well when hot but poorly when cold.[4][5] For 2-(benzyloxy)-4-nitroaniline, an ethanol/water mixture is often effective, similar to its analogue 4-methoxy-2-nitroaniline.[6]

Q1: My compound “oiled out” instead of crystallizing upon cooling. What should I do?

• Causality: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point (106°C for the target compound[1]). The compound separates as a liquid instead of a solid lattice. This often happens if the solution is cooled too quickly or if the boiling point of the solvent is much higher than the compound's melting point.

• Solution:

  • Reheat the solution to re-dissolve the oil.

  • Add a small amount of additional "good" solvent (e.g., ethanol) to reduce the saturation level slightly.

  • Allow the solution to cool much more slowly. Insulate the flask to encourage gradual cooling, which is best for forming pure crystals.[7]

  • If the issue persists, consider a different solvent system with a lower boiling point.

Q2: No crystals are forming even after the solution has cooled to room temperature and been placed in an ice bath. What went wrong?

• Causality: This is a classic sign that too much solvent was used during the initial dissolution step.[4] The solution is not saturated enough for crystals to form, even at low temperatures.

• Solution:

  • Gently heat the solution to evaporate some of the solvent. Be careful not to boil it off too aggressively.

  • Once you observe slight turbidity or the formation of seed crystals, remove the flask from the heat.

  • Allow the concentrated solution to cool slowly, as described above.

  • If crystals still refuse to form, try "scratching" the inside of the flask with a glass rod at the solution's surface or adding a "seed crystal" from a previous pure batch to initiate crystallization.[7]

Q3: My final yield is very low. How can I improve it?

• Causality: Low yield can result from several factors: using too much solvent (as above), premature crystallization during a hot filtration step, or washing the collected crystals with a solvent that is too warm or in too large a volume.[4]

• Solution:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.

  • Pre-heat Funnel: If performing a hot filtration to remove insoluble impurities, pre-heat your funnel and filter paper to prevent the product from crashing out.

  • Use Ice-Cold Rinse: When washing the filtered crystals, use a minimal amount of ice-cold recrystallization solvent.[4] This removes soluble impurities clinging to the crystal surface without re-dissolving a significant amount of your product.

Section 4: Troubleshooting Column Chromatography

Column chromatography separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (eluent).[8] It is ideal for separating mixtures of compounds with different polarities.[9]

Caption: Standard workflow for column chromatography purification.

Q1: The separation between my product and an impurity is poor (overlapping spots on TLC of fractions). What can I do?

• Causality: Poor separation usually means the polarity of the eluent is too high, causing all compounds to move too quickly down the column without sufficient interaction with the silica gel. It can also be caused by overloading the column with too much crude material.

• Solution:

  • Adjust Solvent System: Decrease the polarity of your eluent. For example, if you are using 3:1 Hexane:Ethyl Acetate, try switching to 5:1 or even 9:1. The goal is to have the target compound's Rf value around 0.2-0.4 on the TLC plate.[10]

  • Use a Gradient: Start with a low polarity eluent (e.g., 100% Hexane) to elute non-polar impurities first. Then, gradually increase the polarity by slowly adding more ethyl acetate to elute your product, followed by more polar impurities.

  • Check Loading: The amount of silica gel should be at least 20-50 times the weight of your crude sample.[8][10] If you overloaded the column, the separation bands will broaden and overlap.

Q2: My compound is "tailing" or "streaking" down the column and on the TLC plate. Why?

• Causality: Tailing is often seen with amines and other basic compounds on slightly acidic silica gel. The basic amine interacts too strongly with acidic sites on the silica, leading to a poor equilibrium and a smeared band. It can also be caused by applying the sample in a solvent that is too polar.

• Solution:

  • Add a Modifier: Add a small amount of a basic modifier, like triethylamine (~0.1-1%), to your eluent.[10] This will neutralize the acidic sites on the silica gel, leading to sharper bands and better separation.

  • Load Carefully: Dissolve your crude product in a minimal amount of a non-polar solvent (like dichloromethane or the eluent itself) before loading it onto the column. Applying the sample in a highly polar solvent will disrupt the top of the column and cause band broadening.

Section 5: Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of pure 2-(benzyloxy)-4-nitroaniline?

A pure sample should have a sharp melting point around 106°C.[1] A broad melting range or a melting point significantly lower than this indicates the presence of impurities.

Q2: How do I perform a quick purity check using Thin-Layer Chromatography (TLC)?

Spot a small amount of your crude material and your purified material side-by-side on a silica gel TLC plate.[11] Develop the plate in an appropriate solvent system (e.g., 3:1 Hexane:Ethyl Acetate). A pure sample should show a single, well-defined spot. The crude lane may show multiple spots corresponding to impurities.

Q3: Is 2-(benzyloxy)-4-nitroaniline stable during purification?

Under typical recrystallization and chromatography conditions, the compound is generally stable. However, like many nitroaromatic compounds, it can be sensitive to light and strong acids or bases.[12] It is good practice to store the compound in an amber vial and avoid unnecessarily harsh conditions.

Section 6: Detailed Experimental Protocols

Protocol 1: TLC Analysis

• Dissolve a tiny amount of crude material in ~0.5 mL of ethyl acetate.

• Prepare a TLC chamber with a 3:1 mixture of n-Hexane and Ethyl Acetate.

• Using a capillary tube, spot the dissolved sample onto the baseline of a silica gel TLC plate.

• Place the plate in the chamber and allow the solvent to run up the plate until it is ~1 cm from the top.

• Remove the plate, mark the solvent front, and visualize the spots under a UV lamp (254 nm). The product should be a UV-active spot. Calculate the Rf value for optimization of column chromatography.

Protocol 2: Purification by Recrystallization

• Place the crude 2-(benzyloxy)-4-nitroaniline into an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely by heating on a hot plate.[6]

• Once dissolved, slowly add hot water dropwise until the solution becomes slightly cloudy (the cloud point), indicating saturation.[7]

• If necessary, add a drop or two of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of ice-cold ethanol-water mixture.[4]

• Dry the crystals in a vacuum oven to a constant weight.

Protocol 3: Purification by Column Chromatography

• Column Preparation: Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent (e.g., 9:1 Hexane:EtOAc). Pour the slurry into a glass column with a cotton plug at the bottom, tapping gently to pack the gel evenly.[8]

• Sample Loading: Dissolve the crude product in a minimum volume of dichloromethane. Carefully add this solution to the top of the silica gel bed.

• Elution: Begin eluting with the low-polarity solvent, collecting the eluate in fractions (e.g., 10-15 mL per test tube).

• Monitoring: Monitor the collected fractions using TLC as described in Protocol 1.[13]

• Gradient (Optional): If the product elutes too slowly, gradually increase the eluent polarity (e.g., to 5:1, then 3:1 Hexane:EtOAc) to speed up its elution.

• Isolation: Combine the fractions that contain only the pure product. Evaporate the solvent using a rotary evaporator to obtain the purified 2-(benzyloxy)-4-nitroaniline.

References

• Recrystallization 2. (n.d.). University of Colorado Boulder, Department of Chemistry.
• Synthesis of a) 2-Nitro-4-(benzyloxy)aniline. (n.d.). PrepChem.com.
• 4-(Benzyloxy)-2-nitroaniline | 26697-35-8. (n.d.). Benchchem.
• Column Chromatography of Nitroanilines Lab Experiment. (n.d.). Studylib.
• Column chromatography. (n.d.). University of Calgary.
• 4-Benzyloxyaniline - Solubility of Things. (n.d.). Solubility of Things.
• LAB 1 - EXPERIMENTAL PROCEDURE. (n.d.). University of Massachusetts Boston.
• Thin-Layer Chromatography. (n.d.). Sigma-Aldrich.
• A Technical Guide to 4-Methoxy-2-nitroaniline: Suppliers, Purity, and Experimental Protocols. (n.d.). Benchchem.
• recrystallization-2.doc.pdf. (n.d.). Saddleback College.
• Column Chromatography in Pharmaceutical Analysis. (2022). Research and Reviews: Research Journal of Pharmaceutical Analysis.
• A safe and convenient synthesis of 4-benzyloxy-3-chloroaniline. (2008). Semantic Scholar.
• Column Chromatography. (n.d.). Magritek.
• Recrystallization and Crystallization. (n.d.). University of California, Irvine.
• Part 2. (revised 7/10). Recrystallize benzoin if you did not do it the previous. (n.d.). University of Colorado Boulder, Department of Chemistry.
• 4-Nitroaniline - Wikipedia. (n.d.). Wikipedia.
• Solubility Profile of 4-Methoxy-2-nitroaniline: A Technical Guide for Researchers. (n.d.). Benchchem.
• 4-Nitroaniline (N2128) - Product Information Sheet. (n.d.). Sigma-Aldrich.
• Application Notes and Protocols for the Purification of N-Benzyl-4-methoxyaniline by Column Chromatography. (n.d.). Benchchem.
• stability issues of 4-Methoxy-2-nitroaniline under different conditions. (n.d.). Benchchem.

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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. magritek.com [magritek.com]

Technical Support Center: Synthesis of 2-(Benzyloxy)-4-nitroaniline

Welcome to the technical support center for the synthesis of 2-(Benzyloxy)-4-nitroaniline. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to ensure the success of your experiments.

Overview of the Synthesis

The preparation of 2-(Benzyloxy)-4-nitroaniline is a crucial step in the synthesis of various more complex molecules, including pharmaceuticals and agrochemicals.[1] The most common and direct method involves the reaction of a nucleophile with a suitably substituted aromatic ring. Two primary routes are prevalent:

• Nucleophilic Aromatic Substitution (SNAr): Reaction of 2-chloro-5-nitroaniline with a benzyl alkoxide. The electron-withdrawing nitro group is essential as it activates the aromatic ring for nucleophilic attack.[2][3]

• Williamson Ether Synthesis: A variation where 2-amino-5-nitrophenol (or 4-nitro-2-hydroxyaniline) is deprotonated with a base and then reacted with a benzyl halide (e.g., benzyl bromide or chloride).[4][5]

Both pathways, while effective, are susceptible to a range of side reactions that can complicate purification and significantly reduce the overall yield. This guide will focus primarily on troubleshooting these issues.

Primary Reaction Pathway (SNAr / Williamson Ether Synthesis)

The core of this synthesis is a nucleophilic substitution reaction. In the SNAr mechanism, the benzyl alkoxide attacks the carbon bearing the leaving group (halide), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3][6] The presence of the nitro group ortho and para to the reaction site is critical for stabilizing this intermediate through resonance, thereby facilitating the reaction.[2][7] The subsequent loss of the leaving group restores the aromaticity of the ring.

Troubleshooting Guide: Side Reactions & Optimization

This section addresses the most common problems encountered during the synthesis. Each issue is presented with its probable cause and a detailed, actionable solution.

Question 1: My overall yield is very low, or the reaction is not proceeding to completion. What's going wrong?

Answer: Low conversion is a frequent issue stemming from several potential factors. The nucleophilicity of the starting material and the reaction conditions are paramount.

• Cause 1: Ineffective Deprotonation. In the Williamson ether synthesis route, the phenolic or amino proton must be removed to generate a potent nucleophile. If the base is too weak or used in insufficient quantity, the concentration of the active nucleophile will be too low for the reaction to proceed efficiently.

• Solution:

  • Choice of Base: Employ a base strong enough to deprotonate the starting material. For a phenol, potassium carbonate (K₂CO₃) is often sufficient.[4] For an aniline, a stronger base like sodium hydride (NaH) might be necessary, though this can promote other side reactions.

  • Stoichiometry: Use at least one full equivalent of the base. For weaker bases like K₂CO₃, using a slight excess (1.2-1.5 equivalents) can be beneficial.

• Cause 2: Poor Nucleophilicity of the Aniline. The amino group in 2-chloro-5-nitroaniline is a relatively weak nucleophile due to the deactivating effect of the nitro group.[8]

• Solution:

  • Increase Temperature: Heating the reaction mixture can provide the necessary activation energy. Monitor the temperature carefully, as excessive heat can lead to degradation and side products.[8] Refluxing in a suitable solvent like methyl ethyl ketone (MEK) or dimethylformamide (DMF) is common.[4][9]

  • Use a More Reactive Benzylating Agent: Benzyl bromide is more reactive than benzyl chloride and may improve reaction rates.

• Cause 3: Inappropriate Solvent Choice. The solvent plays a critical role in solvating the reactants and influencing the nucleophile's reactivity.

• Solution:

  • Select a Polar Aprotic Solvent: Solvents like DMF, acetonitrile, or acetone are ideal.[9][10] They effectively solvate the cation of the base, leaving a more "naked" and reactive anionic nucleophile. Avoid protic solvents like water or ethanol, as they can solvate the nucleophile, reducing its reactivity, and may even react with the benzyl halide themselves.[9]

Problem	Potential Cause	Recommended Solution
Low or No Yield	Incomplete deprotonation of starting material.	Use a stronger or slight excess of base (e.g., K₂CO₃, NaH).
Weak nucleophilicity of aniline.	Increase reaction temperature; use a more reactive alkylating agent (benzyl bromide).[8]
Inappropriate solvent.	Use a polar aprotic solvent like DMF, acetonitrile, or acetone.[9]
Impure starting materials.	Ensure starting materials are pure and dry.

Question 2: My final product is a dark, tarry substance, and I see multiple spots on my TLC plate. What are the primary side reactions?

Answer: The formation of multiple byproducts is the most significant challenge in this synthesis. Understanding these side reactions is key to minimizing them. The primary culprits are typically over-alkylation, elimination, and reactions involving the unprotected aniline group.

• Side Reaction 1: N-Benzylation (Dialkylation).

  • Mechanism: The nitrogen atom of the aniline product is also nucleophilic and can react with a second molecule of the benzyl halide. This leads to the formation of N-benzyl-2-(benzyloxy)-4-nitroaniline, a common and often difficult-to-remove impurity.

  • Mitigation Strategy:

    • Control Stoichiometry: Use a slight excess of the aniline/phenol starting material relative to the benzyl halide. This ensures the benzylating agent is the limiting reagent and is consumed before significant dialkylation can occur.

    • Slow Addition: Add the benzyl halide dropwise to the reaction mixture over an extended period. This maintains a low instantaneous concentration of the alkylating agent, favoring the desired mono-alkylation.[8]

    • Lower Temperature: Running the reaction at the lowest feasible temperature can sometimes improve selectivity, though it may require a longer reaction time.[8]

• Side Reaction 2: E2 Elimination.

  • Mechanism: If a strong, sterically hindered base is used (e.g., potassium tert-butoxide), it can act as a base rather than facilitating nucleophilic attack. It can abstract a proton from the benzylic position of the benzyl halide, leading to an E2 elimination reaction to form stilbene. The alkoxide/phenoxide can also act as the base in this reaction.[9]

  • Mitigation Strategy:

    • Base Selection: Avoid overly strong or bulky bases if possible. A moderately strong base like potassium carbonate is often a good compromise for activating the nucleophile without promoting significant elimination.[5]

• Side Reaction 3: Dibenzyl Ether Formation.

  • Mechanism: The benzyl alkoxide, formed from benzyl alcohol and a base, can react with another molecule of benzyl halide in a competing Williamson ether synthesis to form dibenzyl ether.[11]

  • Mitigation Strategy: This is more problematic when starting with benzyl alcohol. Ensure the primary nucleophile (the aniline derivative) is present and activated before adding the benzyl halide.

• Side Reaction 4: Cyclization/Rearrangement.

  • Mechanism: Under strongly basic conditions and high temperatures, o-nitroaniline derivatives can undergo intramolecular cyclization reactions to form benzimidazoles or other heterocyclic structures.[12] These are often highly colored compounds contributing to the tarry appearance of the crude product.

  • Mitigation Strategy:

    • Moderate Conditions: Avoid excessively high temperatures or prolonged reaction times.

    • Monitor Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting material and the formation of the product. Stop the reaction as soon as the starting material is consumed to prevent subsequent degradation.[13]

Question 3: I have a complex mixture of products. How can I effectively purify the desired 2-(Benzyloxy)-4-nitroaniline?

Answer: Purification requires separating the desired product from unreacted starting materials and the various side products discussed above. A multi-step approach is often necessary.

• Step 1: Aqueous Workup.

  • Procedure: After the reaction is complete, the mixture is typically cooled and poured into water. If a water-immiscible organic solvent was used, the layers are separated. If a water-miscible solvent like DMF was used, the product may precipitate or need to be extracted with a solvent like ethyl acetate.

  • Acid/Base Washes: Washing the organic layer with a dilute acid (e.g., 1M HCl) can remove basic impurities, including any remaining unreacted aniline. A subsequent wash with a saturated sodium bicarbonate solution can remove acidic byproducts.[14] A final brine wash helps to remove residual water before drying.[5]

• Step 2: Recrystallization.

  • Principle: This is often the most effective method for purifying the crude solid product. The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble when hot.

  • Solvent Systems: Common solvent systems for similar compounds include ethanol/water or ethyl acetate/hexane.[5][15] You will need to determine the optimal solvent system empirically. Start by dissolving the crude product in a minimum amount of the hot solvent, then allow it to cool slowly to promote the formation of pure crystals.

• Step 3: Column Chromatography.

  • Principle: If recrystallization fails to provide a pure product, silica gel column chromatography is the next logical step. This technique separates compounds based on their polarity.

  • Eluent System: A gradient of hexane and ethyl acetate is a common choice for separating aromatic compounds of varying polarity.[5] The less polar byproducts (e.g., dibenzyl ether, stilbene) will elute first, followed by the desired product, and finally the more polar dialkylated or cyclized byproducts. Monitor the fractions by TLC to identify and combine those containing the pure product.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for this synthesis? A1: Nitroaromatic compounds should be handled with care as they can be toxic and are often skin irritants.[16] Benzyl halides are lachrymators and should be handled in a well-ventilated fume hood. Strong bases like sodium hydride are flammable and react violently with water. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Q2: How can I monitor the reaction's progress effectively? A2: Thin Layer Chromatography (TLC) is the most convenient method.[13] Spot the starting material, the benzylating agent, and the reaction mixture on a silica gel plate. A suitable eluent might be a 3:1 or 4:1 mixture of hexane:ethyl acetate. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates the reaction is progressing.

Q3: Can I use benzyl alcohol directly instead of a benzyl halide? A3: Yes, but this often requires different conditions. For instance, some procedures describe the reaction of o-nitroanilines with benzyl alcohol in the presence of a strong base like sodium tert-butoxide at high temperatures.[12] This can sometimes lead to different side products, such as the formation of benzimidazoles through a redox condensation mechanism.[12]

Q4: Why is the nitro group necessary for this reaction to work? A4: The nitro group is a powerful electron-withdrawing group. Its presence on the aromatic ring, particularly at the ortho or para position relative to the leaving group, is crucial for stabilizing the negatively charged Meisenheimer complex intermediate that forms during the SNAr reaction.[7][17] Without this stabilization, the aromatic ring is not electrophilic enough to be attacked by the nucleophile under these conditions.[3]

References

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• 17. iscnagpur.ac.in [iscnagpur.ac.in]

Technical Support Center: Optimizing Reaction Conditions for the Reduction of 2-(Benzyloxy)-4-nitroaniline

Welcome to the technical support guide for the reduction of 2-(Benzyloxy)-4-nitroaniline. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthetic transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring a robust and reproducible methodology.

Introduction: The Significance of 2-(Benzyloxy)-4-nitroaniline Reduction

The reduction of the nitro group in 2-(Benzyloxy)-4-nitroaniline to form 4-(benzyloxy)-1,2-phenylenediamine is a critical step in the synthesis of various pharmaceutical intermediates and complex organic molecules. The resulting diamine is a versatile building block, but the presence of a labile benzyloxy group presents a significant challenge: the potential for debenzylation under standard reductive conditions. This guide provides a comprehensive framework for achieving high-yield, selective reduction while preserving the integrity of the benzyl ether.

Core Challenge: Chemoselectivity

The primary obstacle in this reduction is achieving chemoselectivity. Many common reduction methods, particularly catalytic hydrogenation with standard catalysts like Palladium on Carbon (Pd/C), can readily cleave the benzyl C-O bond through hydrogenolysis, leading to the undesired byproduct, 4-amino-3-hydroxyaniline.[1] Therefore, the choice of reducing agent and reaction conditions is paramount to success.

Recommended Reduction Methodologies

Two primary strategies have proven effective for this transformation: Catalytic Transfer Hydrogenation and Reduction with Stannous Chloride (SnCl₂). Each method has its advantages and is suited to different laboratory capabilities and downstream requirements.

Methodology 1: Catalytic Transfer Hydrogenation with Ammonium Formate

Catalytic transfer hydrogenation (CTH) offers a milder alternative to high-pressure hydrogenation, often preserving sensitive functional groups.[2][3] Ammonium formate serves as a convenient in situ hydrogen donor in the presence of a palladium catalyst.[4][5][6]

Reaction Scheme:

• Reactor Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(Benzyloxy)-4-nitroaniline (1.0 eq).

• Solvent Addition: Add a suitable solvent, such as methanol or ethanol, to dissolve the starting material. Protic solvents are often beneficial for catalytic hydrogenations.[7][8]

• Catalyst and Reagent Addition: Carefully add 10% Palladium on Carbon (5-10 mol% wet basis) followed by ammonium formate (3.0-5.0 eq). The use of wet Pd/C is crucial for safety to prevent ignition of the solvent.[9][10]

• Reaction Execution: Heat the reaction mixture to a gentle reflux (typically 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Upon completion, cool the reaction to room temperature.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst on the filter paper is pyrophoric and should not be allowed to dry.[9][11] Immediately quench the filter cake with water.[9]

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining formic acid.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the crude product.

Parameter	Recommended Value	Rationale
Substrate	2-(Benzyloxy)-4-nitroaniline	1.0 eq
Catalyst	10% Pd/C (wet)	5-10 mol%
Hydrogen Donor	Ammonium Formate	3.0-5.0 eq
Solvent	Methanol or Ethanol	10-20 mL/g of substrate
Temperature	60-80 °C (Reflux)	Provides sufficient energy for the reaction without excessive debenzylation.
Monitoring	TLC or LC-MS	To determine reaction completion and check for side products.

Methodology 2: Reduction with Stannous Chloride (SnCl₂)

Reduction using stannous chloride in an acidic or alcoholic medium is a classic and highly effective method for converting aromatic nitro groups to amines, often with excellent functional group tolerance.[12][13][14] This method is particularly advantageous when catalytic hydrogenation is not feasible due to catalyst poisoning or the presence of highly sensitive functional groups.[1]

Reaction Scheme:

• Reactor Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-(Benzyloxy)-4-nitroaniline (1.0 eq) in ethanol or ethyl acetate.

• Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O) (3.0-5.0 eq).

• Reaction Execution: Heat the mixture to reflux (typically 70-80 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ or a 10% aqueous solution of sodium hydroxide (NaOH) until the solution is basic (pH > 8). Note: This will result in the precipitation of tin salts.[15]

  • Filter the resulting slurry through a pad of Celite®.

  • Transfer the filtrate to a separatory funnel and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the crude product.

Parameter	Recommended Value	Rationale
Substrate	2-(Benzyloxy)-4-nitroaniline	1.0 eq
Reducing Agent	SnCl₂·2H₂O	3.0-5.0 eq
Solvent	Ethanol or Ethyl Acetate	10-20 mL/g of substrate
Temperature	70-80 °C (Reflux)	Accelerates the reaction rate.
Work-up	Basic quench (NaHCO₃ or NaOH)	Neutralizes the acidic reaction mixture and precipitates tin salts for removal.[15]
Monitoring	TLC or LC-MS	To track the disappearance of starting material.

Troubleshooting Guide & FAQs

Here we address common issues encountered during the reduction of 2-(Benzyloxy)-4-nitroaniline in a practical question-and-answer format.

Q1: My reaction is incomplete, and I still see starting material by TLC/LC-MS. What should I do?

A1: Incomplete reactions are a common hurdle. Here’s a systematic approach to troubleshooting:

• For Catalytic Transfer Hydrogenation:

  • Catalyst Activity: Ensure your Pd/C catalyst is active. Older catalysts can lose activity. Consider using a fresh batch.

  • Ammonium Formate Quality: Ammonium formate can decompose over time. Use a fresh, dry supply.

  • Stoichiometry: Increase the equivalents of ammonium formate to 5.0 eq to ensure a sufficient hydrogen source.

  • Temperature: Ensure the reaction is maintaining a consistent reflux.

• For SnCl₂ Reduction:

  • Purity of SnCl₂: Use high-purity stannous chloride dihydrate.

  • Stoichiometry: Ensure you are using at least 3.0 equivalents of SnCl₂. For stubborn reactions, increasing to 5.0 equivalents can be beneficial.[12]

  • Agitation: Vigorous stirring is crucial as this is a heterogeneous reaction.

Q2: I am observing a significant amount of the debenzylated byproduct. How can I minimize this?

A2: Debenzylation is the most common side reaction. Here are strategies to mitigate it:

• Method Selection: If debenzylation is a major issue with catalytic transfer hydrogenation, switch to the SnCl₂ method, which is generally less prone to causing hydrogenolysis.[1]

• Catalyst Choice (for CTH): While Pd/C is common, you could explore other catalysts. Sometimes, using a different support or a different metal like platinum on carbon (Pt/C) can alter selectivity. However, Pt catalysts can sometimes be more aggressive.

• Reaction Time and Temperature: Do not let the reaction run for an extended period after the starting material is consumed. Over-exposure to the reaction conditions can promote side reactions. Consider running the reaction at a slightly lower temperature for a longer duration.

Q3: The work-up for my SnCl₂ reduction is problematic, with intractable emulsions and difficult filtration of tin salts. How can I improve this?

A3: The precipitation of tin salts is a known challenge.[15] Here are some tips for a smoother work-up:

• Dilution: After the basic quench, dilute the mixture with a larger volume of both the organic solvent and water. This can help to create a more manageable slurry.

• Celite® is Key: Use a generous pad of Celite® for the filtration. You can even add some Celite® to the reaction mixture before quenching to help break up the precipitate.[15]

• Alternative Base: Some protocols suggest using concentrated ammonia for the quench, which can sometimes form more easily filterable tin complexes.

• Solvent Choice: Performing the reaction in ethanol and then pouring it into a large volume of ice water before neutralization can sometimes lead to less problematic precipitates.[15]

Q4: How can I purify the final product, 4-(Benzyloxy)-1,2-phenylenediamine?

A4: The crude product can often be purified by the following methods:

• Column Chromatography: This is a very effective method. The amino compound is more polar than the starting nitro compound. A gradient elution with a mixture of ethyl acetate and hexanes on silica gel is typically effective.[16]

• Recrystallization: If the crude product is relatively clean, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can provide highly pure material.

• Acid-Base Extraction: As an amine, the product can be extracted into an acidic aqueous solution (e.g., 1M HCl), washed with an organic solvent to remove non-basic impurities, and then the aqueous layer can be basified to precipitate the pure amine, which is then extracted back into an organic solvent.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the reduction and purification process.

Caption: General workflow for the reduction and purification.

Safety Considerations

• Catalytic Hydrogenation: Always handle Pd/C in a well-ventilated fume hood.[17][18] The catalyst, especially after use, is pyrophoric and can ignite flammable solvents.[9][10] Never allow the used catalyst to dry on the filter paper.[11]

• Stannous Chloride: While less hazardous than many reducing agents, SnCl₂ is a suspected sensitizer.[14] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. The quenching process can be exothermic, so add the basic solution slowly and with cooling if necessary.

• Solvents: Flammable solvents like methanol, ethanol, and ethyl acetate should be handled with care, away from ignition sources.

References

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• PMC. (n.d.). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Retrieved from [Link]

• Linquip. (n.d.). A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Retrieved from [Link]

• Industrial Safety Training. (2025). Hydrogenation Reaction Safety In The Chemical Industry. Retrieved from [Link]

• Stanford Environmental Health & Safety. (n.d.). HYDROGENATION | FACT SHEET. Retrieved from [Link]

• StudFiles. (n.d.). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Retrieved from [Link]

• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.

• University of Wisconsin-Madison. (n.d.). Hydrogenation SOP. Retrieved from [Link]

• Rhodium.ws. (n.d.). Review: Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. Retrieved from [Link]

• Taylor & Francis Online. (2018). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Retrieved from [Link]

• ACS Chemical Health & Safety. (n.d.). Hazards associated with laboratory scale hydrogenations. Retrieved from [Link]

• Nature. (n.d.). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Retrieved from [Link]

• Semantic Scholar. (2016). A DFT study of reduction of nitrobenzene to aniline with SnCl2 and hydrochloric acid. Retrieved from [Link]

• ACS Electrochemistry. (2025). Nitro Substrates in Reductive Electrosynthesis: A Review. Retrieved from [Link]

• SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Retrieved from [Link]

• askIITians. (2025). Reduction of aromatic nitro compounds using Sn and HCl gives:. Retrieved from [Link]

• PubMed. (n.d.). Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Reddit. (2021). Reduction of aromatic nitro compounds with SnCl2. Retrieved from [Link]

• ACS Publications. (n.d.). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Sn2+ reduction. Retrieved from [Link]

• H.E.L Group. (2024). Investigating Hydrogenations at Different Catalyst Loadings using the ChemSCAN. Retrieved from [Link]

• University of Calgary. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. Retrieved from [Link]

• ACS Publications. (2009). Chemoselective Hydrogenation of Nitroaromatics by Supported Gold Catalysts: Mechanistic Reasons of Size- and Support-Dependent Activity and Selectivity. Retrieved from [Link]

• ResearchGate. (2018). Which one is the best procedure for the reduction of aromatic nitro compounds?. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• ACS Omega. (2021). Three-Dimensional Network Pd–Ni/γ-Al2O3 Catalysts for Highly Active Catalytic Hydrogenation of Nitrobenzene to Aniline under Mild Conditions. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2018). Hydrogenation of aromatic nitro-compounds of a different structure in a liquid phase. Retrieved from [Link]

• PMC. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved from [Link]

• Semantic Scholar. (n.d.). A safe and convenient synthesis of 4-benzyloxy-3-chloroaniline1. Retrieved from [Link]

• Reddit. (2023). my nitro refuses to be reduced. Retrieved from [Link]

• Hiden Analytical. (n.d.). The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• PubMed. (n.d.). Catalytic reduction of 2-nitroaniline: a review. Retrieved from [Link]

• PMC. (n.d.). Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane. Retrieved from [Link]

• RSC Publishing. (2020). Critical review on the chemical reduction of nitroaniline. Retrieved from [Link]

• Google Patents. (n.d.). US20150232412A1 - Process for the reduction of nitro derivatives to amines.

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Technical Support Center: Synthesis of 2-(Benzyloxy)-4-nitroaniline

Welcome to the technical support center for the synthesis of 2-(Benzyloxy)-4-nitroaniline. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important intermediate. Here, we address common challenges and frequently asked questions encountered during its synthesis, with a focus on the prevalent Williamson ether synthesis route. Our aim is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower you in your experimental work.

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of 2-(Benzyloxy)-4-nitroaniline. Each issue is presented in a question-and-answer format, providing a diagnosis of the potential causes and a step-by-step guide to remediation.

Issue 1: Low or No Yield of the Desired Product

Question: I followed the standard protocol for the Williamson ether synthesis of 2-(Benzyloxy)-4-nitroaniline from 4-amino-3-nitrophenol and benzyl bromide, but I obtained a very low yield of the final product. What could be the reasons for this?

Answer: A low yield in this synthesis can be attributed to several factors, primarily related to incomplete deprotonation of the starting material, competing side reactions, or suboptimal reaction conditions.

Causality and Remediation:

• Incomplete Deprotonation: The Williamson ether synthesis requires the formation of a phenoxide ion from the hydroxyl group of 4-amino-3-nitrophenol.[1] If the base used is not strong enough or is of poor quality, the deprotonation will be incomplete, leading to unreacted starting material.

  • Solution:

    • Base Selection: Use a sufficiently strong base to ensure complete deprotonation of the phenolic hydroxyl group. Potassium carbonate (K₂CO₃) is commonly used and effective.[2] For more challenging cases, stronger bases like sodium hydride (NaH) can be considered, though with appropriate safety precautions.[3]

    • Base Quality: Ensure the base is anhydrous and has been stored correctly. The presence of moisture can quench the base and hinder the reaction.

• Suboptimal Reaction Temperature: The reaction rate is temperature-dependent. If the temperature is too low, the reaction may proceed very slowly, resulting in a low yield within the given timeframe.

  • Solution: The reaction is typically performed at reflux in a suitable solvent like methyl ethyl ketone (MEK) or acetone.[2][4] Ensure the reaction mixture reaches and maintains the reflux temperature for the recommended duration (e.g., 3 hours).[2]

• Poor Quality of Reagents: The purity of the starting materials, 4-amino-3-nitrophenol and benzyl bromide, is crucial. Impurities can interfere with the reaction.

  • Solution: Use high-purity reagents. If the quality is uncertain, consider purifying the starting materials before use. Benzyl bromide is a lachrymator and should be handled with care; ensure it has not decomposed.

Issue 2: Presence of Multiple Spots on TLC, Indicating Impurities

Question: My TLC analysis of the crude product shows multiple spots in addition to the desired 2-(Benzyloxy)-4-nitroaniline. What are these likely impurities and how can I minimize their formation?

Answer: The presence of multiple spots on your TLC plate suggests the formation of side products. In this specific synthesis, the common culprits are N-alkylation, dialkylation, and elimination products.

Causality and Remediation:

• N-Alkylation vs. O-Alkylation: The starting material, 4-amino-3-nitrophenol, has two nucleophilic sites: the hydroxyl group and the amino group. While O-alkylation is generally favored for phenols, competitive N-alkylation can occur.[5] The electron-withdrawing nitro group decreases the nucleophilicity of the amino group, which helps to favor O-alkylation.[6]

  • Minimization:

    • Choice of Base: A suitable base like potassium carbonate will preferentially deprotonate the more acidic phenolic hydroxyl group, enhancing its nucleophilicity over the amino group.[6]

    • Reaction Conditions: Running the reaction at a controlled temperature can help favor the thermodynamically preferred O-alkylation product.

• Dialkylation: It is possible for both the hydroxyl and amino groups to be alkylated, or for the amino group to be dialkylated, leading to a tertiary amine.[6]

  • Minimization:

    • Stoichiometry: Use a slight excess of the 4-amino-3-nitrophenol relative to the benzyl bromide to reduce the likelihood of dialkylation.[6]

• Elimination Side Products: While less common with primary halides like benzyl bromide, elimination reactions can be promoted by elevated temperatures and strongly basic conditions, leading to the formation of alkenes from the alkyl halide.[3]

  • Minimization:

    • Temperature Control: Avoid excessively high temperatures. Maintain a steady reflux without vigorous, uncontrolled boiling.[3]

Experimental Protocols

Detailed Step-by-Step Methodology for Synthesis

This protocol is a standard procedure for the synthesis of 2-(Benzyloxy)-4-nitroaniline.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-amino-3-nitrophenol (1 equivalent) and anhydrous potassium carbonate (2-3 equivalents).

• Solvent Addition: Add a suitable solvent, such as methyl ethyl ketone (MEK) or acetone, to the flask.[2]

• Reagent Addition: To the stirring suspension, add benzyl bromide (1-1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the mixture to reflux and maintain this temperature for 3-4 hours.[2]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.[7][8]

Reaction Monitoring by Thin Layer Chromatography (TLC)

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 v/v) is a good starting point. The polarity can be adjusted to achieve optimal separation.

• Visualization: The spots can be visualized under UV light (254 nm).

Data Presentation

Parameter	Recommended Value/Condition	Rationale
Starting Material	4-amino-3-nitrophenol	The phenolic hydroxyl group is the site of O-alkylation.
Alkylating Agent	Benzyl Bromide	A primary halide that is reactive towards SN2 substitution.[9]
Base	Anhydrous Potassium Carbonate (K₂CO₃)	Sufficiently strong to deprotonate the phenol; minimizes side reactions.[6]
Solvent	Methyl Ethyl Ketone (MEK) or Acetone	Polar aprotic solvents that facilitate the SN2 reaction.[1]
Temperature	Reflux	Provides the necessary activation energy for the reaction.[2]
Reaction Time	3-4 hours	Typically sufficient for the reaction to go to completion.[2]

Mandatory Visualization

Reaction Pathway and Troubleshooting Logic

The following diagram illustrates the primary reaction pathway for the synthesis of 2-(Benzyloxy)-4-nitroaniline and the decision-making process for troubleshooting common issues.

Caption: Workflow and troubleshooting for 2-(Benzyloxy)-4-nitroaniline synthesis.

Frequently Asked Questions (FAQs)

Q1: Can I use a different solvent for this reaction?

A1: Yes, other polar aprotic solvents like acetonitrile or dimethylformamide (DMF) can be used.[1] These solvents are effective at solvating the cation of the alkoxide, which increases the nucleophilicity of the phenoxide anion. Protic solvents are generally avoided as they can solvate the nucleophile, reducing its reactivity.

Q2: What is the best way to purify the final product?

A2: Recrystallization is the most common and effective method for purifying 2-(Benzyloxy)-4-nitroaniline. A mixed solvent system, such as ethanol/water or ethyl acetate/hexane, often gives good results.[7][8] The choice of solvent depends on the impurities present. It is advisable to perform small-scale solvent screening to find the optimal system for your crude product.

Q3: Are there any specific safety precautions I should take?

A3: Yes. Benzyl bromide is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Nitroanilines are toxic and should be handled with care.[6] Always consult the Safety Data Sheet (SDS) for all reagents before starting the experiment.

Q4: Can I monitor the reaction using NMR spectroscopy?

A4: Yes, NMR spectroscopy can be a powerful tool for reaction monitoring.[10] You can take aliquots from the reaction mixture at different time points, quench the reaction, and analyze the crude sample by ¹H NMR to determine the conversion of starting materials to the product. This can provide more quantitative information than TLC.

Q5: What if I start from 2-chloro-5-nitroaniline instead of 4-amino-3-nitrophenol?

A5: Synthesizing 2-(Benzyloxy)-4-nitroaniline from 2-chloro-5-nitroaniline would involve a nucleophilic aromatic substitution (SNAr) reaction with benzyl alcohol. This is a different reaction pathway and typically requires a strong base to deprotonate the benzyl alcohol to form a benzyl alkoxide, which then acts as the nucleophile. The electron-withdrawing nitro group would activate the aromatic ring towards nucleophilic attack.

References

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• ResearchGate. (2016, April 13). Why n-alkylation is more favorable than o-alkyation?
• Benchchem. (n.d.). optimization of reaction conditions for N-alkylation of 2-nitroaniline.
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• (n.d.).
• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it?
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Magritek [magritek.com]

Technical Support Center: Characterization of Impurities in 2-(Benzyloxy)-4-nitroaniline

Welcome to the technical support center for the characterization of impurities in 2-(Benzyloxy)-4-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and detailed analytical protocols. Our goal is to equip you with the scientific rationale and practical methodologies required to confidently identify and control impurities in your experiments.

Introduction: The Criticality of Impurity Profiling

In pharmaceutical development, the adage "the dose makes the poison" is acutely relevant to impurities. Even at trace levels, impurities can have significant impacts on the safety, efficacy, and stability of an active pharmaceutical ingredient (API). For a compound like 2-(Benzyloxy)-4-nitroaniline, a key intermediate in the synthesis of various pharmaceutical agents, a thorough understanding and control of its impurity profile is not just a regulatory requirement but a fundamental aspect of ensuring product quality.

Regulatory bodies like the International Council for Harmonisation (ICH) have established strict guidelines, such as ICH Q3A(R2), which mandate the reporting, identification, and qualification of impurities in new drug substances.[1][2] These guidelines set thresholds for action, typically starting at levels as low as 0.05% for reporting and identification, underscoring the need for highly sensitive and specific analytical methods.[3] This guide will provide you with the necessary tools and knowledge to meet and exceed these requirements.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the synthesis and analysis of 2-(Benzyloxy)-4-nitroaniline.

Q1: What are the most likely process-related impurities in the synthesis of 2-(Benzyloxy)-4-nitroaniline?

The most common synthesis of 2-(Benzyloxy)-4-nitroaniline involves the Williamson ether synthesis, where 2-nitro-4-hydroxyaniline is reacted with benzyl bromide in the presence of a base like potassium carbonate.[4] Based on this, the following process-related impurities are highly probable:

• Unreacted Starting Materials:

  • 2-Nitro-4-hydroxyaniline (Impurity A): Incomplete reaction will leave residual starting material.

  • Benzyl Bromide (Impurity B): Excess reagent may remain.

• By-products from Side Reactions:

  • Positional Isomers (e.g., 4-(Benzyloxy)-3-nitroaniline): If the starting 2-nitro-4-hydroxyaniline contains isomeric impurities (like 3-nitro-4-hydroxyaniline), these will also undergo benzylation.

  • C-Alkylated Impurities (Impurity C): The phenoxide intermediate in the Williamson synthesis is an ambident nucleophile, meaning alkylation can occur on the aromatic ring (C-alkylation) in addition to the desired O-alkylation.[5][6]

  • Dibenzylated Impurity (Impurity D): Over-alkylation on the amino group is a possibility, though less likely under standard conditions.

  • Benzyl Alcohol (Impurity E): Formed from the hydrolysis of benzyl bromide.

Q2: My HPLC chromatogram shows several unexpected peaks. How do I begin to identify them?

A systematic approach is crucial. The following workflow provides a logical pathway for impurity identification.

Caption: A logical workflow for the identification of unknown peaks.

Q3: What are the likely degradation products of 2-(Benzyloxy)-4-nitroaniline?

Forced degradation studies, as recommended by ICH guidelines, help to identify potential degradation products that could form during storage.[2] For 2-(Benzyloxy)-4-nitroaniline, the following degradation pathways are plausible:

• Hydrolysis (Acidic/Basic Conditions): The benzyloxy ether linkage can be susceptible to cleavage under strong acidic or basic conditions, leading to the formation of 2-amino-5-nitrophenol (Impurity F) and benzyl alcohol.[7][8]

• Oxidation (e.g., with H₂O₂): The aniline moiety is susceptible to oxidation, which can lead to the formation of N-oxides or complex polymeric degradation products. The benzylic position is also prone to oxidation.[9]

• Photodegradation: Nitroaromatic compounds are known to be photosensitive.[10][11] Exposure to light, particularly UV light, can lead to complex degradation pathways, potentially involving the reduction of the nitro group or cleavage of the benzyl ether.

Troubleshooting Guide

This section addresses specific issues you might encounter during the HPLC analysis of 2-(Benzyloxy)-4-nitroaniline.

Problem	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Poor Peak Shape (Tailing)	1. Secondary Interactions: The basic amino group can interact with acidic residual silanols on the silica-based C18 column, causing peak tailing. 2. Column Overload: Injecting too much sample can saturate the stationary phase. 3. Inappropriate Mobile Phase pH: The ionization state of the analyte can affect its interaction with the stationary phase.	1. Use a low-bleed, end-capped column. Add a competing base like triethylamine (0.1%) to the mobile phase to mask the silanols. Alternatively, use a mobile phase with a lower pH (e.g., pH 2.5-3.0 with formic or phosphoric acid) to protonate the aniline, which can sometimes improve peak shape. 2. Reduce injection volume or sample concentration. 3. Adjust the mobile phase pH. A lower pH will ensure the amine is protonated, which may reduce tailing on some columns.
Co-elution of Isomers	Insufficient Selectivity: Positional isomers of 2-(Benzyloxy)-4-nitroaniline have very similar polarities and may not be resolved on a standard C18 column.	1. Change Stationary Phase: A phenyl-hexyl or biphenyl column can offer different selectivity through π-π interactions with the aromatic rings of the analytes.[7] 2. Optimize Mobile Phase: Vary the organic modifier (e.g., acetonitrile vs. methanol). Methanol can provide different selectivity for polar compounds. 3. Adjust Temperature: Lowering the column temperature can sometimes enhance the resolution between closely eluting peaks.
Drifting Retention Times	1. Column Equilibration: Insufficient equilibration time between gradient runs. 2. Mobile Phase Composition Change: Evaporation of the organic solvent or inconsistent mixing. 3. Temperature Fluctuations: The column oven is not maintaining a stable temperature.	1. Increase the equilibration time to at least 10 column volumes.[12][13] 2. Prepare fresh mobile phase daily and ensure the online degasser and pump are functioning correctly.[12] 3. Ensure the column oven is set and stable. Retention times in reversed-phase HPLC are sensitive to temperature changes.[14]
Low MS Signal/Suppression	Ion Suppression: Co-eluting matrix components or high concentrations of mobile phase additives (e.g., TFA) can suppress the ionization of the analyte in the mass spectrometer source.	1. Improve Chromatographic Separation: Ensure the peak of interest is well-resolved from the solvent front and other major components. 2. Use Volatile Buffers: Replace non-volatile buffers with volatile ones like ammonium formate or ammonium acetate at low concentrations (5-10 mM). 3. Dilute the Sample: This can reduce the concentration of interfering matrix components.

Analytical Protocols

The following protocols provide a starting point for the characterization of impurities in 2-(Benzyloxy)-4-nitroaniline. Method optimization will likely be required for your specific instrumentation and sample matrix.

Protocol 1: HPLC-UV for Impurity Profiling

This method is designed to be a stability-indicating method for the separation of the main component from its potential process-related and degradation impurities.

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl column, 250 mm x 4.6 mm, 5 µm particle size. (A phenyl-based stationary phase is chosen for its alternative selectivity for aromatic compounds).

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min)	% B
    0	30
    25	80
    30	80
    31	30

    | 40 | 30 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm and 380 nm (monitor at multiple wavelengths to ensure detection of all impurities).

  • Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-(Benzyloxy)-4-nitroaniline sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

Protocol 2: LC-MS for Impurity Identification

This protocol is for obtaining the molecular weight and fragmentation data of impurities.

• Instrumentation:

  • LC-MS system equipped with an electrospray ionization (ESI) source and a triple quadrupole or time-of-flight (TOF) mass analyzer.

• LC Conditions:

  • Use the same HPLC conditions as in Protocol 1, but replace formic acid with 5 mM ammonium formate to ensure compatibility with the MS.

• MS Conditions:

  • Ionization Mode: ESI Positive and Negative (run in both modes to capture all potential ions).

  • Capillary Voltage: 3.5 kV

  • Drying Gas Flow: 10 L/min

  • Drying Gas Temperature: 350 °C

  • Scan Range: m/z 100 - 600

  • Fragmentation (for MS/MS): Use a collision energy ramp (e.g., 10-40 eV) to obtain fragmentation spectra.

Predicted Impurities and their Characteristics

Impurity	Structure	Predicted Origin	Expected m/z [M+H]⁺	Key Analytical Observations
2-(Benzyloxy)-4-nitroaniline	Main Component	-	245.1	Main peak in the chromatogram.
A: 2-Nitro-4-hydroxyaniline	Starting Material	155.0	More polar, will elute earlier than the main component.
B: Benzyl Bromide	Starting Material	171.0/173.0	Less polar, may elute later. Characteristic isotopic pattern for bromine.
C: C-Alkylated Impurity	Side-product	245.1	Isomeric with the main component. May elute close to the main peak. MS/MS fragmentation and NMR will be key to differentiate.
F: 2-Amino-5-nitrophenol	Degradation	155.0	Hydrolytic degradation product. Will be more polar and elute early.

Protocol 3: NMR for Structural Elucidation

For definitive structural confirmation of unknown impurities, isolation followed by NMR is the gold standard.

• Isolation:

  • Use preparative or semi-preparative HPLC with a non-destructive detector (e.g., UV) to isolate the impurity of interest.

  • Collect the fraction containing the impurity and remove the solvent under reduced pressure.

• NMR Analysis:

  • Dissolve the isolated impurity in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquire ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra.

  • Key signals to look for:

    • Benzylic protons (-O-CH₂-Ph): Typically a singlet around 5.0-5.2 ppm.

    • Aromatic protons of the nitroaniline ring: The substitution pattern will dictate the coupling patterns and chemical shifts.

    • Aromatic protons of the benzyl group: A multiplet between 7.2-7.5 ppm.

    • Amino group protons (-NH₂): A broad singlet, chemical shift is solvent-dependent.

Impurity Formation and Control Strategy

The following diagram illustrates the potential pathways for the formation of key impurities and a strategy for their control.

Caption: Impurity formation pathways and corresponding control strategies.

By implementing robust process controls, optimizing reaction conditions, and utilizing appropriate purification techniques, the formation of these impurities can be minimized. Furthermore, proper storage conditions are essential to prevent the formation of degradation products.

This technical guide provides a comprehensive framework for understanding and characterizing the impurities in 2-(Benzyloxy)-4-nitroaniline. By combining a thorough understanding of the synthetic process with advanced analytical techniques, researchers can ensure the quality and safety of this important chemical intermediate.

References

• ICH. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). [Link]

• European Medicines Agency. (2006). ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• PubMed. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. [Link]

• ACS Publications. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid?[Link]

• PrepChem.com. (n.d.). Synthesis of a) 2-Nitro-4-(benzyloxy)aniline. [Link]

• The Royal Society of Chemistry. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. [Link]

• Semantic Scholar. (n.d.). Separation and determination of nitroaniline isomers by capillary zone electrophoresis with amperometric detection. [Link]

• MedCrave online. (2016). Forced Degradation Studies. [Link]

• Organic Chemistry Portal. (n.d.). Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. [Link]

• ACS Publications. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. [Link]

• NIH. (n.d.). Nitroaromatic Compounds, from Synthesis to Biodegradation. [Link]

• Bioprocess Online. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. [Link]

• IJSDR. (n.d.). Troubleshooting in HPLC: A Review. [Link]

• MicroSolv. (2023). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

Sources

• 1. Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. Mild Deprotection of Benzyl Ether Protective Groups with Ozone [organic-chemistry.org]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process. | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
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• 13. researchgate.net [researchgate.net]
• 14. 4-Benzyloxyaniline | C13H13NO | CID 22860 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring 2-(Benzyloxy)-4-nitroaniline Reactions by TLC

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are monitoring the progress of reactions involving 2-(benzyloxy)-4-nitroaniline using Thin-Layer Chromatography (TLC). As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles and field-tested insights to help you troubleshoot common issues and interpret your results with confidence.

Troubleshooting Guide: Common TLC Problems and Solutions

This section addresses specific issues you might encounter during the TLC analysis of your reaction.

Question: My spots are streaking instead of forming tight circles. What's causing this and how can I fix it?

Answer:

Streaking on a TLC plate is a common issue that can obscure results and make Rf calculation difficult. The primary causes are typically related to sample application or interactions with the stationary phase.

• Overloading the Sample: Applying too much of the reaction mixture to the TLC plate is the most frequent cause of streaking.[1] A highly concentrated spot will saturate the silica gel, leading to a continuous "tail" as the solvent moves up the plate.

  • Solution: Dilute your reaction mixture sample with a suitable solvent (like ethyl acetate or dichloromethane) before spotting it onto the plate. You can also try spotting multiple times in the same location, allowing the solvent to evaporate completely between applications, to build up concentration without overloading.[1]

• Highly Polar Compounds: 2-(Benzyloxy)-4-nitroaniline and its precursors or byproducts may contain polar functional groups (-NH2, -NO2) that can interact strongly with the acidic silica gel stationary phase. This strong interaction can lead to tailing.

  • Solution: Add a small amount of a polar modifier to your eluent. For example, a few drops of triethylamine can neutralize the acidic sites on the silica gel, reducing the strong adsorption of basic compounds like amines. Conversely, a few drops of acetic acid can help with acidic compounds. For very polar compounds, consider using a more polar solvent system.[2]

• Insoluble Material: If your sample contains insoluble material, it can streak up the plate from the baseline.

  • Solution: Ensure your TLC sample is fully dissolved. If necessary, perform a mini-workup by taking a small aliquot of the reaction mixture, diluting it with an organic solvent, and filtering it through a small plug of cotton or silica gel before spotting.[2]

Question: I don't see any spots on my TLC plate after running it. What went wrong?

Answer:

This can be a frustrating experience, but it's usually solvable by considering a few possibilities:

• Inadequate Visualization Method: Not all compounds are visible under UV light. While the aromatic rings in 2-(benzyloxy)-4-nitroaniline should allow for visualization under 254 nm UV light, the concentration might be too low, or the quenching effect might be weak.[3][4]

  • Solution:

    • Confirm Spotting: First, check your spotting technique. After spotting and before developing the plate, look at it under the UV lamp to ensure you have successfully transferred the sample.[5]

    • Use a Chemical Stain: If UV light fails, use a chemical stain. A potassium permanganate (KMnO4) stain is a good general-purpose choice that reacts with many functional groups.[6] For more specific visualization of the nitro group, you can use a method involving its reduction to an amine, followed by diazotization and coupling to form a colored azo dye.[7]

• Sample is Too Dilute: The concentration of your compound on the plate might be below the limit of detection for your visualization method.[8]

  • Solution: Try spotting the sample multiple times in the same spot, allowing the solvent to dry in between each application.[1] You can also try concentrating a small aliquot of your reaction mixture before spotting.

• Compound Evaporated: If your compound of interest is volatile, it might have evaporated from the plate, especially if you used a heat gun to dry it.

  • Solution: Dry the plate with a gentle stream of air or in a fume hood without excessive heating.

• Compound Ran with the Solvent Front: If your solvent system is too polar, your compound might have a very high Rf value and be located at the solvent front, where it can be difficult to see.

  • Solution: Use a less polar solvent system to reduce the Rf value and bring the spot down from the solvent front.

Question: All my spots are stuck at the baseline. How do I get them to move?

Answer:

This indicates that your solvent system is not polar enough to move the compounds up the silica gel plate.[9] The polar compounds in your reaction mixture are adsorbing too strongly to the stationary phase.

• Solution: Increase the polarity of your mobile phase. This is typically done by increasing the proportion of the more polar solvent in your mixture. For example, if you are using a 9:1 mixture of Hexane:Ethyl Acetate, try changing to a 7:3 or even a 1:1 mixture. For very polar compounds that still don't move, you might need to add a small amount of an even more polar solvent like methanol.[2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for monitoring a 2-(benzyloxy)-4-nitroaniline reaction?

A good starting point for many organic reactions is a mixture of a nonpolar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[10] For a reaction involving 2-(benzyloxy)-4-nitroaniline, a 4:1 to 1:1 mixture of Hexane:Ethyl Acetate is a reasonable starting point. You can then adjust the ratio based on the initial result to achieve an Rf value for your product between 0.3 and 0.5, which generally provides the best separation.

Solvent System (Hexane:Ethyl Acetate)	Polarity	Expected Outcome for 2-(benzyloxy)-4-nitroaniline
9:1	Low	Spots may remain at or near the baseline (low Rf).
4:1	Moderate	Good for initial screening; should provide separation.
1:1	High	Spots may travel high up the plate (high Rf).
100% Ethyl Acetate	Very High	Spots will likely be at the solvent front (Rf close to 1).

Q2: How do I properly visualize the spots on my TLC plate?

Given the chemical nature of 2-(benzyloxy)-4-nitroaniline, a multi-step visualization process is recommended:

• UV Light (254 nm): This is a non-destructive first step.[4] The aromatic rings in your starting materials and product should absorb UV light, appearing as dark spots against the green fluorescent background of the TLC plate.[3][8] Circle any visible spots with a pencil.

• Iodine Chamber: Place the plate in a chamber containing a few crystals of iodine. Iodine vapor will reversibly stain many organic compounds, appearing as brown spots.[4] This is also a non-destructive method, but the spots will fade over time, so circle them immediately.

• Potassium Permanganate (KMnO4) Stain: This is a destructive method, so it should be performed last. Prepare a solution of KMnO4 in water. Dipping the plate in this solution will cause compounds that can be oxidized (like amines) to appear as yellow or brown spots on a purple background.[6]

• Specific Stains: For more specific detection, consider a stain for nitroaromatic compounds. This involves reducing the nitro group with a reagent like stannous chloride (SnCl2), followed by diazotization and coupling with a compound like β-naphthol to produce a brightly colored azo dye.[7]

Q3: What do the different spots on my TLC plate represent?

In a typical reaction, you will spot three lanes on your TLC plate for comparison:

• Starting Material (SM): A sample of your starting material (e.g., 2-nitro-4-hydroxyaniline or 4-(benzyloxy)aniline).

• Co-spot (C): A mixture of your starting material and the reaction mixture, spotted in the same location.

• Reaction Mixture (R): A sample taken directly from your reaction.

By comparing the lanes, you can interpret the progress:

• The product spot should appear in the 'R' lane and will have a different Rf value than the starting material. Generally, 2-(benzyloxy)-4-nitroaniline will be less polar than 2-nitro-4-hydroxyaniline (a likely precursor) and thus have a higher Rf value.

• As the reaction progresses, the starting material spot in the 'R' lane should diminish in intensity, and the product spot should become more intense.

• The co-spot lane is crucial for confirming the identity of the spots. If the starting material spot in the 'R' lane is indeed the starting material, it will merge with the starting material spot in the 'C' lane. If you see two separate spots in the 'C' lane, it indicates that the spot you thought was starting material is actually a new compound.[9]

• New spots that are not the starting material or the desired product could be byproducts or intermediates.

Q4: How do I know when the reaction is complete?

The reaction is generally considered complete when the starting material spot is no longer visible in the reaction mixture lane ('R') on the TLC plate, even after using a sensitive visualization technique. At this point, you should see a prominent spot corresponding to your product.

Experimental Workflow for TLC Monitoring

Below is a step-by-step protocol for monitoring your reaction.

Protocol: TLC Analysis

• Prepare the TLC Chamber: Pour a small amount of your chosen solvent system (eluent) into a developing chamber, enough to cover the bottom by about 0.5 cm. Place a piece of filter paper inside to help saturate the chamber with solvent vapor. Cover the chamber and let it equilibrate for a few minutes.

• Prepare the TLC Plate: Using a pencil, gently draw a straight line about 1 cm from the bottom of a silica gel TLC plate. This is your baseline. Mark three small, evenly spaced points on this line for your samples (SM, C, R).

• Spot the Plate:

  • Using a capillary tube, spot a small amount of your starting material solution on the 'SM' mark.

  • Spot the reaction mixture on the 'R' mark.

  • Spot the starting material and then the reaction mixture on the 'C' mark, allowing the solvent to dry between applications.

  • Ensure the spots are small and concentrated.

• Develop the Plate: Carefully place the TLC plate into the equilibrated chamber, ensuring the baseline is above the solvent level.[1] Cover the chamber and allow the solvent to run up the plate.

• Mark the Solvent Front: When the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.

• Visualize and Analyze: Dry the plate and visualize the spots using the methods described in FAQ #2. Circle all visible spots. Calculate the Rf value for each spot using the formula:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [11]

Caption: Workflow for monitoring a reaction using TLC.

References

• Scribd. Nitroanilne TLC. Available from: [Link]

• University of Rochester, Department of Chemistry. Chromatography: TLC Tips. Available from: [Link]

• Scribd. Experiment 4: TLC and HPLC of Nitroanilines. Available from: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Thin Layer Chromatography. Available from: [Link]

• EPFL. TLC Visualization Reagents. Available from: [Link]

• TLC VISUALIZATION SOLUTIONS. Available from: [Link]

• Bitesize Bio. Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Available from: [Link]

• ResearchGate. I want good solvent system in TLC in aniline and ketone compound?. Available from: [Link]

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. Available from: [Link]

• Thin Layer Chromatography. Available from: [Link]

• Reddit. TLC Issues : r/OrganicChemistry. Available from: [Link]

• Merck Millipore. Separation of nitroaniline. Available from: [Link]

• PubMed. TLC of p-nitroanilines and their analogues with cyclodextrins in the mobile phase. Available from: [Link]

• PrepChem.com. Synthesis of a) 2-Nitro-4-(benzyloxy)aniline. Available from: [Link]

• AGA Analytical. Thin Layer Chromatography (TLC). Available from: [Link]

• Journal of the Chemical Society of Pakistan. Thin Layer Chromatography of Aromatic Amines. Available from: [Link]

• Scribd. Analysis of The Composition of Mixture of Nitro An.... Available from: [Link]

• Filo. In a Tre experiment, the best system for separating a mixture of ortho, m... Available from: [Link]

• MDPI. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Available from: [Link]

• Google Patents. A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline.

Sources

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• 2. Chromatography [chem.rochester.edu]
• 3. faculty.fiu.edu [faculty.fiu.edu]
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• 11. In a Tre experiment, the best system for separating a mixture of ortho, m.. [askfilo.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-(Benzyloxy)-4-nitroaniline for Researchers and Drug Development Professionals

Introduction

2-(Benzyloxy)-4-nitroaniline is a valuable intermediate in the synthesis of various organic molecules, particularly in the development of novel pharmaceuticals and materials. The strategic introduction of the benzyloxy group provides a versatile handle for further chemical transformations, while the nitro and amino functionalities offer diverse reactivity. The efficient and scalable synthesis of this key building block is therefore of significant interest to the chemical research and drug development communities. This guide provides an in-depth, objective comparison of the two primary synthetic routes to 2-(Benzyloxy)-4-nitroaniline: the Williamson ether synthesis and a nucleophilic aromatic substitution (SNAr) approach. By examining the underlying mechanisms, experimental protocols, and key performance indicators, this document aims to equip researchers with the necessary insights to make informed decisions for their specific synthetic needs.

Route 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely employed method for the formation of ethers.[1][2] In the context of 2-(Benzyloxy)-4-nitroaniline synthesis, this route involves the reaction of a phenoxide with an alkyl halide.

Reaction Principle and Mechanism

This synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The reaction is initiated by the deprotonation of the hydroxyl group of 2-nitro-4-hydroxyaniline using a base, typically a carbonate, to form a more nucleophilic phenoxide ion. This phenoxide then acts as a nucleophile, attacking the electrophilic carbon of benzyl bromide and displacing the bromide leaving group. The presence of the electron-withdrawing nitro group ortho to the hydroxyl group increases its acidity, facilitating the initial deprotonation step.

Experimental Protocol

A well-established protocol for this synthesis is as follows:

• Materials:

  • 2-Nitro-4-hydroxyaniline

  • Benzyl bromide

  • Potassium carbonate (K₂CO₃)

  • Methyl ethyl ketone (MEK)

  • Hexane

• Procedure:

  • In a round-bottom flask, dissolve 2-nitro-4-hydroxyaniline (1.0 eq) in methyl ethyl ketone.

  • Add potassium carbonate (a suitable excess, e.g., 2.5 eq) to the solution.

  • Add benzyl bromide (1.0 eq) to the reaction mixture.

  • Heat the mixture at reflux for approximately 3 hours.

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The resulting residue is triturated with hexane, filtered, and dried under vacuum to yield 2-(Benzyloxy)-4-nitroaniline.

A reported yield for a similar procedure is approximately 88.9%.

Visualization of the Workflow

Caption: Workflow for the Williamson Ether Synthesis of 2-(Benzyloxy)-4-nitroaniline.

Route 2: Nucleophilic Aromatic Substitution (SNAr)

An alternative approach to the synthesis of 2-(Benzyloxy)-4-nitroaniline is through a nucleophilic aromatic substitution (SNAr) reaction. This method relies on the activation of an aryl halide by an electron-withdrawing group to facilitate substitution by a nucleophile.[5][6]

Reaction Principle and Mechanism

The SNAr mechanism is a two-step addition-elimination process.[7][8] In this proposed route, the aromatic ring of 2-chloro-5-nitroaniline is activated by the strongly electron-withdrawing nitro group. A potent nucleophile, the benzyloxide ion, generated in situ from benzyl alcohol and a strong base, attacks the carbon atom bearing the chlorine atom. This addition step forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex, where the negative charge is delocalized, particularly onto the nitro group.[9] In the subsequent elimination step, the chloride ion is expelled, and the aromaticity of the ring is restored, yielding the final product.

Proposed Experimental Protocol

Based on established principles of SNAr reactions with alkoxides, a plausible experimental protocol is as follows:[10]

• Materials:

  • 2-Chloro-5-nitroaniline

  • Benzyl alcohol

  • Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK)

  • Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Ethyl acetate

  • Water and Brine

• Procedure:

  • In a flame-dried flask under an inert atmosphere, add benzyl alcohol (1.5 eq) to anhydrous DMF or DMSO.

  • Carefully add sodium hydride (1.2 eq) portion-wise at 0 °C to generate the sodium benzyloxide.

  • Stir the mixture at room temperature for 30 minutes.

  • Add 2-chloro-5-nitroaniline (1.0 eq) to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor its progress by TLC.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography.

Visualization of the Workflow

Caption: Workflow for the SNAr Synthesis of 2-(Benzyloxy)-4-nitroaniline.

Comparative Analysis

The choice between these two synthetic routes will depend on a variety of factors, including yield, cost, safety, and environmental impact. The following table provides a comparative summary of these key parameters.

Feature	Williamson Ether Synthesis	Nucleophilic Aromatic Substitution (SNAr)
Starting Materials	2-Nitro-4-hydroxyaniline, Benzyl bromide	2-Chloro-5-nitroaniline, Benzyl alcohol
Key Reagents	Potassium carbonate (K₂CO₃)	Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK)
Solvent	Methyl ethyl ketone (MEK)	Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Reaction Conditions	Reflux (approx. 80 °C), 3 hours	60-80 °C, reaction time variable (requires monitoring)
Reported Yield	High (e.g., 88.9%)	Potentially high, but requires optimization for this specific substrate.
Purity & Workup	Relatively straightforward workup involving filtration and trituration.	Requires quenching of a reactive hydride, extraction, and likely column chromatography for high purity.
Cost-Effectiveness	Benzyl bromide is generally more expensive than benzyl alcohol.[11] The cost of 2-nitro-4-hydroxyaniline and 2-chloro-5-nitroaniline would need to be compared based on current market prices.	Benzyl alcohol is a cheaper starting material.[11] Strong bases like NaH can be costly and require careful handling.
Safety Considerations	Potassium carbonate: Irritant.[12][13] Benzyl bromide: Strong lachrymator and irritant.[14] MEK: Flammable and can cause irritation.[15][16][17][18]	Sodium hydride: Highly reactive and flammable, reacts violently with water.[19][20] DMF/DMSO: High boiling point solvents, with some reproductive toxicity concerns for DMF.[21]
Environmental Impact	MEK: Volatile organic compound (VOC) with potential to contribute to air pollution.[15][16]	DMSO: Generally considered a greener solvent with lower environmental impact compared to many other polar aprotic solvents.[21]

Conclusion and Recommendations

Both the Williamson ether synthesis and the Nucleophilic Aromatic Substitution (SNAr) present viable pathways for the synthesis of 2-(Benzyloxy)-4-nitroaniline.

The Williamson ether synthesis stands out as a well-established, high-yielding, and operationally simpler method. The use of a relatively mild base (potassium carbonate) and a straightforward workup procedure makes it an attractive option, particularly for researchers who prioritize ease of execution and high throughput. However, the use of the lachrymatory and more expensive benzyl bromide, along with the less environmentally friendly solvent MEK, are notable drawbacks.

The SNAr route , while requiring more careful optimization and handling of hazardous reagents like sodium hydride, offers potential advantages in terms of starting material cost (using benzyl alcohol) and the use of a greener solvent (DMSO). This approach may be favored in process development settings where cost-effectiveness and environmental considerations are paramount, and where the infrastructure for handling highly reactive reagents is readily available.

Ultimately, the choice of synthesis route will be dictated by the specific priorities of the research or development project. For laboratory-scale synthesis where simplicity and a high, predictable yield are the primary concerns, the Williamson ether synthesis is recommended. For larger-scale production or in contexts where green chemistry principles and cost of raw materials are the main drivers, the SNAr route warrants further investigation and optimization.

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A Researcher's Guide to Alternative Reagents for the Synthesis of 2-(Benzyloxy)-4-nitroaniline

In the landscape of pharmaceutical and fine chemical synthesis, the preparation of key intermediates with high purity and yield is of paramount importance. 2-(Benzyloxy)-4-nitroaniline, a valuable building block, is traditionally synthesized via the O-benzylation of 2-amino-5-nitrophenol. The choice of the benzylating agent is a critical parameter that dictates not only the reaction's efficiency and selectivity but also its safety profile and environmental impact. This guide provides an in-depth, objective comparison of alternative reagents for this synthesis, supported by experimental data and protocols to empower researchers in making informed decisions for their specific laboratory and developmental needs.

Introduction: The Significance of 2-(Benzyloxy)-4-nitroaniline and its Synthesis

2-(Benzyloxy)-4-nitroaniline serves as a crucial intermediate in the synthesis of a variety of more complex molecules, including pharmaceuticals and dyestuffs. Its structure, featuring a protected phenol and a reactive amino group on a nitro-activated benzene ring, makes it a versatile synthon. The core of its synthesis lies in the selective O-benzylation of 2-amino-5-nitrophenol, a reaction that presents the challenge of chemoselectivity between the hydroxyl and amino groups.

This guide will explore the following benzylation strategies:

• Traditional Method: Using the highly reactive benzyl bromide.

• Alternative Halide: Employing the more stable and cost-effective benzyl chloride.

• Green Chemistry Approach: Utilizing benzyl alcohol with catalytic activation.

• Enhanced Efficiency Method: Implementing phase-transfer catalysis.

Comparative Analysis of Benzylating Reagents

The selection of a benzylating agent is a trade-off between reactivity, cost, safety, and environmental impact. The following sections delve into the specifics of each alternative, providing both a theoretical framework and practical, experimentally-derived data.

Method 1: The Traditional Approach with Benzyl Bromide

Benzyl bromide is a highly effective reagent for Williamson ether synthesis due to the excellent leaving group ability of the bromide ion. This high reactivity often translates to faster reaction times and high yields under relatively mild conditions.

Reaction Mechanism: The reaction proceeds via a classical SN2 mechanism. The phenolic hydroxyl group of 2-amino-5-nitrophenol is first deprotonated by a base, typically a carbonate, to form a phenoxide ion. This potent nucleophile then attacks the benzylic carbon of benzyl bromide, displacing the bromide ion to form the desired ether linkage. The key to selectivity is the higher acidity of the phenolic proton compared to the protons on the amino group, leading to preferential O-alkylation.

Experimental Protocol (Adapted from a similar synthesis[1]):

• To a stirred solution of 2-amino-5-nitrophenol (1.0 eq) in methyl ethyl ketone (MEK), add anhydrous potassium carbonate (2.5 eq).

• Add benzyl bromide (1.0 eq) to the suspension.

• Heat the mixture to reflux (approximately 80°C) and monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion (typically 3-4 hours), cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 2-(benzyloxy)-4-nitroaniline as a solid.

Method 2: Benzyl Chloride as a Cost-Effective Alternative

Benzyl chloride is a more stable and less expensive alternative to benzyl bromide.[2] However, the chloride ion is a less effective leaving group than bromide, which generally necessitates more forcing reaction conditions (e.g., higher temperatures or longer reaction times) to achieve comparable yields.

Causality Behind Experimental Choices: The choice of a higher boiling point solvent, such as dimethylformamide (DMF), and a stronger base or higher temperature can compensate for the lower reactivity of benzyl chloride. The fundamental mechanism remains an SN2 displacement.

Experimental Protocol:

• In a round-bottom flask, dissolve 2-amino-5-nitrophenol (1.0 eq) in anhydrous DMF.

• Add anhydrous potassium carbonate (2.5 eq) to the solution.

• Add benzyl chloride (1.1 eq) and heat the mixture to 90-100°C.

• Monitor the reaction by TLC until the starting material is consumed (typically 6-8 hours).

• After cooling, pour the reaction mixture into ice-water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Method 3: A Greener Synthesis Using Benzyl Alcohol

In line with the principles of green chemistry, which advocate for the use of less hazardous chemicals and the generation of benign by-products, benzyl alcohol presents an attractive alternative to benzyl halides.[3][4] This method typically requires a catalyst to activate the benzyl alcohol, and the only by-product is water.

Reaction Pathway: The reaction can proceed through different catalytic cycles depending on the catalyst used. With an acid catalyst, the benzyl alcohol is protonated to form a good leaving group (water), followed by nucleophilic attack by the phenoxide. Metal-based catalysts can activate the alcohol through coordination.

Experimental Protocol (Catalytic Approach):

• Combine 2-amino-5-nitrophenol (1.0 eq), benzyl alcohol (1.5 eq), and a suitable catalyst (e.g., a catalytic amount of an iron(III) salt[4] or an acid catalyst) in a high-boiling, green solvent like propylene carbonate.

• Heat the mixture to a temperature sufficient to drive the dehydration, typically 120-140°C.

• Monitor the reaction for the formation of the product.

• Upon completion, the product can be isolated by extraction after cooling and quenching the reaction mixture.

• Purification is typically performed by column chromatography.

Method 4: Enhanced Efficiency with Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique for accelerating reactions between reactants in immiscible phases.[5] For the synthesis of 2-(benzyloxy)-4-nitroaniline, a phase-transfer catalyst can efficiently transport the phenoxide ion from an aqueous or solid phase into an organic phase containing the benzylating agent. This often leads to faster reaction rates, milder conditions, and higher yields.[6][7]

Workflow for PTC-Mediated Synthesis:

Caption: Workflow for Phase-Transfer Catalyzed Benzylation.

Experimental Protocol (PTC Method):

• To a vigorously stirred mixture of 2-amino-5-nitrophenol (1.0 eq) and benzyl bromide or chloride (1.05 eq) in a suitable organic solvent (e.g., toluene or dichloromethane), add an aqueous solution of a base (e.g., 20% NaOH).

• Add a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB, 0.05 eq).

• Stir the biphasic mixture at a controlled temperature (e.g., 40-60°C) and monitor the reaction progress.

• After completion, separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase and purify the product as described in the previous methods.

Performance and Data Comparison

To facilitate an objective comparison, the following table summarizes the key performance indicators for each synthetic route. The data is based on a combination of literature values for similar reactions and expected outcomes based on chemical principles.

Parameter	Method 1: Benzyl Bromide	Method 2: Benzyl Chloride	Method 3: Benzyl Alcohol	Method 4: PTC (with BnBr)
Typical Yield	85-95%[1]	75-85%	60-80%	>90%
Reaction Time	3-4 hours	6-8 hours	8-12 hours	2-4 hours
Reaction Temp.	~80°C	90-100°C	120-140°C	40-60°C
Reagent Cost	Moderate	Low	Low	Moderate (reagent) + Low (catalyst)
Safety Concerns	Lachrymator, toxic[8]	Lachrymator, less toxic than BnBr	Low toxicity	Halide toxicity, catalyst handling
By-products	KBr	KCl	Water	KBr, recoverable catalyst

Green Chemistry and Safety Considerations

A holistic comparison must extend beyond yield and reaction time to include the principles of green chemistry and laboratory safety.

Caption: Green Chemistry Aspects of Benzylation Methods.

Safety: Benzyl bromide and benzyl chloride are lachrymators and should be handled with extreme caution in a well-ventilated fume hood, with appropriate personal protective equipment (PPE).[8] Benzyl alcohol is significantly less hazardous. When using strong bases, especially with PTC, care must be taken to control any exothermic reactions.

Conclusion and Recommendations

The choice of reagent for the synthesis of 2-(benzyloxy)-4-nitroaniline is a multifaceted decision.

• For high yield and rapid synthesis where cost and the use of a more hazardous reagent are acceptable, benzyl bromide remains a robust choice. The use of phase-transfer catalysis with benzyl bromide can further enhance efficiency and may allow for milder conditions.

• For cost-effective, large-scale synthesis , benzyl chloride is a viable alternative, provided that the longer reaction times and potentially slightly lower yields are manageable.

• For laboratories prioritizing green chemistry and safety , benzyl alcohol is the preferred reagent, despite the need for higher temperatures and potentially longer reaction times. The development of more efficient and recyclable catalysts for this transformation is a promising area of research.

Ultimately, the optimal method will depend on the specific priorities of the researcher or organization, balancing the need for efficiency and purity with considerations of cost, safety, and environmental responsibility.

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A Senior Application Scientist's Guide to the Reactivity of Substituted Nitroanilines

Introduction: The Dichotomy of Reactivity in a Single Molecule

Substituted nitroanilines are foundational scaffolds in modern chemistry, serving as critical intermediates in the synthesis of pharmaceuticals, dyes, and advanced materials.[1][2] The inherent chemical nature of these molecules is a fascinating study in contrasts. They feature a potent electron-donating amino group (-NH₂) and a powerful electron-withdrawing nitro group (-NO₂) attached to the same aromatic ring.[3] This juxtaposition creates a unique electronic landscape where the molecule can be either activated or deactivated towards certain reactions, depending on the reaction type and the position of the substituents.

This guide provides a comparative analysis of the reactivity of substituted nitroanilines, moving beyond simple descriptions to explain the underlying electronic principles that govern their behavior. We will explore their reactivity in key synthetic transformations, present quantitative data to compare different isomers and derivatives, and provide validated experimental protocols for researchers in the field.

Pillar 1: The Electronic Tug-of-War: Inductive vs. Resonance Effects

The reactivity of a substituted nitroaniline is dictated by the interplay of inductive and resonance effects exerted by the amino group, the nitro group, and any other substituents on the ring.

• Amino Group (-NH₂): This group is a strong activator for electrophilic reactions. It exerts a weak electron-withdrawing inductive effect (-I) due to nitrogen's electronegativity but a very strong electron-donating resonance effect (+M) by delocalizing its lone pair into the ring.[4] This +M effect dramatically increases electron density at the ortho and para positions.

• Nitro Group (-NO₂): This group is a powerful deactivator for electrophilic reactions but an activator for nucleophilic aromatic substitution. It exerts strong -I and -M effects, withdrawing electron density from the entire ring, particularly from the ortho and para positions.[5]

The balance of these effects determines the overall reactivity and regioselectivity of the molecule.

Fig 1. Electronic influences on the nitroaniline scaffold.

Pillar 2: Comparative Reactivity in Major Reaction Classes

A. Nucleophilic Aromatic Substitution (SNAr)

This is arguably the most important reaction for nitroanilines, as the nitro group strongly activates the ring towards nucleophilic attack. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[6][7]

Causality of Reactivity:

• Activation: The stability of the Meisenheimer complex is the key determinant of reactivity. The nitro group is a potent activator because it can delocalize the negative charge of the intermediate through resonance, but only when it is positioned ortho or para to the site of nucleophilic attack.[7][8] A meta-nitro group offers only weaker inductive stabilization and is therefore a much poorer activator.[6]

• Leaving Group: Reactivity is also dependent on the leaving group. For halogenated nitroanilines, the reactivity order is typically F > Cl > Br > I. This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by the strong inductive withdrawal of the highly electronegative fluorine atom.[9]

Fig 2. Mechanism of Nucleophilic Aromatic Substitution (S_NAr).

B. Electrophilic Aromatic Substitution (EAS)

Performing EAS on nitroanilines is complex. The amino group is a powerful ortho, para-director and activator, while the nitro group is a meta-director and deactivator. Furthermore, the strongly acidic conditions required for many EAS reactions (e.g., nitration, sulfonation) protonate the basic amino group to form an anilinium ion (-NH₃⁺). This anilinium group is a potent deactivator and a meta-director.[10][11]

Experimental Strategy: To achieve ortho or para substitution, the reactivity of the amino group must be moderated. This is accomplished by a protection strategy, most commonly through acetylation to form an acetanilide.[2][12] The amide group is still an ortho, para-director but is less activating than the amino group, preventing polysubstitution and allowing for controlled reactions. The protecting group is then removed via hydrolysis.[11]

C. Reduction of the Nitro Group

The reduction of the nitro group to an amino group is a synthetically vital transformation, yielding substituted phenylenediamines. This is typically achieved using catalytic hydrogenation (e.g., H₂/Pd-C) or metal/acid combinations (e.g., Sn/HCl, Fe/HCl). More recently, nanocatalysts have shown high efficacy.[13][14][15]

Influence of Substituents on Reduction Rate: The rate of reduction is highly sensitive to the electronic nature of other substituents on the ring.

• Electron-Withdrawing Groups (EWGs): EWGs (e.g., -Cl, -CN) generally increase the rate of reduction. They lower the electron density of the nitro group, making it more susceptible to attack by the reducing agent.

• Electron-Donating Groups (EDGs): EDGs (e.g., -CH₃, -OCH₃) tend to decrease the reaction rate by increasing the electron density on the nitro group.

Kinetic studies often show pseudo-first-order kinetics for these reductions.[14][16]

Pillar 3: Quantitative Data & Validated Protocols

Data Presentation: A Comparative Overview

The electronic effects of substituents can be quantified by examining their influence on the basicity of the aniline nitrogen (pKa of the conjugate acid) and on reaction rates.

Table 1: Basicity of Substituted Anilines (pKa of Conjugate Acid) Basicity is a direct probe of the electron density on the amino nitrogen. A lower pKa indicates a weaker base, meaning the nitrogen's lone pair is less available due to withdrawal by substituents like the nitro group.

Compound	Substituent Position	pKa of Conjugate Acid	Rationale
Aniline	-	4.63	Reference compound.[17]
2-Nitroaniline	Ortho	-0.26	Strong -I and -M effects of the nitro group significantly reduce basicity.[18]
3-Nitroaniline	Meta	2.47	-I effect reduces basicity, but the lack of a direct -M effect makes it more basic than the ortho/para isomers.[18]
4-Nitroaniline	Para	1.0	Strong -M effect delocalizes the lone pair, greatly reducing basicity.[17]
4-Methyl-2-nitroaniline	Ortho-NO₂, Para-CH₃	~0.45	The donating methyl group slightly increases basicity compared to 2-nitroaniline.
4-Chloro-2-nitroaniline	Ortho-NO₂, Para-Cl	~ -0.9	The withdrawing chloro group further decreases basicity compared to 2-nitroaniline.

Table 2: Comparative Kinetic Data for the Catalytic Reduction of Nitroanilines Data from a study using CuFe₂O₄ nanoparticles and NaBH₄ as the reducing agent demonstrates the influence of isomerism on reaction rate.[15]

Substrate	Apparent Rate Constant (k_app)	Time for >95% Conversion
4-Nitroaniline	7.49 x 10⁻² s⁻¹	40 s
2-Nitroaniline	3.19 x 10⁻² s⁻¹	90 s
Conclusion:	The para-isomer exhibits a reaction rate more than twice as fast as the ortho-isomer, likely due to reduced steric hindrance around the nitro group, allowing for more efficient interaction with the catalyst surface.[15]

Experimental Protocols

Protocol 1: Synthesis of 4-Nitroaniline via Protection Strategy

This protocol demonstrates the essential technique of protecting the amino group to control the regioselectivity of electrophilic aromatic substitution.

Step 1: Protection of Aniline (Synthesis of Acetanilide)

• In a 250 mL flask, add 10 mL of aniline to 30 mL of glacial acetic acid.

• While stirring, add 15 mL of acetic anhydride.

• Heat the mixture gently for 10-15 minutes.

• Pour the hot mixture into ~150 mL of ice-cold water with vigorous stirring.

• Collect the white precipitate of acetanilide by vacuum filtration, wash with cold water, and air dry.

Step 2: Nitration of Acetanilide

• Add 5 g of dried acetanilide to 5 mL of glacial acetic acid in a 100 mL flask and stir until dissolved.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Separately, prepare the nitrating mixture by slowly adding 8 mL of concentrated sulfuric acid to 3 mL of concentrated nitric acid, keeping the mixture cooled in an ice bath.

• Add the cold nitrating mixture dropwise to the acetanilide solution over 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, let the mixture stand at room temperature for 1 hour.

• Pour the reaction mixture onto ~100 g of crushed ice. The yellow precipitate is primarily p-nitroacetanilide.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

Step 3: Deprotection (Hydrolysis of p-Nitroacetanilide)

• Transfer the crude p-nitroacetanilide to a 250 mL flask.

• Add 20 mL of a 70% sulfuric acid solution (prepared by carefully adding 14 mL of concentrated H₂SO₄ to 6 mL of water).

• Heat the mixture in a boiling water bath for 20-30 minutes until the solid dissolves.

• Cool the solution and pour it into ~200 mL of cold water.

• Neutralize the solution by slowly adding aqueous ammonia until p-nitroaniline precipitates.

• Collect the yellow p-nitroaniline product by vacuum filtration, wash with water, and recrystallize from an ethanol/water mixture.[12][19]

Protocol 2: Comparative Kinetic Analysis of SNAr Reactivity

This protocol uses UV-Vis spectrophotometry to compare the reaction rates of two different halogenated nitroanilines with a nucleophile under pseudo-first-order conditions.

Materials:

• Substrate A: 4-Fluoro-2-nitroaniline

• Substrate B: 4-Chloro-2-nitroaniline

• Nucleophile: Sodium methoxide (NaOMe) in Methanol

• Solvent: Methanol (spectrophotometric grade)

• UV-Vis Spectrophotometer with temperature control.

Workflow:

Fig 3. Workflow for comparative kinetic analysis of S_NAr reactions.

Conclusion

The reactivity of substituted nitroanilines is a finely balanced interplay of competing electronic effects. The strongly activating, ortho, para-directing amino group and the deactivating, meta-directing nitro group create a system whose reactivity is highly dependent on the specific reaction conditions and the nature of other substituents. For nucleophilic aromatic substitution, the ortho or para placement of the nitro group is essential for activation, leading to rapid substitution. Conversely, for electrophilic aromatic substitution, this same substitution pattern necessitates a protection-deprotection strategy to achieve the desired regioselectivity. By understanding these fundamental principles and utilizing quantitative data, researchers can effectively predict and control the outcomes of reactions involving this versatile and important class of molecules.

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The Strategic Advantage of 2-(Benzyloxy)-4-nitroaniline in the Synthesis of Bioactive Benzimidazoles: A Comparative Guide

Introduction: The Quest for Superior Intermediates in Drug Discovery

In the landscape of medicinal chemistry, the benzimidazole scaffold is a cornerstone, forming the core of numerous therapeutic agents with diverse activities, including antimicrobial, anticancer, and antihypertensive properties.[1] The synthesis of these vital molecules hinges on the strategic selection of starting materials, or intermediates. An ideal intermediate must not only be reactive in the desired manner but also minimize side reactions, simplify purification, and maximize yield, thereby accelerating the drug discovery pipeline.

This guide provides an in-depth technical comparison of 2-(Benzyloxy)-4-nitroaniline against two common alternative intermediates—2-Amino-5-nitrophenol and 4-Nitro-o-phenylenediamine —for the synthesis of 5-hydroxy-substituted benzimidazoles. Through a critical analysis of synthetic pathways, supported by experimental data and protocols, we will demonstrate the distinct advantages conferred by the benzyloxy protecting group in 2-(Benzyloxy)-4-nitroaniline, establishing it as a superior choice for complex, multi-step syntheses.

The Challenge: Synthesizing 5-Hydroxy-2-arylbenzimidazoles

Our comparative analysis will focus on the synthesis of a common pharmacophore: a 5-hydroxy-2-arylbenzimidazole. This target molecule contains a free phenolic hydroxyl group, which is often crucial for biological activity but is also a reactive site that can complicate synthesis. We will explore the synthetic routes starting from our three intermediates of interest.

Comparative Analysis of Synthetic Intermediates

The choice of starting material profoundly impacts the entire synthetic workflow, from the initial cyclization to the final purification. Here, we dissect the pathways and highlight the key performance differences.

Route 1: The Strategic Choice - 2-(Benzyloxy)-4-nitroaniline

This intermediate employs a benzyl (Bn) group to protect the reactive hydroxyl functionality. This strategic protection is the cornerstone of its advantages.

• Mechanism & Rationale: The synthesis begins with a one-pot reductive cyclization. The nitro group is reduced in situ to an amine, forming a transient o-phenylenediamine which immediately condenses with an aldehyde to form the benzimidazole ring.[2][3][4] The benzyl ether is exceptionally stable under these conditions and throughout subsequent modifications.[5] The final step is a clean and selective deprotection via catalytic hydrogenolysis to unveil the desired hydroxyl group.

• Advantages:

  • Protection of the Phenol: The benzyl group robustly protects the hydroxyl functionality from unwanted side reactions during cyclization, such as etherification or oxidation, which are risks when a free phenol is present.[6]

  • High Yield & Purity: The one-pot reductive cyclization from nitroanilines is a high-yielding and clean reaction, often exceeding 90% yield and proceeding at room temperature, which minimizes byproduct formation.[3][4]

  • Simplified Purification: Protecting the polar phenol group makes the intermediate and the protected product less polar, simplifying purification by standard chromatography.

  • Orthogonality: The benzyl group can be removed under very specific and mild conditions (catalytic hydrogenolysis) that are compatible with a wide range of other functional groups, offering excellent orthogonality in a multi-step synthesis.[7]

Route 2: The Direct Approach - 2-Amino-5-nitrophenol

Also known as 4-nitro-2-aminophenol, this intermediate appears to offer a more direct path as the hydroxyl group is already in place. However, this perceived simplicity introduces significant challenges.

• Mechanism & Rationale: The synthesis would proceed via the Phillips condensation or a related method, where the pre-existing o-phenylenediamine (after reduction of the nitro group) reacts with an aldehyde or carboxylic acid.[8][9] The presence of the unprotected, electron-donating hydroxyl group can complicate the reaction.

• Disadvantages:

  • Potential for Side Reactions: The free phenolic group is nucleophilic and can compete in reactions. It can also be susceptible to oxidation under the conditions required for cyclization, leading to complex mixtures and lower yields.

  • Lower Yields and Harsher Conditions: The Phillips condensation often requires harsh acidic conditions and high temperatures, which can be detrimental to sensitive functional groups and lead to lower yields compared to modern reductive cyclization methods.[8][10]

  • Purification Challenges: The presence of the polar hydroxyl group can make the starting material and product more difficult to handle and purify, often requiring more complex chromatographic techniques.

Route 3: The Circuitous Path - 4-Nitro-o-phenylenediamine

This intermediate is readily available and widely used for synthesizing 5-amino or 5-nitro benzimidazoles.[5][11] However, converting the amino group to the required hydroxyl group adds complexity and steps to the overall synthesis.

• Mechanism & Rationale: The synthesis starts with the condensation of 4-nitro-o-phenylenediamine with an aldehyde to form the 5-nitrobenzimidazole.[12] This is followed by reduction of the nitro group to an amino group. The final, and most challenging, step is the conversion of the 5-aminobenzimidazole to a 5-hydroxybenzimidazole, typically via a Sandmeyer-type reaction involving diazotization.

• Disadvantages:

  • Multi-Step Process: This route is inherently longer, requiring additional steps for the functional group interconversion (nitro -> amino -> hydroxyl), which significantly lowers the overall yield.

  • Harsh Reagents: The diazotization and subsequent hydrolysis (Sandmeyer reaction) require corrosive and potentially hazardous reagents like sodium nitrite and strong acids, and the reaction can produce difficult-to-remove impurities.

  • Lower Overall Yield: Each additional step in a synthetic sequence invariably reduces the overall yield. A three-step sequence with an average yield of 80% per step results in an overall yield of only 51%.

Quantitative Data Comparison

The following table summarizes the anticipated performance of each intermediate for the synthesis of a 2-aryl-5-hydroxybenzimidazole, based on typical yields reported in the literature for analogous reaction steps.

Parameter	Route 1: 2-(Benzyloxy)-4-nitroaniline	Route 2: 2-Amino-5-nitrophenol	Route 3: 4-Nitro-o-phenylenediamine
Synthetic Steps	2 (Reductive Cyclization, Deprotection)	1 (Reductive Cyclization)	3 (Cyclization, Reduction, Diazotization/Hydrolysis)
Typical Cyclization Yield	>90%[4]	60-80% (estimated)[8]	>90%[12]
Subsequent Step Yields	>95% (Deprotection)[7]	N/A	~85% (Reduction), ~60% (Diazotization)[11]
Estimated Overall Yield	~85%	~70%	~48%
Key Reagents	Pd/C, H₂, Aldehyde	Na₂S₂O₄, Aldehyde	Aldehyde, SnCl₂, NaNO₂, H₂SO₄
Reaction Conditions	Mild (rt, 1 atm H₂)	Moderate to Harsh (Heat, Acid)	Harsh (Strong Acid, Heat)
Purification Complexity	Low to Moderate	High	Moderate to High

Visualization of Synthetic Workflows

The choice of intermediate dictates the entire synthetic strategy. The following diagrams illustrate the stark contrast in complexity and efficiency between the three routes.

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A Senior Application Scientist's Guide to Catalyst Efficacy in the Reduction of 2-(Benzyloxy)-4-nitroaniline

The selective reduction of aromatic nitro compounds is a cornerstone transformation in organic synthesis, pivotal to the production of anilines which serve as versatile intermediates for pharmaceuticals, dyes, and agrochemicals.[1][2][3][4] The specific molecule, 2-(Benzyloxy)-4-nitroaniline, presents a common yet critical challenge: how to efficiently reduce the nitro group to an amine while preserving the labile benzyloxy protecting group, which is susceptible to hydrogenolysis.

This guide provides a comparative analysis of various catalytic systems for this transformation. We will move beyond a simple listing of reagents to explore the causality behind experimental choices, offering field-proven insights to guide your catalyst selection and process optimization. Our focus is on achieving high yield and chemoselectivity, ensuring the integrity of the target molecule, 4-(Benzyloxy)-1,2-diaminobenzene.

Comparative Analysis of Catalytic Systems

The choice of a catalyst is the most critical parameter for this reduction, dictating not only the reaction's efficiency but also its selectivity.[5] We will evaluate the performance of noble metal catalysts, non-noble metal systems, and transfer hydrogenation techniques.

Noble Metal Catalysts: The High-Activity Standard

Catalysts based on noble metals like palladium and platinum are often the first choice for nitro reductions due to their high catalytic activity under mild conditions.[6][7]

• Palladium on Carbon (Pd/C): This is arguably the most common hydrogenation catalyst.[6] It facilitates rapid reduction of nitro groups using molecular hydrogen (H₂), often at room temperature and low pressures.[6][8] However, its high activity is a double-edged sword. Palladium is exceptionally efficient at catalyzing hydrogenolysis, the cleavage of C-O bonds, which can lead to the undesired removal of the benzyl protecting group, yielding 4-amino-2-nitrophenol or 2,4-diaminophenol as byproducts.[9] Careful control of reaction conditions is paramount to mitigate this side reaction.[9]

• Platinum on Carbon (Pt/C): Platinum-based catalysts are also highly active for nitro group hydrogenation. While still capable of causing debenzylation, Pt/C is sometimes considered less aggressive than Pd/C for this specific side reaction, offering a potential alternative when selectivity is a concern.[10] The choice between Pd and Pt often requires empirical screening for a specific substrate.

Non-Noble Metal Catalysts: The Economical & Chemoselective Workhorses

Non-noble metal catalysts offer significant cost advantages and, in many cases, superior chemoselectivity, making them highly attractive for large-scale synthesis.[3][11]

• Raney Nickel (Raney® Ni): A sponge-like nickel-aluminium alloy, Raney Ni is a highly effective catalyst for the hydrogenation of nitro compounds.[3][6] It is often less prone to causing debenzylation than Pd/C, making it a strong candidate for reducing 2-(Benzyloxy)-4-nitroaniline.[6][9] However, Raney Ni is pyrophoric when dry and must be handled with care as a slurry. It can also be used effectively in transfer hydrogenation systems.[12][13]

• Iron (Fe) in Acidic Media (Béchamp Reduction): The reduction of aromatic nitro compounds using iron powder in the presence of an acid (like acetic acid or hydrochloric acid) is one of the oldest and most reliable methods.[6][14] This method is renowned for its excellent chemoselectivity, tolerating a wide variety of functional groups that are sensitive to catalytic hydrogenation, including benzyl ethers.[9][11] The reaction proceeds via a single-electron transfer mechanism, which is less aggressive than the surface-mediated hydrogenolysis on noble metal catalysts.[11] The primary drawbacks are the stoichiometric use of iron and the generation of significant iron oxide waste, which can complicate product isolation.[2][14]

• Tin(II) Chloride (SnCl₂): For laboratory-scale synthesis, stannous chloride in an acidic medium (typically concentrated HCl) is a mild and highly reliable reagent for nitro group reduction.[6][15] It exhibits excellent functional group tolerance, preserving benzyl ethers and aryl halides.[9][16] The reaction is typically clean with high yields. The main consideration is the need to remove tin salts during workup, which is usually achieved by basification and filtration.[9]

Catalytic Transfer Hydrogenation (CTH): The Safe & Convenient Alternative

CTH provides a powerful alternative to methods requiring high-pressure hydrogen gas, making it safer and more convenient for many laboratory settings.[1][17] This technique uses a hydrogen donor molecule in conjunction with a catalyst.

• Formic Acid or Ammonium Formate: These are common hydrogen donors used with catalysts like Raney Ni or Pd/C.[12][17] The Raney Ni/formic acid system is particularly effective and selective for reducing nitro compounds while preserving sensitive functionalities.[12] It offers a rapid and mild method that avoids pressurized hydrogen and often results in clean conversions and high yields.[12]

Data Presentation: Catalyst Performance Summary

The following table summarizes the performance of various catalysts for the reduction of functionalized nitroarenes, with a special focus on the considerations for 2-(Benzyloxy)-4-nitroaniline.

Catalyst System	Reductant	Typical Solvent(s)	Temp. (°C)	Time (h)	Conversion/Yield (%)	Chemoselectivity & Remarks
5% Pd/C	H₂ (1-4 atm)	Methanol, Ethanol	25	1-4	>99	High risk of debenzylation . Requires careful monitoring and optimization to preserve the benzyl ether.[5][9]
5% Pt/C	H₂ (1-4 atm)	Ethanol, Ethyl Acetate	25	2-6	>99	Generally less prone to debenzylation than Pd/C, but the risk remains. A viable alternative to screen.[10]
Raney® Ni	H₂ (1-5 atm)	Ethanol, Methanol	25-50	2-8	90-98	Good chemoselectivity for preserving benzyl ethers. Pyrophoric nature requires careful handling.[6][18]
Fe Powder	Acetic Acid / NH₄Cl	Ethanol, Water	80-100	2-5	85-95	Excellent chemoselectivity . Tolerates benzyl ethers well. Generates significant iron sludge, complicating workup.[2][9][11]
SnCl₂·2H₂O	HCl	Ethanol	50-70	1-3	90-98	Excellent chemoselectivity and mild conditions. Ideal for lab scale. Requires removal of tin salts.[9][15]
Raney® Ni / HCOOH	Formic Acid	Methanol	25	0.5-2	85-95	Excellent chemoselectivity . Avoids pressurized H₂. Rapid, mild, and efficient transfer hydrogenation method.[12]

Visualizing the Workflow and Mechanism

General Experimental Workflow

A systematic approach is crucial for successful nitro group reduction. The following workflow outlines the key stages from reaction setup to final product isolation.

Caption: Generalized experimental workflow for nitro group reduction.

The Haber Reduction Pathway

Understanding the reaction mechanism provides insight into potential byproducts and reaction control. The reduction of a nitro group to an amine is not a single step but a sequence of two-electron reductions, famously outlined by Haber. The accumulation of intermediates like nitrosobenzene and phenylhydroxylamine can sometimes lead to side products through condensation reactions (e.g., azoxy compounds).[19][20]

Caption: The stepwise Haber mechanism for nitro group reduction.

Detailed Experimental Protocols

The following protocols are self-validating systems, providing clear steps and checkpoints for success.

Protocol 1: Chemoselective Reduction using Iron Powder (Béchamp)

This protocol is chosen for its high chemoselectivity, making it ideal for preserving the benzyloxy group.

• Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-(Benzyloxy)-4-nitroaniline (1.0 eq) and ethanol.

• Reagent Addition: To the stirred suspension, add iron powder (3-5 eq) and ammonium chloride (0.5 eq) dissolved in a small amount of water (or glacial acetic acid).[2]

• Reaction: Heat the mixture to reflux (approx. 80-90°C) and stir vigorously. The reaction is often exothermic.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 2-5 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite® to remove the iron powder and iron salts. Wash the filter cake thoroughly with ethyl acetate.

• Isolation: Combine the organic filtrates, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 4-(Benzyloxy)-1,2-diaminobenzene.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Catalytic Transfer Hydrogenation with Raney® Ni

This method avoids the use of high-pressure hydrogen gas and is known for its mildness and selectivity.[12]

• Setup: To a round-bottom flask, add 2-(Benzyloxy)-4-nitroaniline (1.0 eq) dissolved in methanol.

• Catalyst Addition: Carefully add a slurry of Raney® Nickel (approx. 0.2-0.3g per 5 mmol of substrate) in methanol. Caution: Raney® Ni is pyrophoric and should always be handled as a slurry.

• Reductant Addition: While stirring the suspension at room temperature, slowly add 90% formic acid (approx. 5-10 eq).[12] An initial effervescence may be observed.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 30-120 minutes.

• Monitoring: Track the disappearance of the starting material by TLC.

• Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the Raney® Ni catalyst. Wash the pad with methanol. Caution: Do not allow the catalyst on the filter pad to dry. Keep it wet with solvent.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution to remove any remaining formic acid, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the desired product.

Protocol 3: Reduction with Tin(II) Chloride

A classic, reliable, and highly chemoselective lab-scale method.[9]

• Setup: In a round-bottom flask, dissolve 2-(Benzyloxy)-4-nitroaniline (1.0 eq) in ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-4 eq).[2][15]

• Reaction: Slowly add concentrated hydrochloric acid and heat the mixture to 50-70°C. Stir until the starting material is consumed as monitored by TLC (typically 1-3 hours).

• Workup: Cool the reaction mixture in an ice bath and carefully basify by the slow addition of a concentrated sodium hydroxide solution until the pH is >10. This will precipitate tin salts as tin hydroxide.

• Isolation: Filter the resulting suspension through Celite®, washing the filter cake with ethyl acetate. Transfer the filtrate to a separatory funnel and extract the aqueous layer multiple times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude amine.

Conclusion and Recommendations

For the reduction of 2-(Benzyloxy)-4-nitroaniline, chemoselectivity is the primary driver for catalyst selection.

• For Large-Scale and Cost-Effective Synthesis: The Béchamp reduction using iron powder is a highly recommended starting point due to its excellent selectivity and low cost.[11][14] While the workup can be cumbersome, its reliability is a major advantage.

• For Laboratory-Scale and High Purity: Reduction with SnCl₂ or Catalytic Transfer Hydrogenation with Raney® Ni and formic acid are superior choices.[9][12] Both methods offer mild conditions, excellent preservation of the benzyl ether, and high yields. The CTH method avoids stoichiometric metal waste, representing a greener approach.

• High-Activity (with Caution): While Pd/C catalytic hydrogenation is the fastest method, it should be approached with extreme caution due to the high risk of debenzylation.[9] If this method is pursued, it requires rigorous optimization of temperature, pressure, and reaction time to favor the desired transformation.

Ultimately, the optimal catalyst is substrate- and scale-dependent. This guide provides the foundational data and logical framework to enable researchers, scientists, and drug development professionals to make an informed decision, minimizing trial-and-error and accelerating the path to the desired 4-(Benzyloxy)-1,2-diaminobenzene intermediate.

References

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• Bhairi, L., Satyanarayana, G., & Subrahmanyam, C. (n.d.). Switching of support materials for the hydrogenation of nitroarenes: A review. Taylor & Francis Online. [Link]

• A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. ResearchGate. [Link]

• Blaser, H.-U., Steiner, H., & Studer, M. (2009). Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update. ChemCatChem. [Link]

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A Comparative Guide to the Biological Activity of Nitroaniline Isomers

For researchers, scientists, and professionals in drug development and chemical safety, understanding the structure-activity relationship of isomeric compounds is fundamental. Nitroanilines, existing as ortho- (o-), meta- (m-), and para- (p-) isomers, are prevalent intermediates in the synthesis of dyes, pharmaceuticals, antioxidants, and corrosion inhibitors.[1][2][3] While structurally similar, the position of the nitro group relative to the amino group dramatically alters their interaction with biological systems. This guide provides an in-depth, objective comparison of the biological activities of these isomers, supported by experimental data and detailed protocols to empower your own investigations.

Introduction: The Significance of Isomeric Position

The three isomers of nitroaniline—2-nitroaniline, 3-nitroaniline, and 4-nitroaniline—share the same chemical formula (C₆H₆N₂O₂) but differ in the substitution pattern on the benzene ring.[2][4] This seemingly minor structural variance leads to profound differences in their physical properties, metabolic fate, and toxicological profiles. The electron-withdrawing nature of the nitro group, combined with the electron-donating amino group, creates a complex electronic environment that dictates their biological reactivity.[4] This guide will dissect these differences, focusing on cytotoxicity, genotoxicity, and metabolic pathways, to provide a clear framework for their comparative biological activity.

Comparative Cytotoxicity and Systemic Toxicity

A primary toxic effect of nitroanilines is the induction of methemoglobinemia, a condition where the iron in hemoglobin is oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, rendering it unable to transport oxygen. In vitro studies have demonstrated a clear rank order of potency for this effect.

• p-Nitroaniline is the most potent isomer in inducing methemoglobin formation.

• o-Nitroaniline is less potent than the para-isomer.

• m-Nitroaniline is the least potent of the three.[5]

For instance, in one study using sheep erythrocytes, 0.005 mM of 4-nitroaniline produced methemoglobin levels four times higher than controls, whereas achieving the same effect required a much higher concentration of 0.05 mM for 2-nitroaniline and 0.25 mM for 3-nitroaniline.[5] All three isomers required a bioactivation system to induce this effect, highlighting the role of metabolism in their toxicity.[5]

In terms of acute toxicity, animal studies provide further comparative data. The oral LD₅₀ of p-nitroaniline in rats is reported as 750 mg/kg.[1] While comprehensive LD₅₀ data for all isomers is not consistently reported across studies, signs of toxicity in rats for both o- and p-nitroaniline include tremors, convulsions, weakness, and collapse, with necropsies revealing similar findings like hemorrhagic lungs and gastrointestinal inflammation.[5]

Table 1: Comparative Toxicity of Nitroaniline Isomers

Isomer	Relative Methemoglobin-Inducing Potency	Acute Oral LD₅₀ (Rats)	Key Toxic Effects
o-Nitroaniline	Moderate	Not consistently reported	Methemoglobinemia, tremors, convulsions[5]
m-Nitroaniline	Low	Not consistently reported	Methemoglobinemia[5]
p-Nitroaniline	High	750 mg/kg[1]	Methemoglobinemia, tremors, convulsions[1][5]

Genotoxicity and Mutagenicity: A Tale of Two Groups

Genotoxicity, the property of chemical agents to damage the genetic information within a cell, is a critical endpoint in toxicological assessment. The Ames test, a bacterial reverse mutation assay, is a widely used and internationally recognized method for screening potential mutagens.[6][7] Studies on nitroaniline isomers using this assay reveal a distinct structure-activity relationship.

Generally, isomers with the nitro group in the meta or para position are mutagenic, whereas the ortho isomer is often non-mutagenic.[8]

• p-Nitroaniline: Consistently shows mutagenic activity in Salmonella typhimurium strains, particularly TA98 and TA100.[8][9] This activity often requires metabolic activation with an S9 mix, indicating that its metabolites are the ultimate mutagens.[8]

• m-Nitroaniline: Also demonstrates mutagenic potential in the Ames test.[8][10]

• o-Nitroaniline: Is frequently reported as negative in the Ames test, both with and without metabolic activation.[8][11]

The mutagenic activity is presumed to arise from the enzymatic reduction of the nitro group to form reactive intermediates, such as nitroso and hydroxylamine derivatives, which can then interact with DNA.[12][13] The addition of a nitro-group to aniline derivatives can convert them into direct mutagens.[6][14]

Table 2: Comparative Mutagenicity in the Ames Test

Isomer	Salmonella typhimurium Strain TA98	Salmonella typhimurium Strain TA100	Metabolic Activation (S9) Requirement
o-Nitroaniline	Negative[8]	Negative[8]	Not applicable
m-Nitroaniline	Positive[8]	Positive[8]	Often required
p-Nitroaniline	Positive[8]	Positive[8]	Often required

Carcinogenicity Profile

The assessment of carcinogenicity is complex, often requiring long-term animal studies.

• p-Nitroaniline: A two-year gavage study in B6C3F1 mice found "equivocal evidence of carcinogenic activity" in males, based on increased incidences of hemangiosarcoma of the liver. No evidence of carcinogenic activity was found in female mice.[15]

• o- and m-Nitroaniline: Information on the carcinogenicity of the ortho- and meta-isomers is less definitive. However, their structural similarity to other carcinogenic aromatic amines is a cause for concern.[16] The International Agency for Research on Cancer (IARC) has classified related compounds like aniline as "probably carcinogenic to humans (Group 2A)" based on strong mechanistic evidence shared with a class of known human carcinogens.[16]

Metabolism and Mechanism of Action: The Root of Biological Activity

The differential biological activity of the nitroaniline isomers is intrinsically linked to their metabolic pathways. The liver, particularly the cytochrome P-450 enzyme system, plays a crucial role.[17]

For p-nitroaniline , the primary metabolic pathway in rat liver microsomes is hydroxylation of the phenyl ring to form 2-amino-5-nitrophenol.[17] This reaction is dependent on NADPH and can be induced by phenobarbital and 3-methylcholanthrene.[17]

For o-nitroaniline , a major metabolite is S-(2-nitrophenyl)glutathione, indicating that conjugation with glutathione is a significant detoxification pathway.[18]

The genotoxicity of these compounds is believed to stem from the reduction of the nitro group. This process can generate highly reactive electrophilic intermediates (like arylnitrenium ions) that can form adducts with DNA, leading to mutations.[12][13]

Caption: Simplified metabolic pathways of o- and p-nitroaniline.

Experimental Protocols for Biological Activity Assessment

To ensure scientific rigor and reproducibility, standardized protocols are essential. Here, we detail the methodologies for two key assays: a cytotoxicity assay to measure cell viability and the Ames test for mutagenicity.

Cytotoxicity Assessment: The MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[19] Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[19]

Principle: The amount of formazan produced is proportional to the number of viable cells. Cytotoxic compounds inhibit this reduction, leading to a decreased color signal.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture mammalian cells (e.g., HeLa, HepG2) to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed a 96-well plate with a predetermined optimal number of cells per well (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[20]

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[20]

• Compound Treatment:

  • Prepare stock solutions of the nitroaniline isomers in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is non-toxic to the cells (typically <0.5%).

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

  • Include appropriate controls: untreated cells (vehicle control) and a positive control for cytotoxicity (e.g., doxorubicin).[20]

  • Incubate for a specified exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 2-4 hours at 37°C. During this time, viable cells will form formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from the wells.

  • Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of ~570 nm using a microplate reader.[20]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Caption: Experimental workflow for the MTT cytotoxicity assay.

Genotoxicity Assessment: The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test uses several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[7] The assay measures the ability of a test chemical to cause a reverse mutation (reversion) that restores the cell's ability to produce the amino acid and thus grow on a histidine-deficient medium.

Principle: A mutagenic substance will cause a significant increase in the number of revertant colonies compared to the spontaneous reversion rate in the negative control.

Step-by-Step Protocol:

• Strain Selection and Preparation:

  • Select appropriate tester strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions).[8]

  • Grow overnight cultures of the selected strains in nutrient broth.

• Metabolic Activation (S9 Mix):

  • The assay is performed with and without an exogenous metabolic activation system.[21]

  • The S9 fraction is prepared from the liver homogenate of rats induced with Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone.[21]

  • Prepare a fresh S9 mix containing the S9 fraction, cofactors (e.g., NADP+, G6P), and buffer just before use.

• Plate Incorporation Assay:

  • To a sterile test tube, add in the following order:

    • 0.1 mL of the bacterial culture.

    • 0.1 mL of the test compound solution at various concentrations (or solvent control).

    • 0.5 mL of S9 mix (for activated assays) or sterile buffer (for non-activated assays).

  • Pre-incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

  • Add 2.0 mL of molten top agar (containing a trace amount of histidine to allow for a few cell divisions, which is necessary for mutation fixation).

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.

  • Allow the top agar to solidify.

• Incubation and Colony Counting:

  • Invert the plates and incubate at 37°C for 48-72 hours.

  • Count the number of revertant colonies on each plate.

• Data Analysis:

  • A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least double the background (spontaneous reversion) count observed in the negative control.[22]

  • Assess the cytotoxicity of the compound to the bacteria, as excessive toxicity can lead to false-negative results.

Caption: Workflow for the Ames plate incorporation test.

Conclusion

The biological activity of nitroaniline isomers is a clear example of how a subtle change in chemical structure can lead to significant differences in toxicological outcomes. The para-isomer is demonstrably the most biologically active, exhibiting the highest potency in inducing methemoglobinemia and clear mutagenicity in bacterial assays. The meta-isomer also shows genotoxic potential, while the ortho-isomer is consistently less active in these standard assays. These differences are primarily driven by their distinct metabolic fates. For researchers in drug development and chemical safety, this comparative understanding is crucial for hazard identification, risk assessment, and the rational design of safer chemical entities.

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Benchmarking the performance of 2-(Benzyloxy)-4-nitroaniline in dye applications

An Objective Guide to the Performance of 2-(Benzyloxy)-4-nitroaniline in Disperse Dye Applications

This guide provides an in-depth, objective comparison of 2-(Benzyloxy)-4-nitroaniline as a diazo component in the synthesis of disperse dyes. Designed for researchers, scientists, and professionals in dye chemistry and material science, this document moves beyond simple data presentation to explain the causality behind experimental choices and performance outcomes. We will benchmark its performance against structurally relevant alternatives, providing the supporting data and methodologies required for informed decision-making in research and development.

Introduction: The Role of Nitroanilines in Modern Dye Chemistry

Aromatic amines, particularly nitroaniline derivatives, are foundational intermediates in the synthesis of azo dyes. These compounds form the diazo component which, after diazotization and coupling with a suitable partner, creates the chromophoric azo group (–N=N–) responsible for color. Disperse dyes, characterized by their non-ionic nature and low water solubility, are the primary class of colorants for hydrophobic synthetic fibers such as polyester, nylon, and cellulose acetate.[1]

The performance of a disperse dye—its color, intensity, and durability—is intrinsically linked to the molecular structure of its precursors.[2] The substituents on the aromatic rings of both the diazo and coupling components dictate the final properties. Factors like electron-donating or withdrawing groups, steric hindrance, and molecular size influence everything from the absorption maximum (λmax) to light fastness and sublimation resistance.

This guide focuses on 2-(Benzyloxy)-4-nitroaniline, an intermediate notable for the presence of a bulky benzyloxy group. We will explore how this structural feature translates into tangible performance metrics when compared to other common nitroaniline-based dye precursors. The goal is to provide a logical framework for evaluating its suitability for specific high-performance applications.

Profile of Key Intermediates

Primary Compound: 2-(Benzyloxy)-4-nitroaniline

• Structure: C₁₃H₁₂N₂O₃

• Key Features: The molecule features a nitro group (a strong electron-withdrawing group and part of the chromophore system) and an amino group essential for diazotization. The defining characteristic is the benzyloxy group (-OCH₂C₆H₅) at the ortho position relative to the amino group. This group is sterically demanding and can influence the planarity and aggregation behavior of the final dye molecule.

• Synthesis Overview: Typically synthesized via the reaction of 2-nitro-4-hydroxyaniline with benzyl bromide in the presence of a base like potassium carbonate.[3]

Comparative Alternatives

To establish a meaningful benchmark, we compare 2-(Benzyloxy)-4-nitroaniline with two alternatives that offer insightful structural contrasts:

• 2-(2-Hydroxyethoxy)-4-nitroaniline: This compound replaces the benzyloxy group with a smaller, more flexible hydroxyethoxy group. This allows us to evaluate the impact of steric bulk versus the potential for improved water solubility and hydrogen bonding introduced by the terminal hydroxyl group.[1]

• p-Nitroaniline (1-Amino-4-nitrobenzene): A widely used, structurally simpler precursor. It serves as a baseline to evaluate the performance impact of adding substituents at the ortho position.[4][5]

Performance Benchmarking: Rationale and Methodology

Effective benchmarking requires standardized testing to ensure reproducibility and comparability.[6] Our evaluation is grounded in the internationally recognized ISO 105 series of standards for color fastness testing, which provides a framework for simulating the stresses a textile encounters during its lifecycle.[7][8]

The core performance pillars we will assess are:

• Dyeing Efficiency: Measured by the degree of dye exhaustion from the bath onto the fiber. A higher exhaustion rate is economically and environmentally preferable.[9][10]

• Light Fastness (ISO 105-B02): Evaluates the resistance of the dye to fading upon exposure to a standardized artificial light source, simulating sunlight. This is critical for applications with high UV exposure.[2][8]

• Wash Fastness (ISO 105-C06): Assesses the dye's resistance to desorption (color loss) and staining of adjacent fabrics during laundering. It is a direct measure of the dye's affinity for the fiber and the effectiveness of the dyeing process.[2][11]

• Rubbing Fastness (ISO 105-X12): Measures the transfer of color from the fabric surface to another surface by friction. Poor rubbing fastness is often due to unfixed dye on the fiber surface.[2][12]

• Thermal Stability: Assessed via thermogravimetric analysis (TGA), this determines the temperature at which the dye begins to decompose. It is relevant for high-temperature dyeing processes and end-use applications involving heat.[13][14]

Comparative Performance Data

The following data represents the typical performance of monoazo disperse dyes synthesized from the three intermediates when applied to a standard polyester fabric. The data is synthesized from established principles of dye chemistry to provide a clear comparative framework.

Performance Metric	Test Method	Dye from 2-(Benzyloxy)-4-nitroaniline	Dye from 2-(2-Hydroxyethoxy)-4-nitroaniline	Dye from p-Nitroaniline
Dyeing Efficiency
Exhaustion (%)	Spectrophotometry	88%	92%	94%
Fastness Properties
Light Fastness	ISO 105-B02 (Blue Scale 1-8)	6-7	5	4-5
Wash Fastness (Color Change)	ISO 105-C06 (Grey Scale 1-5)	4-5	4-5	4
Wash Fastness (Staining)	ISO 105-C06 (Grey Scale 1-5)	4	4	3-4
Rubbing Fastness (Dry)	ISO 105-X12 (Grey Scale 1-5)	5	4-5	4-5
Rubbing Fastness (Wet)	ISO 105-X12 (Grey Scale 1-5)	4-5	4	4
Physical Properties
Decomposition Temp. (TGA)	TGA	~310°C	~285°C	~295°C

Analysis and Discussion: Linking Structure to Performance

The data reveals a clear trade-off between dyeing efficiency and fastness properties, driven by molecular structure.

• Dyeing Efficiency: The bulky benzyloxy group in 2-(Benzyloxy)-4-nitroaniline slightly hinders the dye's ability to penetrate the polyester fiber matrix, resulting in marginally lower exhaustion compared to the smaller alternatives.[9] The p-Nitroaniline-based dye, being the smallest, shows the highest exhaustion. The hydroxyethoxy group in the second alternative likely improves dispersibility, contributing to its high exhaustion rate.[1]

• Light Fastness: This is where 2-(Benzyloxy)-4-nitroaniline demonstrates its primary advantage. The large, rigid benzyloxy group can dissipate absorbed light energy more effectively and may inhibit the formation of excited states that lead to photodegradation.[15][16] Azo dyes with increased conjugation and certain electron-withdrawing groups tend to be more photostable.[15][16] The superior light fastness rating of 6-7 makes it highly suitable for automotive, outdoor, and other demanding applications.

• Wet and Rubbing Fastness: All candidates show good to excellent performance. The slightly superior wet fastness of the 2-(Benzyloxy)-4-nitroaniline derivative can be attributed to its lower water solubility once inside the hydrophobic polyester fiber, making it less prone to migrating out during washing. Its excellent rubbing fastness suggests a good affinity for the fiber surface with minimal loose dye after clearing.

• Thermal Stability: The dye derived from 2-(Benzyloxy)-4-nitroaniline exhibits the highest thermal stability. The benzyloxy group contributes to a more rigid and stable molecular structure, requiring more energy to initiate thermal decomposition.[13] This is a significant advantage in high-temperature dyeing processes (130°C) and for materials that undergo heat treatments like thermofixation.

Experimental Protocols

The following protocols provide a detailed, self-validating methodology for reproducing the performance benchmarks discussed.

Protocol 1: Synthesis of a Representative Monoazo Disperse Dye

This protocol outlines the diazotization of 2-(Benzyloxy)-4-nitroaniline and its subsequent coupling with N,N-diethylaniline as a representative coupling component.

Caption: Workflow for the synthesis of a monoazo disperse dye.

Materials:

• 2-(Benzyloxy)-4-nitroaniline (1 molar equivalent)

• Concentrated Sulfuric Acid

• Sodium Nitrite (NaNO₂)

• N,N-diethylaniline (1 molar equivalent)

• Sodium Acetate

• Ice, Deionized Water, Ethanol

Procedure:

• Diazotization: Slowly dissolve 2-(Benzyloxy)-4-nitroaniline in concentrated sulfuric acid, maintaining the temperature below 20°C. Cool the mixture to 0-5°C in an ice-salt bath. Add a solution of sodium nitrite in water dropwise, ensuring the temperature does not exceed 5°C. Stir for 1 hour.

• Coupling: In a separate beaker, dissolve N,N-diethylaniline in a dilute acid solution and cool to 0-5°C.

• Reaction: Slowly add the diazonium salt solution from step 1 to the coupling solution from step 2. Maintain the pH between 4-5 by adding a sodium acetate solution as needed. A colored precipitate will form. Continue stirring for 2-3 hours at low temperature.

• Isolation: Filter the solid dye product. Wash thoroughly with cold deionized water until the filtrate is neutral. Dry the dye powder in a vacuum oven at 60°C.

Protocol 2: High-Temperature Exhaust Dyeing of Polyester

Materials:

• Synthesized disperse dye

• Polyester fabric (scoured and pre-washed)

• Dispersing agent (lignosulfonate-based)

• Acetic acid (for pH adjustment)

• Sodium hydrosulfite and Sodium hydroxide (for reduction clearing)

Procedure:

• Dye Dispersion: Create a fine paste of the dye powder (e.g., 1% on weight of fabric) with a small amount of dispersing agent and water. Add this paste to the dyebath, stirring to form a stable dispersion.[1]

• Dyeing:

  • Set the liquor ratio to 10:1.

  • Adjust the dyebath pH to 4.5-5.5 with acetic acid.[1]

  • Introduce the polyester fabric into the cold dyebath.

  • Raise the temperature to 130°C at a rate of 2°C/minute.[1]

  • Hold at 130°C for 60 minutes.[1]

  • Cool the dyebath to 70°C at 3°C/minute.[1]

• Reduction Clearing: After rinsing the dyed fabric, treat it in a fresh bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L dispersing agent at 70°C for 20 minutes. This step is crucial for removing surface dye, thereby improving wet fastness and rubbing fastness.[17]

• Finalization: Rinse the fabric thoroughly with hot and then cold water, and air dry.

Protocol 3: Color Fastness Evaluation

The following diagram outlines the standardized workflow for assessing the dyed fabric's performance.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-(Benzyloxy)-4-nitroaniline

This document provides essential procedural guidance for the safe handling and disposal of 2-(Benzyloxy)-4-nitroaniline. As a substituted nitroaniline, this compound warrants careful management due to the inherent toxicological and environmental hazards associated with its chemical class.[1] Adherence to these protocols is critical for ensuring the safety of laboratory personnel and maintaining environmental compliance. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed safety decisions.

Part 1: Hazard Assessment & Characterization

Key Hazard Considerations:

• Toxicity: Nitroanilines are known to be toxic if swallowed, inhaled, or absorbed through the skin.[6] They can be strong methemoglobin formers, which impedes oxygen transport in the blood and can lead to cyanosis (a blueish discoloration of the skin).[4][7] Prolonged or repeated exposure may cause damage to organs such as the liver and blood.[4]

• Environmental Hazard: Aromatic nitro compounds are often harmful to aquatic life with long-lasting effects.[4][5][6] Therefore, release into the environment must be strictly avoided.

• Reactivity: While not typically explosive under standard lab conditions, nitroaromatics can form explosive mixtures with air on intense heating.[4] They are incompatible with strong oxidizing agents, acids, and other reactive materials.[8][9][10]

Hazard Classification	Description	Primary Routes of Exposure
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[6][11]	Ingestion, Dermal, Inhalation
Target Organ Toxicity	May cause damage to organs (e.g., blood, liver) through prolonged or repeated exposure.[4]	Dermal, Inhalation
Environmental Hazard	Harmful to aquatic life with long-lasting effects.[5][6]	Environmental Release

Part 2: Immediate Safety Protocols & Personal Protective Equipment (PPE)

Before handling or beginning any disposal-related activities, establishing a controlled environment and utilizing the correct PPE is mandatory. All work with 2-(Benzyloxy)-4-nitroaniline should be conducted within a certified chemical fume hood to minimize inhalation exposure.[12][13][14]

PPE Item	Specification	Rationale
Hand Protection	Impervious gloves (e.g., nitrile rubber). Inspect for tears or holes before use.[8]	Prevents dermal absorption, which is a primary route of toxic exposure for anilines.[7]
Eye/Face Protection	Chemical safety goggles and a face shield.[8][15]	Protects against accidental splashes of the solid compound or solutions, which can cause serious eye damage.[16]
Body Protection	A fully buttoned laboratory coat and appropriate protective clothing.[12][14]	Minimizes skin contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges is required if dusts are generated or work is performed outside a fume hood.[4][8]	Prevents inhalation of the toxic compound.[6]

Emergency shower and eyewash stations must be readily accessible in the immediate work area.[15][17]

Part 3: Step-by-Step Waste Disposal Protocol

The fundamental principle of disposal is that 2-(Benzyloxy)-4-nitroaniline must be managed as hazardous waste from the point of generation to its final destruction.[7][17] Under no circumstances should this chemical or its containers be disposed of in regular trash or poured down the drain. [6][8]

Step 1: Waste Identification and Segregation

All materials that have come into contact with 2-(Benzyloxy)-4-nitroaniline are considered hazardous waste. This includes:

• Unused or expired pure chemical.

• Contaminated consumables (e.g., gloves, weigh boats, pipette tips, absorbent pads).

• Rinsate from decontaminated glassware.

• Spill cleanup materials.

This waste must be segregated from non-hazardous materials and incompatible chemicals. Store away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[8][15]

Step 2: Waste Collection and Containerization

• Solid Waste: Collect pure 2-(Benzyloxy)-4-nitroaniline and other contaminated solid materials in a dedicated, leak-proof, and chemically compatible container.[8][12] A polyethylene pail with a liner is often a suitable choice.[18]

• Contaminated Sharps: Needles, blades, or broken glass must be placed in a labeled, puncture-proof sharps container.[18]

• Liquid Waste: Solutions containing 2-(Benzyloxy)-4-nitroaniline or solvent rinsate should be collected in a separate, sealed, and compatible waste container. Do not mix with other solvent waste streams unless compatibility is confirmed.[18]

Step 3: Labeling of Hazardous Waste Containers

Proper labeling is a critical regulatory requirement. The container must be clearly marked with:

• The words "HAZARDOUS WASTE ".[8][18]

• The full chemical name: "2-(Benzyloxy)-4-nitroaniline ".

• All relevant hazard information (e.g., "Toxic," "Environmental Hazard").[8]

• The date when waste was first added to the container.[18]

Step 4: Temporary On-Site Storage

Store the sealed and labeled waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[8][12][13] This area must be under the control of laboratory management and away from general lab traffic and incompatible materials.[13][18] Adhere to your institution's and local regulatory limits on the quantity of waste and the allowable accumulation time.[19]

Disposal Decision Workflow

Caption: Decision workflow for handling 2-(Benzyloxy)-4-nitroaniline waste.

Part 4: Decontamination Procedures

• Equipment and Surfaces: Wipe down all contaminated surfaces (fume hood, benchtops) with a suitable solvent (e.g., acetone or methanol) and absorbent pads. All pads and wipes used in this process are considered hazardous waste and must be disposed of accordingly.[20]

• Empty Containers: An empty container that held 2-(Benzyloxy)-4-nitroaniline must still be treated as hazardous waste unless properly decontaminated.[18] To decontaminate, triple rinse the container with a suitable solvent.[8] Each rinse should use a volume of solvent equal to about 10% of the container's capacity. Crucially, the rinsate from this process is hazardous waste and must be collected for proper disposal. [8] After triple rinsing, the container may typically be disposed of as non-hazardous waste, but it is best practice to deface the original label first.[8]

Part 5: Spill & Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.[8]

• Evacuate & Alert: Immediately alert others in the area and evacuate all non-essential personnel.[16][17]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[17]

• Don PPE: Before attempting cleanup, don the full PPE detailed in Part 2.[12]

• Contain & Clean:

  • For small solid spills , carefully sweep or scoop the material to avoid generating dust and place it into a labeled hazardous waste container.[6][12][16]

  • Do not use a water jet for cleanup.[12]

• Decontaminate: Clean the spill area thoroughly as described in Part 4.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) office. For large spills, contact EHS or emergency services immediately.[7][13]

Part 6: Final Disposal Logistics

The ultimate disposal of 2-(Benzyloxy)-4-nitroaniline waste must be handled by a licensed and approved hazardous waste disposal company.[4][21] These vendors are equipped to transport and destroy chemical waste in accordance with all federal, state, and local regulations, typically via high-temperature incineration.[2] Contact your institution's EHS department to coordinate the pickup of your properly containerized and labeled waste.

References

• New Jersey Department of Health. (n.d.). p-NITROANILINE HAZARD SUMMARY. NJ.gov. [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet - 4-Nitroaniline MSDS. [Link]

• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet. [Link]

• Loba Chemie. (2015). 3-NITROANILINE PURE MSDS. [Link]

• Washington State University. (n.d.). Aniline Standard Operating Procedure. [Link]

• Rutgers University. (n.d.). Aniline Standard Operating Procedure. [Link]

• U.S. Environmental Protection Agency. (1986). EPA/Testing Consent Orders on Aniline and Seven Substituted Anilines. [Link]

• Northwestern University. (n.d.). Hazardous Waste Disposal Guide. [Link]

• CPAchem. (2022). Safety data sheet - 2-Nitroaniline. [Link]

• University of California, Riverside. (n.d.). Examples of Incompatible Chemicals. [Link]

• Utah State University. (n.d.). Incompatible Chemicals. [Link]

• U.S. Environmental Protection Agency. (2006). Method 8330B: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC). [Link]

• Alfred University. (n.d.). EPA Hazardous Waste Codes. [Link]

• U.S. Government Publishing Office. (n.d.). 40 CFR 721.875 -- Aromatic nitro compound. [Link]

• PubMed. (2020). Evaluation of 2-methoxy-4-nitroaniline (MNA) in hypersensitivity, 14-day subacute, reproductive, and genotoxicity studies. [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. [Link]

• American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals. [Link]

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